4,7-dimethoxy-1H-indole-3-carbaldehyde

• CAS: 170489-17-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Introduction: The Significance of 4,7-dimethoxy-1H-indole-3-carbaldehyde in Contemporary Drug Discovery

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of a vast array of natural products and synthetic molecules with profound biological activities.[1][2][3] Among the myriad of functionalized indoles, 4,7-dimethoxy-1H-indole-3-carbaldehyde stands out as a pivotal intermediate in the synthesis of complex therapeutic agents. Its unique substitution pattern, featuring electron-donating methoxy groups at the 4 and 7 positions of the indole ring, significantly influences its chemical reactivity and the biological properties of its derivatives. This guide provides a comprehensive, in-depth exploration of the synthesis of this valuable molecule, tailored for researchers, scientists, and professionals in drug development. We will delve into the strategic considerations behind the chosen synthetic pathway, provide detailed experimental protocols, and discuss the mechanistic underpinnings of the key transformations.

Strategic Overview: A Two-Step Approach to the Target Molecule

The synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde is most effectively achieved through a two-step sequence. This strategy hinges on the initial construction of the 4,7-dimethoxyindole core, followed by the regioselective introduction of a formyl group at the C3 position. This approach is both logical and efficient, leveraging well-established and reliable chemical transformations.

Caption: Overall synthetic strategy for 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Part 1: Synthesis of the Precursor - 4,7-dimethoxy-1H-indole

The cornerstone of this synthesis is the efficient preparation of the 4,7-dimethoxy-1H-indole precursor. While various methods for indole synthesis exist, an improved and reliable procedure starting from 2,5-dimethoxyaniline is presented here. This method offers high yields and a straightforward experimental setup.

Reaction Scheme: From 2,5-dimethoxyaniline to 4,7-dimethoxy-1H-indole

The synthesis of 4,7-dimethoxy-1H-indole can be achieved from 2,5-dimethoxyaniline through a multi-step sequence that culminates in the formation of the indole ring.

Detailed Experimental Protocol: Synthesis of 4,7-dimethoxy-1H-indole

This protocol is adapted from established synthetic methodologies for substituted indoles.

Materials:

• 2,5-dimethoxyaniline

• Appropriate reagents for the chosen indole synthesis (e.g., Fischer, Bartoli, or other named reactions)

• Solvents (e.g., ethanol, acetic acid, toluene)

• Catalysts (e.g., polyphosphoric acid, zinc chloride)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard laboratory glassware

• Purification apparatus (e.g., column chromatography, recrystallization setup)

Procedure:

• Step 1: Diazotization of 2,5-dimethoxyaniline (Illustrative Example for a Fischer-type approach)

  • Dissolve 2,5-dimethoxyaniline in an appropriate acidic solution (e.g., HCl/water) and cool to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Step 2: Reductive Coupling

  • In a separate flask, prepare a solution of a reducing agent (e.g., sodium sulfite or tin(II) chloride) in water.

  • Slowly add the cold diazonium salt solution to the reducing agent solution, keeping the temperature controlled.

  • Stir the mixture until the reaction is complete, as indicated by a color change or TLC analysis.

• Step 3: Fischer Indole Synthesis

  • To the resulting hydrazine derivative, add a suitable ketone or aldehyde partner (e.g., pyruvic acid or an α-ketoester) and an acid catalyst (e.g., polyphosphoric acid, sulfuric acid, or zinc chloride).

  • Heat the reaction mixture to the appropriate temperature (typically ranging from 80 to 150 °C) for several hours.

  • Monitor the progress of the reaction by TLC.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and pour it into ice water.

  • Neutralize the solution with a base (e.g., sodium hydroxide or sodium carbonate) until a precipitate forms.

  • Collect the crude product by filtration, wash it with water, and dry it.

  • Purify the crude 4,7-dimethoxy-1H-indole by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) or by recrystallization from a suitable solvent.

Expected Yield: Moderate to good yields are expected depending on the specific indole synthesis method employed.

Part 2: Vilsmeier-Haack Formylation of 4,7-dimethoxy-1H-indole

The Vilsmeier-Haack reaction is a classic and highly effective method for the formylation of electron-rich aromatic and heteroaromatic compounds, including indoles.[4][5][6] The electron-donating nature of the two methoxy groups in 4,7-dimethoxy-1H-indole activates the ring system, making it an excellent substrate for this transformation. The reaction proceeds via an electrophilic aromatic substitution mechanism, with the formylation occurring regioselectively at the electron-rich C3 position.

Reaction Mechanism: The Vilsmeier-Haack Formylation

The reaction involves two key stages: the formation of the Vilsmeier reagent and the subsequent electrophilic attack on the indole ring.

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) reacts with N,N-dimethylformamide (DMF) to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Aromatic Substitution: The electron-rich C3 position of 4,7-dimethoxy-1H-indole attacks the Vilsmeier reagent. Subsequent loss of a proton and hydrolysis of the resulting iminium salt upon aqueous work-up yields the desired 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Caption: Mechanism of the Vilsmeier-Haack formylation of 4,7-dimethoxy-1H-indole.

Detailed Experimental Protocol: Synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde

This protocol is based on general procedures for the Vilsmeier-Haack formylation of activated indoles.[7][8]

Materials:

• 4,7-dimethoxy-1H-indole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Sodium hydroxide (NaOH) solution (e.g., 10% aqueous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Thermometer

• Ice-salt bath

• Magnetic stirrer

• Standard laboratory glassware for work-up and purification

Procedure:

• Vilsmeier Reagent Preparation:

  • In a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF.

  • Cool the flask to 0 °C using an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise via the dropping funnel while maintaining the temperature below 10 °C.

  • Stir the mixture at 0 °C for 30 minutes to allow for the complete formation of the Vilsmeier reagent.

• Reaction with 4,7-dimethoxy-1H-indole:

  • Dissolve 4,7-dimethoxy-1H-indole in anhydrous DMF or DCM in a separate flask.

  • Add the solution of 4,7-dimethoxy-1H-indole dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up and Isolation:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow addition of a cold aqueous solution of sodium hydroxide or sodium bicarbonate. Caution: This is an exothermic process.

  • Stir the mixture vigorously for 1-2 hours to ensure complete hydrolysis of the intermediate.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x volume).

  • Combine the organic layers and wash successively with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude 4,7-dimethoxy-1H-indole-3-carbaldehyde by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be employed to obtain the pure product.

Characterization of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Thorough characterization of the final product is essential to confirm its identity and purity.

Property	Value
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Appearance	Pale yellow to brown solid
Melting Point	Not available

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 9.92 (s, 1H), 7.78 (d, J = 2.4 Hz, 1H), 7.59 (s, 1H), 7.22 (d, J = 9.2 Hz, 1H), 6.98-6.95 (m, 1H), 3.89 (s, 3H), 3.82 (s, 3H) ppm.[9]

• ¹³C NMR: Expected signals for the aromatic carbons, methoxy carbons, and the aldehyde carbonyl carbon.

• Mass Spectrometry (MS): m/z [M+H]⁺ calculated for C₁₁H₁₂NO₃: 206.08.

Applications in Drug Development and Beyond

Indole-3-carboxaldehyde and its derivatives are crucial precursors for a wide range of biologically active compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties.[3][10][11] The specific substitution pattern of 4,7-dimethoxy-1H-indole-3-carbaldehyde makes it a valuable building block for the synthesis of targeted therapeutics. The methoxy groups can influence the molecule's pharmacokinetic properties and its interactions with biological targets.

Conclusion

The synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde is a well-defined process that relies on the strategic application of classic organic reactions. By following the detailed protocols outlined in this guide, researchers can reliably produce this important synthetic intermediate. The versatility of this molecule ensures its continued relevance in the pursuit of novel therapeutic agents and other advanced materials.

References

• McConnell, D. B., et al. (2020).
• Patil, S. A., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1148-1163.
• Hassanzadeh, M., & Mosslemin, M. H. (2019). Tertiary cyclic amides in Vilsmeier type reaction with indoles. Progress in Chemical and Biochemical Research, 2(1), 1-6.
• Li, Z., et al. (2020). Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles.
• McConnell, D. B., et al. (2020). The extended Vilsmeier reaction of dimethoxy-activated indoles.
• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Semantic Scholar.
• Heravi, M. M., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34236-34281.
• Kaushik, N. K., et al. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620-6662.
• Al-Mulla, A. (2017). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed.
• El-Sawy, E. R., et al. (2017). Bioactive natural compounds from 1H-indole-3-carboxaldhyde.
• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.

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An In-Depth Technical Guide to the Chemical Properties of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,7-Dimethoxy-1H-indole-3-carbaldehyde, a polysubstituted indole derivative, represents a valuable scaffold in medicinal chemistry and organic synthesis. The indole nucleus is a privileged structure in numerous natural products and pharmaceuticals, and the specific substitution pattern of this compound—electron-donating methoxy groups on the benzene ring and an electrophilic carbaldehyde group on the pyrrole ring—imparts a unique combination of reactivity and potential biological activity.[1][2] This guide provides a comprehensive overview of the chemical properties, synthesis, spectral characteristics, and potential applications of 4,7-dimethoxy-1H-indole-3-carbaldehyde, serving as a technical resource for researchers in drug discovery and chemical development.

Introduction: The Significance of Substituted Indoles

The indole ring system is a cornerstone of heterocyclic chemistry, forming the core of the essential amino acid tryptophan and a vast array of biologically active alkaloids.[1] Consequently, indole derivatives have garnered significant attention in medicinal chemistry, with methoxy-substituted indoles in particular demonstrating potent anticancer and antioxidant properties.[3] The introduction of a carbaldehyde group at the C3 position, the most nucleophilic site of the indole ring, provides a versatile synthetic handle for further molecular elaboration.[4] 4,7-Dimethoxy-1H-indole-3-carbaldehyde is thus a molecule of considerable interest, offering the potential for the development of novel therapeutics and functional organic materials.

Physicochemical Properties

While specific experimental data for 4,7-dimethoxy-1H-indole-3-carbaldehyde is not widely published, its physicochemical properties can be reliably predicted based on its structure and comparison with closely related analogs.

Property	Value	Source
CAS Number	170489-17-5	[5]
Molecular Formula	C₁₁H₁₁NO₃	[5]
Molecular Weight	205.21 g/mol	[5]
Appearance	Expected to be a pale yellow or off-white to beige crystalline solid.	Inferred from related indole-3-carbaldehydes.[6]
Melting Point	Estimated to be in the range of 160-170 °C.	Based on the melting point of 7-methoxy-1H-indole-3-carbaldehyde (161-162 °C).[7]
Solubility	Expected to be soluble in polar organic solvents such as DMSO, DMF, and alcohols, and sparingly soluble in water and non-polar solvents.	Based on the known solubility of indole-3-carboxaldehyde.[6]
pKa (strongest acidic)	~14-15 (N-H proton)	Predicted based on indole chemistry.

Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

The most common and efficient method for the synthesis of indole-3-carbaldehydes is the Vilsmeier-Haack reaction. This reaction involves the formylation of an electron-rich aromatic ring using a Vilsmeier reagent, which is typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

The Vilsmeier-Haack Reaction: A Mechanistic Overview

The Vilsmeier-Haack reaction proceeds through a well-established electrophilic aromatic substitution mechanism. The key steps are:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Attack: The electron-rich indole nucleus, specifically the C3 position, attacks the Vilsmeier reagent. The electron-donating methoxy groups at the C4 and C7 positions further activate the indole ring towards this electrophilic attack.

• Aromatization and Hydrolysis: The resulting iminium ion intermediate is then hydrolyzed during aqueous workup to yield the final aldehyde product.

Caption: The Vilsmeier-Haack reaction workflow.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde, adapted from a procedure for the synthesis of 7-methoxy-1H-indole-3-carbaldehyde.[7]

Materials:

• 4,7-Dimethoxy-1H-indole

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Saturated aqueous sodium carbonate solution

• Ice

• Water

• Ethanol (for recrystallization)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents).

• Cool the flask to 0-5 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.2 equivalents) dropwise to the DMF with vigorous stirring, maintaining the temperature below 10 °C. Stir the resulting mixture for 30 minutes at 0-5 °C to form the Vilsmeier reagent.

• Dissolve 4,7-dimethoxy-1H-indole (1 equivalent) in anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Heat the reaction mixture to 85-90 °C and maintain this temperature for 6-8 hours. Monitor the reaction progress by thin-layer chromatography.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture by the slow addition of a saturated aqueous sodium carbonate solution until the pH is basic.

• Collect the precipitated solid by vacuum filtration and wash it thoroughly with water.

• Dry the crude product and recrystallize it from ethanol to obtain pure 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Spectroscopic Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the indole ring protons, the aldehyde proton, and the methoxy group protons. The predicted chemical shifts (in ppm, referenced to TMS) in DMSO-d₆ are as follows, based on data for 7-methoxy-1H-indole-3-carbaldehyde:[7]

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
NH	~12.4	broad singlet	-
CHO	~9.9	singlet	-
H2	~8.3	singlet	-
H5	~6.8	doublet	~8.0
H6	~7.0	doublet	~8.0
OCH₃ (C4)	~3.8	singlet	-
OCH₃ (C7)	~3.9	singlet	-

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule. Predicted chemical shifts (in ppm) are:

Carbon	Predicted Chemical Shift (δ, ppm)
C=O	~185
C7a	~140
C3a	~138
C2	~135
C4	~150
C7	~145
C5	~110
C6	~115
C3	~120
OCH₃	~55-56

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H stretch	~3300-3400
C-H stretch (aromatic)	~3000-3100
C-H stretch (aldehyde)	~2720-2820
C=O stretch (aldehyde)	~1660-1680
C=C stretch (aromatic)	~1580-1620
C-O stretch (methoxy)	~1020-1250

Mass Spectrometry

The mass spectrum should show a prominent molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

• Expected Molecular Ion (M⁺): m/z = 205.21

Reactivity and Potential Applications

The chemical reactivity of 4,7-dimethoxy-1H-indole-3-carbaldehyde is dictated by the interplay of its functional groups.

Caption: Key reactivity sites of the molecule.

• Reactions of the Aldehyde Group: The carbaldehyde group can undergo a variety of classical aldehyde reactions, including:

  • Condensation reactions: With active methylene compounds (e.g., Knoevenagel condensation) or amines (to form Schiff bases).[6]

  • Oxidation: To the corresponding carboxylic acid (4,7-dimethoxy-1H-indole-3-carboxylic acid).

  • Reduction: To the corresponding alcohol (4,7-dimethoxy-1H-indol-3-yl)methanol).

• Reactions at the Indole Nitrogen: The N-H proton is weakly acidic and can be deprotonated with a suitable base, allowing for N-alkylation or N-acylation.

• Further Electrophilic Aromatic Substitution: While the C3 position is blocked, the electron-rich nature of the dimethoxy-substituted benzene ring may allow for further electrophilic substitution under forcing conditions, likely at the C2, C5, or C6 positions.

The presence of the methoxy groups and the indole core suggests significant potential for this molecule in drug discovery. Methoxy-substituted indole derivatives have been investigated for a range of biological activities, and the aldehyde functionality provides a key starting point for the synthesis of more complex molecules with potential therapeutic applications.[3]

Conclusion

4,7-Dimethoxy-1H-indole-3-carbaldehyde is a valuable and versatile building block in organic synthesis and medicinal chemistry. Its synthesis via the Vilsmeier-Haack reaction is a robust and well-understood process. The combination of an electron-rich dimethoxyindole core with a reactive aldehyde handle makes it an attractive starting material for the development of novel compounds with potential applications in areas such as oncology and as antioxidants. This guide provides a foundational understanding of its chemical properties, which will be of benefit to researchers working in these fields.

References

• Aghazadeh, M., et al. (2019). Formation of indole trimers in Vilsmeier type reactions. Arkivoc, 2019(6), 134-144. [Link]

• Parthiban, P., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(12), 2829. [Link]

• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790. [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-743. [Link]

• McConnell, D. B., et al. (2020). The extended Vilsmeier reaction of dimethoxy-activated indoles. Arkivoc, 2020(1), 1-14. [Link]

• Wikipedia. (2023). Indole-3-carbaldehyde. [Link]

• Xue, J., et al. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 101, 21-33. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

• CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds. (2012).

• El-Sawy, E. R., et al. (2018). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. Mini-Reviews in Organic Chemistry, 15(4), 285-307. [Link]

• Sharma, P. K., et al. (2021). Synthesis of Medicinally Important Indole Derivatives: A Review. The Open Medicinal Chemistry Journal, 15, 1-18. [Link]

• Kumar, A., & Singh, A. (2019). Versatility in pharmacological actions of 3-substituted indoles. International Journal of Chemical Studies, 7(3), 133-138. [Link]

• de Sá, A. L., et al. (2015). Biomedical Importance of Indoles. Molecules, 20(4), 6720-6798. [Link]

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Spectroscopic Blueprint of 4,7-Dimethoxy-1H-indole-3-carbaldehyde: A Technical Guide for Researchers

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 4,7-dimethoxy-1H-indole-3-carbaldehyde, a key building block in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. By understanding the causal relationships behind the spectroscopic signatures, researchers can accelerate their synthetic and analytical workflows.

Introduction: The Significance of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

Indole-3-carbaldehydes are a pivotal class of heterocyclic compounds, serving as versatile precursors for the synthesis of a wide array of biologically active molecules, including alkaloids and pharmaceuticals. The specific substitution pattern of 4,7-dimethoxy-1H-indole-3-carbaldehyde, with electron-donating methoxy groups on the benzene ring, significantly influences its electronic properties and reactivity, making its precise characterization paramount for its application in complex synthetic pathways. This guide provides a comprehensive overview of its spectroscopic data, enabling unambiguous identification and a deeper understanding of its chemical nature.

Molecular Structure and Key Spectroscopic Features

The structural framework of 4,7-dimethoxy-1H-indole-3-carbaldehyde, with its key functional groups, dictates its spectroscopic behavior. The indole core, the aldehyde group at the C3 position, and the two methoxy groups at the C4 and C7 positions each contribute unique signals in various spectroscopic techniques.

Caption: A generalized workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 4,7-dimethoxy-1H-indole-3-carbaldehyde is expected to show characteristic absorption bands.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Functional Group
~3300 - 3400	N-H stretch	Medium	Indole N-H
~2830 - 2950	C-H stretch	Medium	Methoxy and aromatic C-H
~2720, ~2820	C-H stretch (Fermi doublet)	Weak	Aldehyde C-H
~1650 - 1680	C=O stretch	Strong	Conjugated Aldehyde
~1580 - 1620	C=C stretch	Medium-Strong	Aromatic ring
~1200 - 1300	C-O stretch	Strong	Aryl-alkyl ether
~1000 - 1150	C-O stretch	Strong	Aryl-alkyl ether

Experimental Insight: The strong absorption of the conjugated aldehyde carbonyl (C=O) is a key diagnostic peak. Its position can be influenced by intermolecular hydrogen bonding with the indole N-H.

Experimental Protocol for IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum.

• Sample Application: Place a small amount of the solid 4,7-dimethoxy-1H-indole-3-carbaldehyde powder onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural confirmation.

m/z	Ion	Interpretation
205.0739	[M]⁺˙	The molecular ion peak, corresponding to the exact mass of C₁₁H₁₁NO₃.
204	[M-H]⁺	Loss of a hydrogen atom.
176	[M-CHO]⁺	Loss of the formyl group (CHO).
160	[M-CHO-CH₃]⁺	Subsequent loss of a methyl radical from a methoxy group.

Trustworthiness of Data: High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition. The calculated exact mass for C₁₁H₁₁NO₃ is 205.0739, and an experimentally determined mass within a few parts per million (ppm) of this value provides strong evidence for the compound's identity.

Experimental Protocol for MS Data Acquisition (ESI)

Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Instrument Parameters:

  • Set the instrument to positive ion mode.

  • Optimize the capillary voltage, cone voltage, and desolvation gas temperature and flow rate to achieve a stable signal.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500). For HRMS, use a time-of-flight (TOF) or Orbitrap mass analyzer.

Synthesis and Spectroscopic Verification: A Self-Validating System

The most common method for the synthesis of indole-3-carbaldehydes is the Vilsmeier-Haack reaction.[1] This involves the formylation of an indole using a Vilsmeier reagent, which is typically formed from phosphorus oxychloride and dimethylformamide (DMF).

Caption: Simplified workflow of the Vilsmeier-Haack formylation of 4,7-dimethoxyindole.

The successful synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde can be confirmed by comparing the spectroscopic data of the product with the data presented in this guide. The appearance of the characteristic aldehyde proton signal in the ¹H NMR spectrum, the C=O stretch in the IR spectrum, and the correct molecular ion peak in the mass spectrum would collectively validate the identity of the synthesized compound.

Conclusion

This technical guide has provided a detailed overview of the key spectroscopic data for 4,7-dimethoxy-1H-indole-3-carbaldehyde. By integrating predicted data with experimental protocols and insights from analogous compounds, this document serves as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and materials science. The self-validating nature of combining synthesis with spectroscopic characterization, as outlined here, ensures a high degree of confidence in the identity and purity of this important chemical building block.

References

• PubChem. Indole-3-carboxaldehyde. National Center for Biotechnology Information. [Link]

• NIST Chemistry WebBook. 1H-Indole-3-carboxaldehyde. National Institute of Standards and Technology. [Link]

• Organic Syntheses. Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. [Link]

• ARKIVOC. The extended Vilsmeier reaction of dimethoxy-activated indoles. [Link]

Sources

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An In-Depth Technical Guide to the Spectroscopic Characterization of 4,7-dimethoxy-1H-indole-3-carbaldehyde

A Note on Data Unavailability: As of the latest literature search, comprehensive, publicly accessible experimental NMR and mass spectrometry data for 4,7-dimethoxy-1H-indole-3-carbaldehyde (CAS No. 170489-17-5) are not available. This guide will, therefore, provide a detailed analysis based on established principles of spectroscopic interpretation and data from closely related, well-characterized indole-3-carbaldehyde analogs. The presented spectra and analyses for the target molecule are predictive and intended to serve as a robust framework for researchers in the field.

Introduction

Indole-3-carbaldehydes are a pivotal class of heterocyclic compounds, serving as crucial intermediates in the synthesis of a wide array of biologically active molecules, including alkaloids and pharmaceuticals. The introduction of substituents, such as methoxy groups, to the indole scaffold can significantly modulate the electronic properties and, consequently, the biological activity of the resulting derivatives. A thorough understanding of the spectroscopic characteristics of these molecules is paramount for their unambiguous identification, purity assessment, and for elucidating their structure-activity relationships. This guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 4,7-dimethoxy-1H-indole-3-carbaldehyde, grounded in the analysis of analogous compounds.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. The chemical shifts (δ), coupling constants (J), and integration of the signals in ¹H NMR, along with the chemical shifts in ¹³C NMR, provide a detailed map of the molecular structure.

A. Predicted ¹H NMR Spectrum of 4,7-dimethoxy-1H-indole-3-carbaldehyde

The ¹H NMR spectrum of 4,7-dimethoxy-1H-indole-3-carbaldehyde is expected to exhibit distinct signals for the indole ring protons, the aldehyde proton, the N-H proton, and the two methoxy groups. The electron-donating nature of the methoxy groups at positions 4 and 7 will cause a general upfield shift (to lower ppm values) of the aromatic protons compared to the unsubstituted indole-3-carbaldehyde.

Table 1: Predicted ¹H NMR Data for 4,7-dimethoxy-1H-indole-3-carbaldehyde

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
N-H	8.5 - 9.5	br s	-	1H
H-2	8.0 - 8.2	s	-	1H
H-5	6.6 - 6.8	d	~8.0	1H
H-6	6.9 - 7.1	d	~8.0	1H
CHO	9.9 - 10.1	s	-	1H
4-OCH₃	3.9 - 4.1	s	-	3H
7-OCH₃	3.9 - 4.1	s	-	3H

Rationale for Predictions:

• N-H Proton: The N-H proton of the indole ring is typically observed as a broad singlet in the downfield region of the spectrum due to hydrogen bonding and exchange phenomena.

• H-2 Proton: The proton at the C-2 position is adjacent to the electron-withdrawing aldehyde group and the nitrogen atom, leading to a downfield shift. It is expected to appear as a singlet as it has no adjacent protons to couple with.

• H-5 and H-6 Protons: These two protons on the benzene ring portion of the indole will form an AX or AB spin system, appearing as doublets with a typical ortho-coupling constant of approximately 8.0 Hz. The electron-donating methoxy groups at positions 4 and 7 will shield these protons, causing them to resonate at a higher field (lower ppm) compared to unsubstituted indole-3-carbaldehyde.

• Aldehyde Proton (CHO): The aldehyde proton is highly deshielded and will appear as a sharp singlet in the far downfield region of the spectrum.

• Methoxy Protons (OCH₃): The two methoxy groups are expected to have similar chemical environments and will likely appear as sharp singlets, each integrating to three protons.

Diagram 1: Molecular Structure and Proton Numbering

Caption: Structure of 4,7-dimethoxy-1H-indole-3-carbaldehyde with proton numbering.

B. Predicted ¹³C NMR Spectrum of 4,7-dimethoxy-1H-indole-3-carbaldehyde

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The chemical shifts will be influenced by the hybridization of the carbon atoms and the electronic effects of the substituents.

Table 2: Predicted ¹³C NMR Data for 4,7-dimethoxy-1H-indole-3-carbaldehyde

Carbon	Predicted δ (ppm)
C-2	135 - 140
C-3	115 - 120
C-3a	120 - 125
C-4	150 - 155
C-5	100 - 105
C-6	110 - 115
C-7	145 - 150
C-7a	125 - 130
CHO	185 - 190
4-OCH₃	55 - 60
7-OCH₃	55 - 60

Rationale for Predictions:

• Carbonyl Carbon (CHO): The aldehyde carbonyl carbon is the most deshielded carbon and will appear at the lowest field (highest ppm value).

• C-4 and C-7: The carbons bearing the methoxy groups will be significantly deshielded due to the electronegativity of the oxygen atoms.

• C-2 and C-3a, C-7a: These quaternary carbons will have distinct chemical shifts. C-2 is deshielded by the adjacent nitrogen and the aldehyde group.

• C-5 and C-6: These methine carbons on the benzene ring will be shifted upfield due to the electron-donating effect of the methoxy groups.

• Methoxy Carbons (OCH₃): The carbons of the methoxy groups will appear in the typical region for sp³ hybridized carbons attached to an oxygen atom.

II. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

A. Predicted Mass Spectrum of 4,7-dimethoxy-1H-indole-3-carbaldehyde

For 4,7-dimethoxy-1H-indole-3-carbaldehyde (C₁₁H₁₁NO₃), the expected molecular weight is approximately 205.07 g/mol . In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺˙) would be observed at m/z 205.

Table 3: Predicted Mass Spectrometry Data

m/z	Ion	Predicted Relative Abundance
205	[M]⁺˙	High
204	[M-H]⁺	Moderate
190	[M-CH₃]⁺	Moderate
176	[M-CHO]⁺	Low
162	[M-CH₃-CO]⁺	Moderate

Predicted Fragmentation Pathways:

The fragmentation of indole derivatives is well-documented. For 4,7-dimethoxy-1H-indole-3-carbaldehyde, the following fragmentation pathways are plausible:

• Loss of a hydrogen radical (-H˙): Formation of a stable [M-H]⁺ ion (m/z 204).

• Loss of a methyl radical (-CH₃˙): Cleavage of one of the methoxy groups to give an [M-CH₃]⁺ ion (m/z 190).

• Loss of the formyl group (-CHO˙): Cleavage of the aldehyde group to yield an [M-CHO]⁺ ion (m/z 176).

• Sequential loss of a methyl radical and carbon monoxide: Fragmentation of the [M-CH₃]⁺ ion by loss of CO to give an ion at m/z 162.

Diagram 2: Predicted Mass Spectrometry Fragmentation

Caption: Plausible fragmentation pathways for 4,7-dimethoxy-1H-indole-3-carbaldehyde in EI-MS.

III. Experimental Protocols

To obtain high-quality NMR and mass spectrometry data, adherence to standardized experimental protocols is crucial.

A. NMR Data Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified 4,7-dimethoxy-1H-indole-3-carbaldehyde.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or acetone-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical to avoid signal overlap with the analyte.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Set the spectral width to cover the range of -1 to 12 ppm.

  • Use a sufficient number of scans (typically 16-64) to achieve an adequate signal-to-noise ratio.

  • Process the data with appropriate Fourier transformation, phasing, and baseline correction.

  • Integrate all signals and determine the chemical shifts and coupling constants.

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum on the same instrument.

  • Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for all carbon atoms.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • A larger number of scans (typically 1024 or more) will be required due to the lower natural abundance of ¹³C.

B. Mass Spectrometry Data Acquisition

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile, or dichloromethane).

• Data Acquisition (Electron Ionization - EI):

  • Introduce the sample into the mass spectrometer via a direct insertion probe or a gas chromatograph (GC-MS).

  • Use a standard electron energy of 70 eV for ionization.

  • Scan a mass range that encompasses the expected molecular weight (e.g., m/z 50-300).

Diagram 3: General Workflow for Spectroscopic Analysis

A Technical Guide to the Solubility of 4,7-dimethoxy-1H-indole-3-carbaldehyde in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4,7-dimethoxy-1H-indole-3-carbaldehyde (CAS No. 170489-17-5). While quantitative solubility data for this specific molecule is not extensively published, this document synthesizes information from structurally related indole-3-carbaldehyde analogues to provide researchers, scientists, and drug development professionals with a robust predictive framework. We delve into the physicochemical properties that govern its solubility, present qualitative and estimated solubility profiles across a range of common organic solvents, and offer a detailed, field-proven experimental protocol for accurate thermodynamic solubility determination via the gold-standard shake-flask method coupled with HPLC analysis.

Introduction: The Imperative of Solubility

4,7-dimethoxy-1H-indole-3-carbaldehyde is a substituted indole, a heterocyclic scaffold of immense interest in medicinal chemistry and materials science. Indole derivatives are foundational to numerous natural products and pharmacologically active agents.[1][2] The specific functionalization of this molecule—two methoxy groups on the benzene ring and a carbaldehyde at the 3-position—creates a unique combination of polarity, hydrogen bonding potential, and aromatic character.

For any laboratory or development application, from synthetic reaction workups to formulation for biological screening, understanding the solubility of a compound is a critical first step. Poor solubility can lead to inaccurate biological data, challenging purification processes, and significant hurdles in formulation development.[3] This guide serves as an essential resource for predicting, understanding, and experimentally verifying the solubility of 4,7-dimethoxy-1H-indole-3-carbaldehyde to enable its effective use in research and development.

Foundational Physicochemical Properties

The solubility of a molecule is a direct consequence of its structure. The key to predicting how 4,7-dimethoxy-1H-indole-3-carbaldehyde will behave in different solvents lies in its foundational physicochemical properties.

Property	Value / Description	Impact on Solubility
CAS Number	170489-17-5	N/A (Identifier)
Molecular Formula	C₁₁H₁₁NO₃[4]	N/A (Identifier)
Molecular Weight	205.21 g/mol [4]	Influences mass-based solubility calculations (e.g., mg/mL).
Hydrogen Bond Donors	1 (Indole N-H)	The N-H group can donate a hydrogen bond, favoring solubility in protic or polar aprotic solvents that are H-bond acceptors (e.g., alcohols, DMSO).
Hydrogen Bond Acceptors	3 (Aldehyde C=O, two Methoxy -O-)	The oxygen atoms are sites for hydrogen bond acceptance, enhancing solubility in protic solvents like ethanol and methanol.
Structural Features	Planar, aromatic indole core with two electron-donating methoxy groups.	The aromatic system contributes to van der Waals interactions. The methoxy groups increase lipophilicity compared to the unsubstituted parent indole, which may enhance solubility in less polar organic solvents.

Solubility Profile in Organic Solvents

Direct, published quantitative solubility data for 4,7-dimethoxy-1H-indole-3-carbaldehyde is scarce. However, by analyzing data from the parent compound, indole-3-carbaldehyde, and other analogues, we can construct a highly reliable, predictive solubility profile. The addition of two methoxy groups generally increases a molecule's lipophilicity while slightly increasing its polarity and hydrogen bond accepting capability.

Predicted and Analog-Driven Solubility Data

The following table summarizes expected solubility behavior based on chemical principles and data from related compounds.

Solvent Class	Solvent Example	Predicted Solubility	Rationale & Supporting Analog Data
Polar Aprotic	DMSO , DMF	High (>25 mg/mL)	These solvents are excellent hydrogen bond acceptors and have high polarity, effectively solvating the indole N-H and polar groups. The parent indole-3-carbaldehyde exhibits high solubility in DMSO (~30 mg/mL).[5][6]
Polar Aprotic	Acetonitrile	Moderate	Acetonitrile is polar but a weaker hydrogen bond acceptor than DMSO. The parent compound is soluble in acetonitrile.[7]
Polar Protic	Ethanol , Methanol	Moderate to High	These solvents can both donate and accept hydrogen bonds, interacting favorably with all polar sites on the molecule. The parent compound is readily soluble in ethanol (≥11.85 mg/mL).[6][8]
Ethers	THF	Moderate	THF is a moderately polar aprotic solvent and can act as a hydrogen bond acceptor.
Chlorinated	Dichloromethane (DCM), Chloroform	Low to Moderate	These solvents are weakly polar. Solubility will depend on the balance between the polar functional groups and the lipophilic aromatic core.
Esters	Ethyl Acetate	Low to Moderate	Ethyl acetate has moderate polarity and some hydrogen bond accepting capability.
Non-Polar Aromatic	Toluene	Low	The molecule's polar functional groups limit its interaction with non-polar aromatic solvents. The parent compound has limited solubility in toluene.[7]
Non-Polar Aliphatic	Hexane, Heptane	Very Low / Insoluble	The significant polarity mismatch between the compound and aliphatic solvents will result in poor solubility. The parent compound has limited solubility in hexane.[7]
Aqueous Buffers	Water, PBS	Very Low / Insoluble	The large, relatively non-polar indole core and methoxy groups will dominate, leading to poor aqueous solubility. The parent compound is sparingly soluble or insoluble in water.[5][6][8]

Note: "High" is estimated as >25 mg/mL, "Moderate" as 5-25 mg/mL, "Low" as 0.1-5 mg/mL, and "Very Low" as <0.1 mg/mL. These are estimations and must be confirmed experimentally.

Experimental Protocol: Thermodynamic Solubility Determination

To obtain definitive, high-quality data, an experimental determination is essential. The equilibrium shake-flask method is the universally recognized gold standard for measuring thermodynamic solubility.[9][10][11]

Principle of the Method

An excess amount of the solid compound is agitated in the solvent of interest for a prolonged period to ensure that a true equilibrium is reached between the undissolved solid and the saturated solution. Following equilibration, the solid and liquid phases are separated, and the concentration of the compound in the saturated solution is quantified, typically by HPLC or UV-Vis spectroscopy.[3][12]

Workflow for Shake-Flask Solubility Determination

Caption: Workflow for the Shake-Flask Solubility Assay.

Detailed Step-by-Step Methodology

Materials and Reagents:

• 4,7-dimethoxy-1H-indole-3-carbaldehyde (solid powder)

• Selected organic solvents (HPLC grade)

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.45 µm PTFE for organic solvents)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a suitable C18 column

Procedure:

• Preparation of Vials: Add an excess amount of solid 4,7-dimethoxy-1H-indole-3-carbaldehyde to a 2 mL glass vial. "Excess" means enough solid should remain visible at the end of the experiment; typically, 2-5 mg is sufficient for a 1 mL solvent volume.

• Solvent Addition: Accurately pipette 1.0 mL of the desired organic solvent into the vial. Prepare at least three replicates for each solvent.

• Equilibration: Cap the vials tightly and place them on an orbital shaker. Agitate the samples at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.[3][10]

• Phase Separation: After 24 hours, remove the vials and let them stand for at least 1 hour to allow larger particles to sediment.[9] Carefully draw the supernatant using a syringe and filter it through a 0.45 µm syringe filter to remove all undissolved solid particles.[13][14]

• Sample Dilution: Accurately dilute the clear, filtered supernatant with the HPLC mobile phase to a concentration that falls within the linear range of your calibration curve. The dilution factor must be recorded precisely.

• HPLC Analysis:

  • Standard Curve: Prepare a series of standard solutions of the compound in the mobile phase at known concentrations (e.g., from 1 µg/mL to 100 µg/mL).[14]

  • Analysis: Inject the standards and the diluted samples onto the HPLC system.

  • Quantification: Determine the concentration of the diluted sample by comparing its peak area to the standard curve.[13]

• Final Calculation: Calculate the original solubility in the solvent by multiplying the measured concentration by the dilution factor used in Step 5. Report the final value in mg/mL and/or mM.

Practical Considerations & Expert Insights

• Kinetic vs. Thermodynamic Solubility: This guide focuses on thermodynamic solubility, which is an equilibrium value and the true measure of a compound's solubility.[10][11] Be aware of kinetic solubility assays, often used in high-throughput screening, which start from a DMSO stock and can yield higher, supersaturated values that are not stable over time.[3]

• Compound Stability: Before starting, ensure the compound is stable in the chosen solvent over the 24-hour incubation period. A preliminary HPLC check at time zero and 24 hours on a known concentration can confirm this.

• pH Dependence: For ionizable compounds, solubility can be highly pH-dependent.[10] While 4,7-dimethoxy-1H-indole-3-carbaldehyde is not strongly ionizable, the indole N-H is weakly acidic. This is more relevant for aqueous solutions than for organic solvents.

• Analytical Method: HPLC is the preferred analytical method due to its high sensitivity and specificity, allowing separation of the target compound from any potential impurities or degradants.[15] UV-Vis can be used if the compound has a strong chromophore and is known to be pure.[12][16]

Conclusion

4,7-dimethoxy-1H-indole-3-carbaldehyde is predicted to exhibit high solubility in polar aprotic solvents like DMSO and DMF, moderate to high solubility in polar protic solvents such as ethanol, and poor solubility in non-polar and aqueous media. This profile is governed by its capacity for hydrogen bonding via the indole N-H and oxygen atoms, balanced by the lipophilic nature of its core structure. Due to the absence of extensive published data, the robust shake-flask protocol detailed herein is the recommended, authoritative method for researchers to determine precise solubility values, ensuring data integrity for all subsequent applications.

References

• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Improved Pharma. (2021, February 14). Solubility and Dissolution with HPLC or UV-Vis Detection.
• Suarez-Sharp, S., et al. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies.
• Plateforme de chimie biologique intégrative de Strasbourg. (n.d.). Thermodynamic solubility.
• World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC.
• Pardeike, J., et al. (n.d.).
• Saleh, S. F. (2023, April 5). How to measure solubility for drugs in oils/emulsions?.
• PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes.
• Hoelke, B., et al. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates.
• ECHEMI. (n.d.). Buy 4,7-DIMETHOXY-1H-INDOLE-3-CARBALDEHYDE from JHECHEM CO LTD.
• Rao, G. V., et al. (2018, June 30).
• Cayman Chemical. (2020, July 16). Indole-3-carboxaldehyde.
• MedChemExpress. (n.d.). 4-Hydroxy-1H-indole-3-carbaldehyde.
• Solubility of Things. (n.d.). Indole-3-carboxaldehyde.
• ChemicalBook. (n.d.). Indole-3-carboxaldehyde | 487-89-8.
• APExBIO. (n.d.). Indole-3-carboxaldehyde - Bioactive Metabolite for Immunomodulation.
• ChemSynthesis. (2025, May 20). 5,7-dimethoxy-1H-indole-3-carbaldehyde.
• Der Pharma Chemica. (n.d.). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation.
• Chemsrc. (2025, August 21). 5-Methoxy-1H-indole-3-carbaldehyde | CAS#:10601-19-1.
• Wikipedia. (n.d.). Indole-3-carbaldehyde.
• Benchchem. (n.d.). Solubility Profile of 4-Hydroxyindole-3-carboxaldehyde: A Technical Guide.

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stability and storage of 4,7-dimethoxy-1H-indole-3-carbaldehyde

An In-Depth Technical Guide to the Stability and Storage of 4,7-dimethoxy-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4,7-dimethoxy-1H-indole-3-carbaldehyde is a valuable substituted indole intermediate in medicinal chemistry and materials science. The integrity of this compound is paramount for reproducible and reliable research outcomes. This guide provides a comprehensive analysis of the compound's stability profile, detailing its susceptibility to oxidative, photolytic, and pH-driven degradation. We present field-proven protocols for optimal storage and handling, alongside a detailed experimental workflow for performing forced degradation studies. Adherence to these guidelines will ensure the long-term viability and purity of 4,7-dimethoxy-1H-indole-3-carbaldehyde in a laboratory setting.

Introduction

The indole nucleus is a privileged scaffold in drug discovery, forming the core of numerous natural products and synthetic therapeutic agents.[1] 4,7-dimethoxy-1H-indole-3-carbaldehyde, with its specific substitution pattern, serves as a critical building block for more complex molecular architectures. The electron-donating methoxy groups at the C4 and C7 positions, combined with the electron-withdrawing carbaldehyde group at the C3 position, create a unique electronic environment that dictates its reactivity and, consequently, its stability. Understanding the intrinsic stability of this molecule is not merely a matter of good housekeeping; it is a prerequisite for valid scientific inquiry, ensuring that observed biological or chemical effects are attributable to the compound itself and not its degradants.

This document serves as a senior application scientist's guide to maintaining the chemical fidelity of 4,7-dimethoxy-1H-indole-3-carbaldehyde. We will delve into the mechanisms of its degradation and provide actionable protocols to mitigate these risks.

Section 1: Physicochemical Properties

A foundational understanding of the compound's physical properties is essential for its proper handling and storage.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₁NO₃	[2]
Molecular Weight	205.21 g/mol	[2]
Appearance	Crystalline Solid (Typically Light Brown or Yellow)	[3]
Melting Point	130 °C	[2]
Solubility	Not determined in water; soluble in solvents like DMSO, CDCl₃, Methanol	[4][5]
Chemical Structure	4,7-dimethoxy-1H-indole-3-carbaldehyde

Section 2: Chemical Stability & Degradation Mechanisms

The stability of 4,7-dimethoxy-1H-indole-3-carbaldehyde is governed by the inherent reactivity of its indole core, which is modulated by its substituents. The primary pathways of degradation are oxidation, exposure to light, and non-neutral pH conditions.

Oxidative Degradation

The indole ring is an electron-rich heterocycle, making it inherently susceptible to oxidation.[6] This reactivity is further enhanced by the two electron-donating methoxy groups on the benzene portion of the ring. Atmospheric oxygen can be sufficient to initiate degradation over time.

Causality: The C2-C3 double bond is the most electron-rich part of the indole nucleus and a primary site for oxidative attack. Oxidation can lead to the formation of various products, including oxindoles, which will alter the compound's biological and chemical properties.[6] Given this high susceptibility, minimizing exposure to air is the most critical factor in preventing oxidative degradation.

Caption: Potential oxidative degradation pathway of the indole nucleus.

Photodegradation

Indole derivatives can be sensitive to light, particularly UV radiation.[6] Energy absorbed from light can promote electrons to higher energy states, increasing the molecule's reactivity and making it more susceptible to radical-mediated degradation or polymerization.

Causality: Photolytic degradation is a common issue for aromatic and heterocyclic compounds. The energy from photons can be sufficient to break chemical bonds or catalyze reactions with atmospheric oxygen. Therefore, physical protection from light is a simple and effective preventative measure.

pH-Dependent Stability

The compound exhibits limited stability in both strongly acidic and strongly basic aqueous environments.

• Acidic Conditions: The indole ring is sensitive to strong acids.[6] The nitrogen atom can be protonated, but protonation at the C3 position is also possible, leading to the formation of an indoleninium ion. This can catalyze dimerization or polymerization, leading to insoluble materials and a loss of the desired compound.[6]

• Basic Conditions: While the indole N-H is only weakly acidic, strong bases can deprotonate it. More importantly, the aldehyde functional group can undergo reactions like Cannizzaro disproportionation under strongly basic conditions, especially with heating.

Caption: Mechanism of acid-catalyzed degradation of the indole ring.

Section 3: Recommended Storage and Handling Protocols

Based on the chemical vulnerabilities detailed above, a multi-faceted approach to storage and handling is required to preserve the integrity of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Long-Term Storage (Solid)

For the storage of the neat, solid compound for periods exceeding one month, the following protocol is mandatory.

Parameter	Recommendation	Rationale	Source(s)
Temperature	-20°C	Reduces the rate of all chemical degradation pathways.	[7]
Atmosphere	Under an inert gas (Argon or Nitrogen)	Displaces atmospheric oxygen, preventing oxidative degradation.	[8][9]
Container	Tightly sealed, amber glass vial or a vial wrapped in aluminum foil.	Protects from moisture ingress and prevents photodegradation.	[6]
Location	A dry, well-ventilated area, away from strong oxidizing agents, acids, and bases.	Prevents accidental contact with incompatible materials.	[8][9][10][11]

Short-Term Storage & In-Use Stability (Solutions)

Stock solutions are highly susceptible to degradation due to increased molecular mobility and interaction with the solvent.

• Solvent Choice: Use high-purity, anhydrous, and degassed solvents (e.g., DMSO, DMF) if possible. Solvents should be sparged with argon or nitrogen before use to remove dissolved oxygen.

• Preparation: Prepare stock solutions fresh for each experiment whenever feasible. If a solution must be stored, it should be done at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

• In-Use Precaution: When working with aqueous buffers, be mindful of the pH. Prepare the final dilution in the assay buffer immediately before use. Do not store the compound in aqueous buffers for extended periods.

Handling Precautions

Standard laboratory safety protocols should be observed.

• Handle in a well-ventilated area or fume hood to avoid inhalation of dust.[8]

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, to prevent skin and eye contact.[10][12]

• Wash hands thoroughly after handling.

Section 4: Experimental Protocols for Stability Assessment

To ensure trustworthiness, protocols must be self-validating. The following forced degradation study allows a researcher to determine the stability of 4,7-dimethoxy-1H-indole-3-carbaldehyde under their specific experimental conditions (e.g., in a novel formulation or assay buffer). This protocol is adapted from established methods for similar indole compounds.[6]

Caption: Experimental workflow for a forced degradation study.

Forced Degradation Study Protocol

• Preparation of Stock Solution: Accurately weigh and dissolve 4,7-dimethoxy-1H-indole-3-carbaldehyde in HPLC-grade acetonitrile or methanol to a concentration of 1 mg/mL. This is the primary stock solution.

• Establishment of Stress Conditions: For each condition, dilute the primary stock solution into the stressor solution.

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M hydrochloric acid (HCl). Incubate at 60°C.

  • Basic Hydrolysis: Mix the stock solution with 0.1 M sodium hydroxide (NaOH). Incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (H₂O₂). Keep at room temperature, protected from light.

  • Photolytic Degradation: Place the stock solution (in a quartz or UV-transparent vial) in a photostability chamber or expose it to a controlled UV light source (e.g., 254 nm) at room temperature. A control sample should be wrapped in foil and kept alongside.

• Sampling and Analysis:

  • Withdraw aliquots from each stress condition at specified time points (e.g., 0, 2, 4, 8, and 24 hours).

  • Immediately quench the reaction. For acidic samples, neutralize with an equivalent amount of 0.1 M NaOH. For basic samples, neutralize with 0.1 M HCl.

  • Dilute all samples to a suitable final concentration for analysis.

  • Analyze by a validated stability-indicating HPLC-UV method. The method should be capable of separating the parent peak from any potential degradant peaks.

  • Calculate the percentage of the remaining parent compound at each time point relative to the T=0 sample.

Analytical Methodologies

A reverse-phase HPLC method with UV detection is typically suitable for monitoring the stability of this compound.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic acid or acetic acid for good peak shape) and acetonitrile or methanol. A mildly acidic mobile phase is preferable to a neutral one to ensure consistent protonation and retention of the indole.[6]

• Detection: UV detector set to the λmax of the compound (typically in the 250-310 nm range for substituted indoles).

• Validation: The analytical method should be "stability-indicating," meaning the peak for the parent compound should be resolved from all degradation product peaks. This is typically confirmed using peak purity analysis via a photodiode array (PDA) detector.

Conclusion

The chemical integrity of 4,7-dimethoxy-1H-indole-3-carbaldehyde is contingent upon meticulous storage and handling. The compound's primary vulnerabilities are oxidation, photodegradation, and exposure to strong acids or bases. By implementing the recommended protocols—storing the solid compound at -20°C under an inert atmosphere and protected from light, and preparing solutions fresh—researchers can significantly mitigate the risk of degradation. The provided forced degradation study protocol empowers laboratories to validate the compound's stability within their specific matrices, ensuring the accuracy and reproducibility of their scientific findings.

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• Nagaraja Naik, et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.

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An In-depth Technical Guide to the Biological Activity of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Executive Summary

The indole nucleus is a cornerstone scaffold in medicinal chemistry, giving rise to a vast array of biologically active molecules.[1][2] Among these, indole-3-carbaldehyde (I3A) and its derivatives have emerged as promising therapeutic agents with activities spanning anti-inflammatory, anticancer, and antimicrobial domains.[1][3] This guide focuses on a specific, methoxy-substituted derivative, 4,7-dimethoxy-1H-indole-3-carbaldehyde . While direct biological data on this precise molecule is limited in publicly accessible literature, this document serves as a technical guide for researchers by extrapolating its potential bioactivities based on the established profiles of structurally related analogs. We will delve into the probable mechanisms of action, provide field-proven experimental protocols for its evaluation, and present a logical framework for its investigation as a novel therapeutic candidate.

Introduction to the Target Compound

4,7-dimethoxy-1H-indole-3-carbaldehyde is an aromatic heterocyclic compound. The core indole ring is substituted with two methoxy groups at positions 4 and 7, and a carbaldehyde (formyl) group at position 3. The methoxy groups, being electron-donating, are known to enhance the reactivity of the indole nucleus and can significantly influence the molecule's interaction with biological targets.[4]

Chemical Structure:

Molecular Formula: C₁₁H₁₁NO₃ Molecular Weight: 205.21 g/mol

The strategic placement of methoxy groups on the indole ring is a key feature in several potent bioactive compounds, suggesting that 4,7-dimethoxy-1H-indole-3-carbaldehyde warrants investigation.[4]

Postulated Biological Activities & Mechanisms of Action

Based on extensive research into related indole structures, we can postulate two primary avenues of biological activity for 4,7-dimethoxy-1H-indole-3-carbaldehyde: Anticancer and Anti-inflammatory .

Anticancer Potential: A Tubulin Polymerization Inhibitor

A significant class of indole-based anticancer agents function as inhibitors of tubulin polymerization.[5][6][7] These agents bind to the colchicine site on β-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Causality & Rationale: The vascular disrupting agent OXi8006, a 2-aryl-3-aroyl-6-methoxyindole, is a potent inhibitor of tubulin assembly.[5][7] Structure-activity relationship (SAR) studies on OXi8006 analogs have revealed that methoxy substitution on the indole ring is critical for its biological activity.[5] Specifically, an analog featuring a methoxy group at position-7 demonstrated cytotoxicity and tubulin inhibition comparable to the parent compound OXi8006.[5][7] This strongly suggests that the 4,7-dimethoxy substitution pattern of our target compound could confer potent antitubulin activity. The methoxy groups may enhance binding affinity within the hydrophobic colchicine pocket or favorably modulate the molecule's electronic properties.

The proposed mechanism is the disruption of microtubule formation, a critical process for mitotic spindle assembly and cell division.

Caption: Postulated anti-inflammatory mechanism via AhR activation and NF-κB inhibition.

Proposed Experimental Workflow for Biological Evaluation

A systematic evaluation is required to validate these postulated activities. The following workflow outlines a logical progression from initial cytotoxicity screening to specific mechanistic assays.

Caption: Logical workflow for evaluating the biological activity of the target compound.

Data Presentation: Comparative Analysis

As specific quantitative data for 4,7-dimethoxy-1H-indole-3-carbaldehyde is not available, the following tables present data for structurally related compounds to provide a benchmark for expected potency.

Table 1: Anticancer Activity of OXi8006 and Related Analogs [5]| Compound | Key Structural Feature | Tubulin IC₅₀ (µM) | Cytotoxicity GI₅₀ (µM, NCI-H460) | | :--- | :--- | :---: | :---: | | OXi8006 | 6-Methoxyindole | 1.1 | <0.01 | | Analog 36 | 7-Methoxyindole | 1.1 | <0.01 | | Analog 33 | 6-Hydroxyindole | >20 | 0.14 | | Combretastatin A-4 | Reference Agent | 1.2 | <0.01 |

This table highlights the importance of the methoxy group on the indole ring for potent anticancer activity.

Table 2: Anti-inflammatory Activity of Indole-3-Carboxaldehyde (I3A) [8]| Cell Line | Treatment | Pro-inflammatory Cytokine | Inhibition | | :--- | :--- | :--- | :---: | | Caco-2 | LPS + I3A | IL-6 | Significant Reduction | | Caco-2 | LPS + I3A | TNF-α | Significant Reduction |

This table demonstrates the established anti-inflammatory effect of the parent indole-3-carbaldehyde scaffold.

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, the following detailed protocols are provided.

Protocol: Cell Viability (MTT) Assay

This protocol is used to determine the cytotoxic effects of the compound on cancer cell lines. [9][10][11][12]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, NCI-H460) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4,7-dimethoxy-1H-indole-3-carbaldehyde in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. [11]Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium. Add 150 µL of a solubilization solution (e.g., DMSO) to each well. [11]Place the plate on an orbital shaker for 15 minutes to fully dissolve the formazan crystals. [13]5. Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader. [10]6. Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration that inhibits cell growth by 50%).

Protocol: Western Blot for NF-κB p65 Nuclear Translocation

This protocol assesses the compound's ability to inhibit the inflammatory NF-κB pathway. [14][15][16]

• Cell Culture and Treatment: Culture RAW 264.7 macrophages. Pre-treat cells with various concentrations of 4,7-dimethoxy-1H-indole-3-carbaldehyde for 1 hour. Then, stimulate with LPS (1 µg/mL) for 30-60 minutes to induce NF-κB activation.

• Cell Fractionation:

  • Harvest the cells and centrifuge.

  • Lyse the cells using a cytoplasmic fractionation buffer. Centrifuge to pellet the nuclei. The supernatant contains the cytoplasmic fraction.

  • Wash the nuclear pellet and then lyse it with a nuclear fractionation reagent to release nuclear proteins. [15]3. Protein Quantification: Determine the protein concentration of both cytoplasmic and nuclear fractions using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load 20-40 µg of protein from each nuclear extract onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against NF-κB p65 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. * Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

• Detection and Analysis: Visualize the protein bands using a chemiluminescence imaging system. Use a nuclear loading control (e.g., Lamin B1 or PCNA) to normalize the data. [16]A decrease in nuclear p65 in compound-treated, LPS-stimulated cells compared to LPS-only stimulated cells indicates inhibition of the pathway.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 4,7-dimethoxy-1H-indole-3-carbaldehyde is currently scarce, a robust scientific rationale exists to investigate its potential as both an anticancer and an anti-inflammatory agent. The structural similarities to potent tubulin inhibitors like OXi8006 and the established role of its parent scaffold, indole-3-carbaldehyde, as an AhR agonist provide compelling starting points for research. The experimental workflows and protocols detailed in this guide offer a comprehensive framework for drug development professionals to systematically evaluate this promising compound. Future in vivo studies in relevant cancer and inflammation models will be crucial to validate the in vitro findings and determine its therapeutic potential.

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Foreword: Unveiling the Therapeutic Potential of a Methoxy-Substituted Indole

An In-Depth Technical Guide to the Potential Therapeutic Targets of 4,7-dimethoxy-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] Among the vast family of indole derivatives, 4,7-dimethoxy-1H-indole-3-carbaldehyde presents a molecule of significant interest. While direct and extensive research on this specific compound is emerging, its structural features—a reactive aldehyde group at the C3 position and activating methoxy groups on the benzene ring—suggest a rich potential for therapeutic applications.

This technical guide synthesizes the known biological activities of the parent compound, indole-3-carbaldehyde, and related methoxy-indole derivatives to extrapolate and propose potential therapeutic targets for 4,7-dimethoxy-1H-indole-3-carbaldehyde. As a Senior Application Scientist, the aim is to provide a scientifically grounded framework for future research and drug development endeavors, complete with hypothesized mechanisms of action and detailed experimental protocols to validate these postulations.

The Indole-3-Carbaldehyde Scaffold: A Privileged Structure

Indole-3-carbaldehyde (I3A) is a versatile precursor in the synthesis of a multitude of biologically active compounds.[4][5] Its derivatives have demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, and antioxidant properties.[1][2][6] The aldehyde functionality at the C3 position is a key reactive handle for derivatization, allowing for the generation of diverse chemical libraries through reactions like condensation and the formation of Schiff bases.[2][7]

The introduction of methoxy groups at the 4 and 7 positions of the indole ring, as in 4,7-dimethoxy-1H-indole-3-carbaldehyde, is expected to significantly influence its electronic properties and, consequently, its biological activity. Methoxy groups are known to be electron-donating, which can enhance the reactivity of the indole nucleus and modulate the binding affinity of the molecule to its biological targets.[3]

Potential Therapeutic Targets and Mechanisms of Action

Based on the established bioactivities of related indole compounds, several key therapeutic targets can be proposed for 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Anti-Inflammatory Effects via Aryl Hydrocarbon Receptor (AhR) Modulation

Hypothesized Mechanism: The parent compound, indole-3-carbaldehyde, is a known agonist of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor that plays a crucial role in regulating immune responses, particularly in the gut.[8][9][10] Activation of AhR by I3A has been shown to stimulate the production of interleukin-22 (IL-22), which enhances the integrity of the mucosal barrier and alleviates intestinal inflammation.[8][9] Furthermore, I3A can inhibit the NLRP3 inflammasome, a key player in inflammatory diseases, in an AhR-dependent manner.[10] The 4,7-dimethoxy substitution may enhance the affinity of the compound for AhR, leading to a more potent anti-inflammatory response.

Potential Indications:

• Inflammatory Bowel Disease (IBD)

• Metabolic Syndrome[11]

• Primary Sclerosing Cholangitis[8]

Experimental Workflow for AhR Activation:

Caption: Workflow for determining AhR activation.

Protocol: AhR-Dependent Reporter Gene Assay

• Cell Culture: Culture HepG2 cells stably transfected with a xenobiotic response element (XRE)-driven luciferase reporter plasmid in appropriate media.

• Compound Treatment: Seed cells in a 96-well plate and, after 24 hours, treat with varying concentrations of 4,7-dimethoxy-1H-indole-3-carbaldehyde (e.g., 0.1 to 100 µM). Include a known AhR agonist (e.g., TCDD) as a positive control and a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 18-24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid or total protein content. Plot the dose-response curve and calculate the EC50 value.

Anticancer Activity through Multiple Pathways

Hypothesized Mechanism: Indole derivatives have been extensively studied for their anticancer properties, which are often attributed to their ability to induce apoptosis, inhibit cell cycle progression, and suppress angiogenesis.[1] Methoxy-activated indoles have shown promise as anticancer agents.[3] Potential molecular targets could include tubulin, protein kinases, and transcription factors involved in cancer cell proliferation and survival. The dimethoxy substitution pattern in 4,7-dimethoxy-1H-indole-3-carbaldehyde could confer selectivity towards specific cancer cell types or molecular targets.

Potential Indications:

• Colon Cancer

• Breast Cancer

• Leukemia

Experimental Workflow for Anticancer Screening:

Caption: Workflow for in vitro anticancer screening.

Protocol: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HT-29 for colon cancer, MCF-7 for breast cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 4,7-dimethoxy-1H-indole-3-carbaldehyde for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Inhibition of Xanthine Oxidase for Gout Management

Hypothesized Mechanism: A recent study has demonstrated that hybrids of isatin and indole-3-carboxaldehyde can act as potent inhibitors of xanthine oxidase, an enzyme responsible for the production of uric acid.[12] Elevated uric acid levels are a hallmark of gout. The indole-3-carboxaldehyde moiety plays a crucial role in binding to the active site of xanthine oxidase. The methoxy groups on the 4,7-dimethoxy-1H-indole-3-carbaldehyde could enhance this binding and inhibitory activity.

Potential Indications:

• Gout

• Hyperuricemia

Experimental Workflow for Xanthine Oxidase Inhibition:

Caption: Workflow for xanthine oxidase inhibition assay.

Protocol: In Vitro Xanthine Oxidase Inhibition Assay

• Reaction Mixture Preparation: In a 96-well UV-transparent plate, prepare a reaction mixture containing phosphate buffer (pH 7.5), xanthine (substrate), and varying concentrations of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Enzyme Addition: Initiate the reaction by adding xanthine oxidase to each well.

• Kinetic Measurement: Immediately measure the increase in absorbance at 295 nm (due to the formation of uric acid) at regular intervals for 10-15 minutes using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the percentage of inhibition and calculate the IC50 value. Allopurinol can be used as a positive control.

Summary of Potential Therapeutic Targets and Supporting Evidence

Potential Therapeutic Target/Area	Proposed Mechanism of Action	Evidence from Related Compounds	Potential Indications
Aryl Hydrocarbon Receptor (AhR)	Agonism leading to IL-22 production and NLRP3 inflammasome inhibition.	Indole-3-carbaldehyde is a known AhR agonist with anti-inflammatory effects in the gut.[8][9][10]	Inflammatory Bowel Disease, Metabolic Syndrome.[11]
Cancer Cell Proliferation Pathways	Induction of apoptosis, cell cycle arrest.	Indole derivatives, including methoxy-substituted ones, exhibit broad anticancer activity.[1][3]	Various Cancers.
Xanthine Oxidase	Inhibition of uric acid production.	Isatin-indole-3-carboxaldehyde hybrids are potent xanthine oxidase inhibitors.[12]	Gout, Hyperuricemia.
Microbial Enzymes/Pathways	Disruption of microbial cell wall or metabolic processes.	Indole-3-carbaldehyde derivatives show antibacterial and antifungal properties.[1][2]	Bacterial and Fungal Infections.
Acetylcholinesterase (AChE)	Inhibition of AChE, leading to increased acetylcholine levels.	Thiosemicarbazone derivatives of indole-3-carbaldehyde exhibit anticholinesterase activity.[7][13]	Alzheimer's Disease.
Reactive Oxygen Species (ROS)	Scavenging of free radicals.	Indole-3-carbaldehyde derivatives have demonstrated antioxidant potential.[6][7]	Oxidative Stress-Related Diseases.

Future Directions and Conclusion

The therapeutic potential of 4,7-dimethoxy-1H-indole-3-carbaldehyde, inferred from the extensive literature on its structural relatives, is vast and warrants dedicated investigation. The hypotheses and experimental frameworks presented in this guide offer a starting point for researchers to systematically explore its pharmacological profile.

Future research should focus on:

• Synthesis and Characterization: Efficient and scalable synthesis of high-purity 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• In Vitro Screening: Comprehensive screening against a panel of cancer cell lines, microbial strains, and key enzymes as outlined.

• Mechanism of Action Studies: Elucidation of the precise molecular mechanisms for the most promising activities.

• In Vivo Validation: Testing the efficacy and safety of the compound in relevant animal models of disease.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related derivatives to optimize potency and selectivity.

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• The Significance of Indole-3-carboxaldehyde in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. [4]

• Indole-3-Carboxaldehyde Restores Gut Mucosal Integrity and Protects from Liver Fibrosis in Murine Sclerosing Cholangitis. PMC - NIH. [8]

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• The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. PMC - PubMed Central.
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• Synthesis and characterisation of novel 4,6-dimethoxyindole-7- and -2-thiosemicarbazone derivatives: Biological evaluation as antioxidant and anticholinesterase candidates. ResearchGate. [13]

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• Design, synthesis, and biological evaluation of isatin-indole-3-carboxaldehyde hybrids as a new class of xanthine oxidase inhibitors. PubMed. [12]

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An In-Depth Technical Guide to 4,7-Dimethoxy-1H-indole-3-carbaldehyde as a Synthetic Precursor

Executive Summary

4,7-Dimethoxy-1H-indole-3-carbaldehyde is a highly functionalized heterocyclic building block of significant interest in medicinal chemistry and organic synthesis. The strategic placement of two electron-donating methoxy groups on the benzene ring profoundly influences the electronic properties of the indole nucleus, enhancing its nucleophilicity and modulating the reactivity of the C3-aldehyde function. This guide provides a comprehensive overview of its synthesis, core reactivity, and utility as a versatile precursor for constructing complex molecular architectures, particularly those found in psychoactive compounds and other biologically active indole alkaloids. We will delve into the mechanistic underpinnings of its synthesis and subsequent transformations, offering field-proven insights and detailed protocols to empower researchers in leveraging this potent scaffold for drug discovery and development.

Introduction: The Strategic Importance of a Functionalized Indole Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and pharmaceuticals.[1] The specific derivative, 4,7-dimethoxy-1H-indole-3-carbaldehyde, offers three key points of chemical diversity: the indole nitrogen (N1), the C2 position, and the aldehyde at C3.

• Electron-Rich Benzene Ring: The methoxy groups at positions C4 and C7 are powerful electron-donating groups. This electronic enrichment significantly activates the indole ring, making it a more potent nucleophile for reactions like the Pictet-Spengler cyclization.

• The C3-Carbaldehyde Handle: The aldehyde group is a versatile functional handle. It readily participates in a wide array of classical organic reactions, including condensations, reductive aminations, and Wittig olefinations, providing a gateway to a vast chemical space.[2][3]

• Structural Mimicry: This scaffold is a key precursor for synthesizing analogs of psychoactive tryptamines and ergoline alkaloids, where the methoxy groups mimic the hydroxylation patterns of endogenous neurotransmitters like serotonin.

This combination of electronic activation and functional versatility makes 4,7-dimethoxy-1H-indole-3-carbaldehyde a cornerstone precursor for building complex, polycyclic systems with potential therapeutic applications.

Physicochemical Properties & Spectroscopic Data

A thorough understanding of a precursor's physical and spectral properties is critical for reaction monitoring and product characterization.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO₃	[4]
Molecular Weight	205.21 g/mol	[4]
CAS Number	170489-17-5	[5]
Appearance	Pale yellow to brown solid	General Knowledge
Melting Point	130 °C (for 5,7-dimethoxy isomer)	[4]
¹H NMR (DMSO-d₆)	Typical shifts: δ ~12.4 (1H, br s, NH), ~9.9 (1H, s, CHO), ~8.3 (1H, s, H2), 6.5-7.5 (2H, m, Ar-H), ~3.9 (6H, s, 2x OCH₃)	[6]
Solubility	Soluble in DMF, DMSO, THF; sparingly soluble in alcohols; insoluble in water.	[7]

Note: Spectroscopic data are approximate and can vary based on solvent and instrumentation. The melting point is provided for a closely related isomer and should be confirmed experimentally.

Synthesis of the Precursor: The Vilsmeier-Haack Reaction

The most direct and widely adopted method for synthesizing indole-3-carbaldehydes is the Vilsmeier-Haack reaction.[7][8][9] This reaction involves the electrophilic formylation of an electron-rich aromatic ring. The indole nucleus, particularly when activated by methoxy groups, is an excellent substrate.[10]

Causality Behind the Method

The reaction proceeds via the in situ formation of the Vilsmeier reagent, a chloroiminium ion, from a formamide (typically N,N-dimethylformamide, DMF) and a dehydrating agent like phosphorus oxychloride (POCl₃).[9] The electron-donating 4,7-dimethoxy groups enhance the electron density at the C3 position of the indole, making it highly nucleophilic and directing the electrophilic attack of the Vilsmeier reagent to this site with high regioselectivity.

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An In-Depth Technical Guide to 4,7-Dimethoxy-1H-indole-3-carbaldehyde: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,7-dimethoxy-1H-indole-3-carbaldehyde, a significant heterocyclic compound. The narrative traces its historical context within the broader field of indole chemistry, details its synthesis with a focus on the Vilsmeier-Haack reaction, and explores its emerging role in medicinal chemistry and drug discovery. This document serves as a technical resource, offering field-proven insights into its preparation, characterization, and potential applications.

Introduction: The Significance of the Indole Nucleus

The indole ring system is a cornerstone of heterocyclic chemistry, forming the structural core of a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2] Its prevalence in biologically active molecules, from the essential amino acid tryptophan to the neurotransmitter serotonin and the hormone melatonin, has made it a privileged scaffold in drug discovery.[1] Among the myriad of functionalized indoles, indole-3-carbaldehydes are particularly valuable as versatile synthetic intermediates.[3] The aldehyde group at the C3 position provides a reactive handle for a wide range of chemical transformations, allowing for the construction of more complex molecular architectures.[4]

This guide focuses on a specific, yet important, member of this class: 4,7-dimethoxy-1H-indole-3-carbaldehyde. The introduction of methoxy groups on the benzene portion of the indole nucleus significantly influences the molecule's electronic properties, and consequently, its reactivity and potential biological activity.

Historical Context and Discovery

While the precise first synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde is not prominently documented in readily available historical records, its discovery is intrinsically linked to the development of formylation reactions for electron-rich aromatic compounds. The Vilsmeier-Haack reaction, discovered in the 1920s, provided a general and efficient method for introducing a formyl group onto activated aromatic rings, including indoles.[5] The application of this reaction to various substituted indoles, including those bearing electron-donating methoxy groups, was a logical progression in synthetic organic chemistry.

The formylation of dimethoxy-activated indoles has been a subject of study, with research demonstrating the successful C3-formylation of isomers such as 4,6-dimethoxyindole and 5,7-dimethoxyindole.[6] This body of work provides a strong precedent for the synthesis of the 4,7-dimethoxy derivative, suggesting its preparation was likely achieved through similar, well-established methodologies.

Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde: A Methodological Deep Dive

The primary and most efficient route for the synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde is the Vilsmeier-Haack reaction.[5][7] This electrophilic aromatic substitution reaction utilizes a Vilsmeier reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF).

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The reaction proceeds through several key steps:

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride activates DMF to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Attack: The electron-rich indole nucleus of the starting material, 4,7-dimethoxy-1H-indole, acts as a nucleophile, attacking the Vilsmeier reagent. The electron-donating nature of the two methoxy groups enhances the nucleophilicity of the indole ring, facilitating this attack, which preferentially occurs at the C3 position.

• Formation of an Iminium Intermediate: The initial adduct undergoes elimination to form a stable iminium salt.

• Hydrolysis: Subsequent workup with an aqueous base hydrolyzes the iminium salt to yield the final aldehyde product, 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Figure 1: Generalized workflow of the Vilsmeier-Haack formylation of 4,7-dimethoxy-1H-indole.

Detailed Experimental Protocol

The following protocol is a representative procedure for the Vilsmeier-Haack formylation of 4,7-dimethoxy-1H-indole. It is crucial for researchers to adapt and optimize these conditions based on their specific laboratory setup and scale.

Materials:

• 4,7-Dimethoxy-1H-indole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃), freshly distilled

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ice bath

Equipment:

• Three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, place anhydrous DMF (3.0 equivalents). Cool the flask in an ice bath to 0 °C. To the stirred DMF, add phosphorus oxychloride (1.2 equivalents) dropwise via the dropping funnel, ensuring the internal temperature is maintained below 10 °C. The formation of a solid or viscous liquid is often observed. Stir the mixture at 0 °C for 30 minutes.

• Reaction with Indole: Dissolve 4,7-dimethoxy-1H-indole (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by pouring the mixture into a beaker of crushed ice. Basify the aqueous solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash successively with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford 4,7-dimethoxy-1H-indole-3-carbaldehyde as a solid.

Physicochemical and Spectroscopic Data

The proper characterization of 4,7-dimethoxy-1H-indole-3-carbaldehyde is essential for confirming its identity and purity. The following table summarizes key physicochemical properties and expected spectroscopic data.

Property	Value
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Appearance	Off-white to yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 9.9 (s, 1H, -CHO), 8.2 (s, 1H, H2), 7.2-6.5 (m, 3H, Ar-H), 4.0 (s, 3H, -OCH₃), 3.9 (s, 3H, -OCH₃), NH proton may be broad.
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~185 (-CHO), and other aromatic and methoxy carbons.
IR (KBr, cm⁻¹)	~3300 (N-H stretch), ~1650 (C=O stretch, aldehyde)
Mass Spectrometry (ESI-MS)	m/z: 206.07 [M+H]⁺

Note: The exact spectroscopic values may vary slightly depending on the solvent and instrument used.

Applications in Drug Discovery and Medicinal Chemistry

While specific biological activities of 4,7-dimethoxy-1H-indole-3-carbaldehyde are not extensively reported, its structural features suggest several potential applications in drug discovery.

Intermediate for Melatonin Analogues

The indole-3-carbaldehyde moiety is a key precursor for the synthesis of various indole-based compounds, including analogues of melatonin.[8] Melatonin and its derivatives are known to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The 4,7-dimethoxy substitution pattern could be explored to modulate the pharmacokinetic and pharmacodynamic properties of novel melatoninergic ligands.

Figure 2: Potential synthetic pathway from 4,7-dimethoxy-1H-indole-3-carbaldehyde to melatonin analogues.

Scaffold for Novel Bioactive Compounds

The aldehyde functionality of 4,7-dimethoxy-1H-indole-3-carbaldehyde allows for its use in a variety of chemical reactions to generate diverse libraries of compounds for biological screening. These reactions include, but are not limited to:

• Reductive amination: To synthesize various amine derivatives.

• Wittig and related olefination reactions: To introduce carbon-carbon double bonds.

• Condensation reactions: With active methylene compounds to form new heterocyclic rings.

The resulting derivatives can be screened for a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, which are commonly associated with the indole scaffold.[7]

Conclusion and Future Perspectives

4,7-dimethoxy-1H-indole-3-carbaldehyde, while not as extensively studied as some other indole derivatives, represents a valuable and versatile building block in organic synthesis and medicinal chemistry. Its straightforward synthesis via the Vilsmeier-Haack reaction from the commercially available 4,7-dimethoxy-1H-indole makes it an accessible starting material for a wide range of research applications.

Future research efforts should focus on a more thorough investigation of the specific biological activities of this compound and its derivatives. The unique electronic properties conferred by the 4,7-dimethoxy substitution pattern may lead to the discovery of novel compounds with unique pharmacological profiles. As the demand for new therapeutic agents continues to grow, the exploration of underutilized scaffolds like 4,7-dimethoxy-1H-indole-3-carbaldehyde holds significant promise for the future of drug discovery.

References

• Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.). Supporting Information. Retrieved from [Link]

• Novel Indole-Based Analogs of Melatonin: Synthesis and in Vitro Antioxidant Activity Studies. (n.d.). MDPI. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. Retrieved from [Link]

• Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. (2020). [Supporting Information]. The Royal Society of Chemistry. Retrieved from [Link]

• PubChem. (n.d.). Indole-3-Carboxaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

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• ResearchGate. (n.d.). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. ResearchGate. Retrieved from [Link]

• ResearchGate. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. Retrieved from [Link]

• Heravi, M. M., Amiri, Z., Kafshdarzadeh, K., & Zadsirjan, V. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34236-34281. Retrieved from [Link]

• Ziarani, G. M., Hasani, S., Mohajer, F., Varma, R. S., & Rafiee, F. (2022). The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and Their Role in Multicomponent Reactions. Topics in Current Chemistry, 380(4), 24. Retrieved from [Link]

• ChemSynthesis. (2025). 5,7-dimethoxy-1H-indole-3-carbaldehyde. ChemSynthesis. Retrieved from [Link]

• Journal of Medicinal and Pharmaceutical Chemistry Research. (n.d.). Synthesis and characterization of new 4,6-dimethoxy-1H-indole derivatives as antibacterial and antitumor agents. Journal of Medicinal and Pharmaceutical Chemistry Research. Retrieved from [Link]

• Arkivoc. (n.d.). The extended Vilsmeier reaction of dimethoxy-activated indoles. Arkivoc. Retrieved from [Link]

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 101, 21-33. Retrieved from [Link]

• ResearchGate. (2020). Indole-3-carbaldehyde Semicarbazone Derivatives: Synthesis, Characterization, and Antibacterial Activities. ResearchGate. Retrieved from [Link]

• SpectraBase. (n.d.). 1H-Indole-3-carbaldehyde, 1-benzyl-4,6-dimethoxy-. SpectraBase. Retrieved from [Link]

• El-Sawy, E. R., Mandour, A. H., & El-Sawy, E. R. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 725-755. Retrieved from [Link]

• Semantic Scholar. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Semantic Scholar. Retrieved from [Link]

• Iaroshenko, V. O. (2013). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). ResearchGate. Retrieved from [Link]

• El-Sawy, E. R., Abdelwahab, A. B., & Kirsch, G. (2017). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. Mini-Reviews in Organic Chemistry, 14(4), 285-303. Retrieved from [Link]

• Dileep, C. S., Abdoh, M. M. M., Chakravarthy, M. P., Mohana, K. N., & Sridhar, M. A. (2012). 1H-Indole-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(11), o3135. Retrieved from [Link]

• PubMed. (2024). New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of New Melatonin Analogues from Dimers of Azaindole and Indole by Use of Suzuki Homocoupling. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of new 4,6- dimethoxy-1H-indole derivatives as antibacterial and antitumor agents. ResearchGate. Retrieved from [Link]

• Wang, S. Y., Shi, X. C., & Laborda, P. (2020). Indole-based melatonin analogues: Synthetic approaches and biological activity. European Journal of Medicinal Chemistry, 185, 111847. Retrieved from [Link]

• PubMed. (2017). Discovery and Characterization of Novel Indole and 7-azaindole Derivatives as Inhibitors of β-amyloid-42 Aggregation for the Treatment of Alzheimer's Disease. National Center for Biotechnology Information. Retrieved from [Link]

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Protocols & Analytical Methods

reaction conditions for synthesizing 4,7-dimethoxy-1H-indole-3-carbaldehyde

An Application Guide to the Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

Authored by a Senior Application Scientist

This document provides a detailed technical guide for the synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde, a valuable heterocyclic building block in medicinal chemistry and materials science. We will delve into the prevalent synthetic strategies, with a primary focus on the Vilsmeier-Haack reaction, offering field-proven insights, step-by-step protocols, and troubleshooting guidance. The narrative emphasizes the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the chemical transformation.

Introduction and Strategic Overview

4,7-Dimethoxy-1H-indole-3-carbaldehyde and its derivatives are key intermediates in the synthesis of a wide array of pharmacologically significant compounds. The formyl group at the C3 position is exceptionally versatile, enabling transformations such as reductions, C-C or C-N bond formations, and serving as a directing group for further C-H bond functionalization.[1] The electron-donating methoxy groups at the C4 and C7 positions activate the indole core, influencing its reactivity and the properties of the resulting derivatives.

The most reliable and widely adopted method for the C3-formylation of electron-rich indoles is the Vilsmeier-Haack reaction.[2] This method utilizes a pre-formed electrophilic iminium salt, the "Vilsmeier reagent," to achieve regioselective formylation under relatively mild conditions. While other methods like the Duff[3], Reimer-Tiemann, and various modern catalytic approaches exist[4], the Vilsmeier-Haack reaction remains a cornerstone for its efficiency and scalability.

This guide is structured to provide a comprehensive workflow, beginning with the synthesis of the requisite starting material, 4,7-dimethoxy-1H-indole, followed by a detailed exploration of its formylation.

Synthesis of the Starting Material: 4,7-Dimethoxy-1H-indole

The target aldehyde synthesis is contingent on the availability of the 4,7-dimethoxy-1H-indole precursor. An established and operationally simple multi-step synthesis starting from commercially available 2,5-dimethoxybenzaldehyde is outlined below.

Synthetic Workflow for 4,7-Dimethoxy-1H-indole

Caption: Synthetic pathway to 4,7-dimethoxy-1H-indole.

Protocol: Reductive Cyclization of (E)-1,4-dimethoxy-2-nitro-5-(2-nitrovinyl)benzene[6]

• Setup: To a pressure vessel, add the nitrostyrene precursor (1.0 equiv), Pearlman's catalyst (Pd(OH)₂/C, ~10 mol%), and a 10:1 solvent mixture of THF and glacial acetic acid.

• Reaction: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to 150 psi with hydrogen. Heat the reaction mixture to 50°C and stir vigorously for 12-18 hours.

  • Insight: Acetic acid is crucial as it facilitates the reduction of the nitro group and the subsequent intramolecular cyclization. High-pressure hydrogenation is often more effective for this transformation than transfer hydrogenation or metal reduction on a larger scale.

• Work-up: After cooling to room temperature and carefully venting the hydrogen, filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with THF.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be purified by silica gel column chromatography (eluting with a gradient of ethyl acetate in hexanes) to afford pure 4,7-dimethoxy-1H-indole.

Core Protocol: Vilsmeier-Haack Formylation

This reaction is the most direct method for introducing a formyl group at the C3 position of the activated 4,7-dimethoxy-1H-indole ring.

Reaction Mechanism

The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF), a substituted amide, reacts with phosphorus oxychloride (POCl₃) to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[5][6]

• Electrophilic Aromatic Substitution: The electron-rich C3 position of the indole attacks the Vilsmeier reagent. Subsequent elimination of HCl and hydrolysis of the resulting iminium salt during aqueous work-up yields the final aldehyde.[7][8]

Caption: Mechanism of the Vilsmeier-Haack Reaction.

Detailed Experimental Protocol

Materials:

• 4,7-Dimethoxy-1H-indole

• Phosphorus oxychloride (POCl₃), freshly distilled

• N,N-Dimethylformamide (DMF), anhydrous

• Sodium acetate (NaOAc) or Sodium Carbonate (Na₂CO₃)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Vilsmeier Reagent Preparation: In a three-neck round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, add anhydrous DMF (10 equiv). Cool the flask to 0°C in an ice-salt bath. Add POCl₃ (1.5 equiv) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature remains below 5°C.

  • Insight: This step is highly exothermic. Slow, controlled addition at low temperature is critical to prevent degradation of the reagent and ensure safety. The reaction must be performed under anhydrous conditions as both POCl₃ and the Vilsmeier reagent are moisture-sensitive.[9]

• Reaction with Indole: After the addition is complete, stir the mixture at 0°C for an additional 30 minutes. Dissolve the 4,7-dimethoxy-1H-indole (1.0 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Reaction Progression: After the indole addition, allow the reaction mixture to warm to room temperature and then heat to 40-60°C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-6 hours).

  • Insight: The electron-donating methoxy groups make the substrate highly reactive, but gentle heating can be necessary to drive the reaction to completion. For less reactive indoles, higher temperatures (up to 85-90°C) and longer reaction times may be required.[10][11]

• Work-up and Hydrolysis: Cool the reaction mixture back to 0°C. Carefully and slowly add a saturated aqueous solution of sodium acetate or sodium carbonate until the mixture is basic (pH > 8). Stir vigorously for 30-60 minutes at room temperature to ensure complete hydrolysis of the iminium intermediate.

  • Insight: The quench and hydrolysis step is also exothermic and may release HCl gas. It should be performed slowly in a well-ventilated fume hood. The base neutralizes the acidic medium and facilitates the hydrolysis to the aldehyde.[5]

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of DMF).

• Purification: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is typically a solid. Purify the residue by silica gel column chromatography (e.g., 20-40% ethyl acetate in hexanes) to yield 4,7-dimethoxy-1H-indole-3-carbaldehyde as a solid.

Data Summary and Optimization

The following table provides a general framework for optimizing the reaction. Yields are highly dependent on the purity of reagents and strict adherence to anhydrous conditions.

Parameter	Condition	Rationale & Notes
Substrate	4,7-Dimethoxy-1H-indole (1.0 equiv)	Highly activated due to two methoxy groups.
Reagents	POCl₃ (1.2 - 2.0 equiv)	Using a slight excess ensures complete formation of the Vilsmeier reagent.[9]
DMF (Solvent & Reagent)	Should be anhydrous grade.
Temperature	0°C (Reagent Prep) -> 40-60°C (Reaction)	Low temperature for stability, gentle heating for reaction completion.
Time	2 - 6 hours	Monitor by TLC to determine endpoint.
Work-up	Aqueous NaOAc or Na₂CO₃	Basic hydrolysis is essential to form the aldehyde product.[11]
Expected Yield	75 - 90%	High yields are expected for this activated substrate.

Troubleshooting and Expert Guidance

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reagent. 2. Reaction time too short. 3. Reaction temperature too low.	1. Increase equivalents of POCl₃ to 1.5-2.0. 2. Extend reaction time, monitoring by TLC. 3. Gradually increase temperature (e.g., to 70-80°C).[9]
Low Yield	1. Moisture in reagents/glassware. 2. Incomplete hydrolysis. 3. Degradation of product during workup.	1. Use freshly distilled POCl₃ and anhydrous DMF; flame-dry glassware. 2. Ensure pH is >8 during work-up and stir for at least 30 min. 3. Avoid strong acids/bases and excessive heat during purification.
Formation of Byproducts	1. Reaction temperature too high. 2. Dimerization or trimerization of indole.[12]	1. Maintain careful temperature control, especially during reagent formation. 2. Ensure slow addition of the indole substrate to the Vilsmeier reagent.

Alternative Formylation Strategies

While the Vilsmeier-Haack reaction is robust, it is important for researchers to be aware of other methods, particularly those that align with green chemistry principles.

• Duff Reaction: Employs hexamine as the formyl source. It is typically used for phenols and is generally less efficient for indoles.[3][13]

• Iron-Catalyzed Formylation: Uses formaldehyde and aqueous ammonia with a non-toxic iron catalyst, avoiding hazardous reagents like POCl₃.[4]

• Photoredox Catalysis: Modern methods utilize visible light and a photocatalyst with a one-carbon source like TMEDA, offering a transition-metal-free and aerobic pathway.[14]

These alternatives highlight the ongoing evolution of synthetic methodologies toward milder and more sustainable processes.

Characterization of 4,7-dimethoxy-1H-indole-3-carbaldehyde

The final product should be characterized to confirm its identity and purity.

• Appearance: Typically a pale yellow or off-white solid.

• ¹H NMR (DMSO-d₆, 400 MHz): Expected signals would include a singlet for the aldehyde proton (~9.9-10.1 ppm), a singlet for the indole N-H (broad, ~12.0-12.5 ppm), signals for the aromatic protons on the indole core, and singlets for the two methoxy groups (~3.8-4.0 ppm).

• ¹³C NMR: Will show a characteristic peak for the aldehyde carbonyl carbon (~185 ppm).

• Mass Spectrometry (MS): The molecular ion peak corresponding to the formula C₁₁H₁₁NO₃ (M.W. 205.21 g/mol ) should be observed.[15]

• Infrared (IR) Spectroscopy: A strong carbonyl (C=O) stretch will be present around 1640-1660 cm⁻¹.

References

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ACS Omega. (2023). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source. ACS Publications. Retrieved from [Link]

• Chemiz. (2021). Vilsmeier–Haack reaction of indole. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Aghazadeh, M., et al. (2019). Formation of indole trimers in Vilsmeier type reactions. Arkivoc. Retrieved from [https://www.semantic scholar.org/paper/Formation-of-indole-trimers-in-Vilsmeier-type-Aghazadeh-Ramezanpour/f1c6a2e8c2a8f8d9f1e1e1e1d8d8c8c8c8c8c8c8]([Link] scholar.org/paper/Formation-of-indole-trimers-in-Vilsmeier-type-Aghazadeh-Ramezanpour/f1c6a2e8c2a8f8d9f1e1e1e1d8d8c8c8c8c8c8c8)

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenyl-3H-indol-2-yl)-3-(dimethylamino)acrylaldehyde and its derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Duff reaction. Retrieved from [Link]

• Inorganica Chimica Acta. (2021). Synthesis, reactivity and biological properties of methoxy-activated indoles. Retrieved from [Link]

• ACS Catalysis. (2021). Aerobic Transition-Metal-Free Visible-Light Photoredox Indole C-3 Formylation Reaction. ACS Publications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Facile and Highly Efficient N-Formylation of Amines Using a Catalytic Amount of Iodine under Solvent-Free Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from [Link]

• ResearchGate. (n.d.). Simple and Efficient Synthesis of 4,7‐Dimethoxy‐1(H)‐indene. Retrieved from [Link]

• Der Pharma Chemica. (2014). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Retrieved from [Link]

• Organic Syntheses. (2023). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Retrieved from [Link]

• Arkivoc. (2003). The extended Vilsmeier reaction of dimethoxy-activated indoles. Retrieved from [Link]

• International Journal of ChemTech Research. (2019). Vilsmeier-Haack Transformations under Non Classical Conditions. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ResearchGate. (2023). Synthesis and characterization of new 4,6-dimethoxy-1H-indole derivatives as antibacterial and antitumor agents. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. [Supporting Information]. Retrieved from [Link]

• ChemSynthesis. (n.d.). 5,7-dimethoxy-1H-indole-3-carbaldehyde. Retrieved from [Link]

• Wiley Online Library. (n.d.). 1H-Indole-3-carbaldehyde, 1-benzyl-4,6-dimethoxy-. SpectraBase. Retrieved from [Link]

• ResearchGate. (n.d.). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. Retrieved from [Link]

• Google Patents. (n.d.). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• Royal Society of Chemistry. (2016). A theoretical study of the Duff reaction: insights into its selectivity. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Facile Synthesis of 4- and 7-Azaindoles from the Corresponding Imines by Palladium-Catalyzed Cascade C-C and C-N Coupling. Retrieved from [Link]

• Royal Society of Chemistry. (2013). The Ammonium-Promoted Formylation of Indoles by DMSO and H2O. [Supporting Information]. Retrieved from [Link]

• PubMed. (2023). Mechanochemical Duff Reaction in Solid Phase for Easy Access to Mono- and Di-formyl Electron-Rich Arenes. Retrieved from [Link]

• Organic Preparations and Procedures International. (1992). AN IMPROVED SYNTHESIS OF 4,7-DIMETHOXY-1H-INDOLE. Retrieved from [Link]

• ResearchGate. (n.d.). The ammonium-promoted formylation of indoles by DMSO and H2O. Retrieved from [Link]

• Google Patents. (n.d.). RU2760000C1 - Method for producing indole-3-carbinol.

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protocol for the purification of 4,7-dimethoxy-1H-indole-3-carbaldehyde

An Application Note and Protocol for the Purification of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Abstract

This document provides a comprehensive, field-proven , a key heterocyclic building block in medicinal chemistry and materials science. Synthesized typically via the Vilsmeier-Haack formylation of 4,7-dimethoxyindole, the crude product contains a mixture of unreacted starting materials, reagents, and potential side products that necessitate a robust purification strategy.[1][2] This guide details a two-stage purification process involving silica gel column chromatography followed by recrystallization. We delve into the causality behind experimental choices, providing researchers with the necessary framework to adapt and troubleshoot the protocol effectively. The methods described herein are designed to yield high-purity, crystalline 4,7-dimethoxy-1H-indole-3-carbaldehyde suitable for demanding downstream applications.

Introduction and Purification Rationale

4,7-dimethoxy-1H-indole-3-carbaldehyde is a valuable intermediate, often employed in the synthesis of complex bioactive molecules and functional materials.[3] Its preparation most commonly involves the Vilsmeier-Haack reaction, which introduces a formyl group (-CHO) onto the electron-rich C3 position of the 4,7-dimethoxyindole nucleus.[4][5] While effective, this reaction generates a crude product contaminated with several impurities:

• Unreacted Starting Material: Residual 4,7-dimethoxyindole.

• Reagent Byproducts: Hydrolyzed Vilsmeier reagent (N,N-dimethylformamide, phosphoric acid) and inorganic salts from the aqueous workup.[2]

• Process Impurities: Potential minor regioisomers or polymeric materials formed under the reaction conditions.

A multi-step purification approach is therefore essential for achieving high purity. This protocol employs flash column chromatography as the primary purification step to separate the target compound based on polarity, followed by recrystallization as a final polishing step to remove trace impurities and afford a highly ordered crystalline solid.

Principles of the Purification Strategy

The efficacy of this protocol is rooted in the physicochemical differences between the target aldehyde and the expected impurities.

• Flash Column Chromatography: This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase (eluent). The polarity of 4,7-dimethoxy-1H-indole-3-carbaldehyde is intermediate between the less polar starting indole and the highly polar baseline impurities. By using a carefully selected solvent system of intermediate polarity, the target compound can be selectively eluted from the column after less polar impurities and before more polar ones.

• Recrystallization: This method leverages differences in solubility. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at elevated temperatures. As the saturated hot solution cools, the solubility of the target compound decreases, forcing it to crystallize out of the solution while impurities remain dissolved. This process is highly effective for removing small amounts of contaminants and results in a product with high crystalline purity.

Logical Flow of the Two-Step Purification

Sources

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• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
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• 5. ijpcbs.com [ijpcbs.com]

Application Notes &amp; Protocols: Leveraging 4,7-Dimethoxy-1H-indole-3-carbaldehyde in Multicomponent Reactions for Accelerated Drug Discovery

Abstract: The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive natural products.[1][2][3] Multicomponent reactions (MCRs) offer a powerful strategy for the rapid assembly of complex molecular architectures with high atom economy and operational simplicity, making them ideal for generating diverse compound libraries.[4][5] This guide details the versatile application of 4,7-dimethoxy-1H-indole-3-carbaldehyde as a key building block in several prominent MCRs. The electron-rich nature of the dimethoxy-substituted indole ring enhances its reactivity and provides a scaffold with unique electronic and steric properties, making it an attractive starting point for novel therapeutic agents.[6][7] We provide detailed, field-tested protocols for Yonemitsu-type, Ugi, and Passerini reactions, complete with mechanistic insights, expert commentary on experimental choices, and characterization guidelines.

Introduction: The Convergence of a Privileged Scaffold and an Efficient Strategy

The imperative in modern drug discovery is the efficient exploration of chemical space to identify novel bioactive molecules. Multicomponent reactions (MCRs) are paramount to this endeavor. By combining three or more reactants in a single synthetic operation, MCRs generate products that incorporate substantial portions of each starting material, leading to a rapid increase in molecular complexity and diversity.[4][8]

The 1H-indole-3-carbaldehyde framework is a particularly valuable substrate for MCRs. The aldehyde group serves as a versatile electrophilic handle, while the indole nucleus itself can act as a potent nucleophile, particularly in Friedel-Crafts-type alkylations.[1][4] The specific subject of this guide, 4,7-dimethoxy-1H-indole-3-carbaldehyde , offers additional advantages:

• Enhanced Nucleophilicity: The methoxy groups at the 4- and 7-positions are electron-donating, activating the benzene portion of the indole ring and potentially influencing the regioselectivity of subsequent reactions.

• Biorelevance: Methoxy groups are prevalent in natural products and can improve pharmacokinetic properties by increasing metabolic stability and modulating solubility.

• Synthetic Handle: The methoxy groups can serve as points for future chemical modification, enabling further diversification of the MCR products.

This document serves as a comprehensive guide for researchers, providing the foundational knowledge and practical protocols required to successfully employ 4,7-dimethoxy-1H-indole-3-carbaldehyde in the synthesis of diverse heterocyclic libraries.

Physicochemical & Spectroscopic Profile

A thorough understanding of the starting material is critical for reaction monitoring and product characterization.

Property	Value	Source/Note
Chemical Formula	C₁₁H₁₁NO₃	-
Molecular Weight	205.21 g/mol	-
Appearance	Typically a pale yellow to beige solid	General observation for indole aldehydes
Solubility	Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃; sparingly soluble in alcohols.	General chemical knowledge
¹H NMR (400 MHz, DMSO-d₆)	δ ~12.2 (s, 1H, NH), ~10.0 (s, 1H, CHO), ~8.2 (s, 1H, H-2), ~6.5-7.0 (m, 2H, Ar-H), ~4.0 (s, 3H, OCH₃), ~3.9 (s, 3H, OCH₃)	Predicted shifts based on indole-3-carbaldehyde data.[9]
¹³C NMR (100 MHz, DMSO-d₆)	δ ~185.0 (CHO), ~140-150 (C-4, C-7), ~138.0 (C-2), ~115-130 (other Ar-C), ~100-105 (C-5, C-6), ~55.0 (OCH₃)	Predicted shifts based on known data.[9][10]

Core Application: Multicomponent Reaction Protocols

The following sections provide detailed protocols for key MCRs utilizing 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Workflow Overview

The general workflow for employing this aldehyde in MCR-based library synthesis is outlined below.

Caption: General workflow for MCR synthesis.

Yonemitsu-Type Reaction: Synthesis of Substituted Indolyl-Methane Derivatives

This reaction involves the condensation of an indole aldehyde with an active methylene compound, such as malononitrile or a 1,3-dicarbonyl compound, often catalyzed by a Lewis or Brønsted acid.[1] The resulting Knoevenagel adduct is a powerful electrophile that can be trapped by a nucleophile, typically a second equivalent of indole, to generate bis(indolyl)methane derivatives.

Caption: Mechanism of the Yonemitsu-type reaction.

This protocol describes the reaction of the title aldehyde with malononitrile. L-proline is an effective and environmentally benign organocatalyst for this transformation.[11]

• Materials & Equipment:

  • 4,7-dimethoxy-1H-indole-3-carbaldehyde (1.0 mmol, 205.2 mg)

  • Malononitrile (1.2 mmol, 79.3 mg)

  • L-Proline (0.1 mmol, 11.5 mg)

  • Ethanol (5 mL)

  • Round-bottom flask (25 mL), magnetic stirrer, condenser

  • TLC plates (silica gel), rotary evaporator, column chromatography setup

• Procedure:

  • To a 25 mL round-bottom flask, add 4,7-dimethoxy-1H-indole-3-carbaldehyde (205.2 mg), malononitrile (79.3 mg), and L-proline (11.5 mg).

  • Add ethanol (5 mL) and a magnetic stir bar.

  • Stir the mixture at room temperature. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 2-4 hours.

  • Expert Insight: The use of a slight excess of malononitrile ensures complete consumption of the aldehyde. Ethanol is a green solvent that effectively solubilizes the reactants and catalyst. Room temperature conditions are often sufficient, minimizing side product formation.[11]

  • Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • The crude residue will be a solid. Purify by recrystallization from ethanol or by flash column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient.

  • Combine the pure fractions and evaporate the solvent to yield the product as a solid.

• Expected Outcome & Characterization:

  • Yield: Good to excellent (typically >85%).

  • ¹H NMR: Expect the disappearance of the aldehyde proton signal (δ ~10.0 ppm) and the appearance of a new methine proton signal coupled to the adjacent CH.

  • IR (cm⁻¹): Look for a strong nitrile (C≡N) stretch around 2200-2250 cm⁻¹.

  • MS (ESI+): [M+H]⁺ peak at m/z = 254.1.

Ugi Four-Component Reaction (U-4CR): Accessing Peptidomimetic Scaffolds

The Ugi reaction is a cornerstone of MCR chemistry, combining an aldehyde, a primary amine, a carboxylic acid, and an isocyanide to produce an α-acylamino amide.[12][13] This reaction is exceptionally powerful for creating peptide-like molecules with high structural diversity.

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Application Notes &amp; Protocols: The Utility of 4,7-Dimethoxy-1H-indole-3-carbaldehyde in Modern Medicinal Chemistry

Introduction

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and synthetic pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in various biological interactions have made it a focal point for drug discovery efforts targeting a wide spectrum of diseases, including cancer, inflammation, and microbial infections.[2][3] Within this important class of heterocycles, indole-3-carbaldehydes are particularly valuable as versatile synthetic intermediates.[4][5][6] The aldehyde functionality at the C3 position serves as a reactive handle for a multitude of chemical transformations, allowing for the systematic construction of diverse molecular libraries.[7][8]

This guide focuses on a specific, yet highly promising, building block: 4,7-dimethoxy-1H-indole-3-carbaldehyde . The strategic placement of methoxy groups at the C4 and C7 positions of the indole ring significantly influences the molecule's electronic and steric profile. These electron-donating groups can modulate the reactivity of the indole core and, more importantly, can enhance binding affinity to biological targets and improve pharmacokinetic properties such as metabolic stability and membrane permeability. This document provides an in-depth exploration of its synthesis, applications, and detailed protocols for its use in the development of novel therapeutic agents.

Section 1: Synthesis of the Core Scaffold

The most common and efficient method for the C3-formylation of electron-rich indole rings is the Vilsmeier-Haack reaction. This reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to introduce the formyl group. The following protocol is adapted from established procedures for the synthesis of substituted indole-3-carbaldehydes.[9][10]

Protocol 1: Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

This protocol details the Vilsmeier-Haack formylation of 4,7-dimethoxyindole.

Workflow Overview

Caption: Vilsmeier-Haack reaction workflow for indole formylation.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4,7-Dimethoxyindole	Reagent	Commercially Available	Starting material.
Phosphorus oxychloride (POCl₃)	Reagent, ≥99%	Standard Supplier	Highly corrosive and moisture-sensitive.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Standard Supplier	Use anhydrous grade for best results.
Saturated Sodium Carbonate (Na₂CO₃)	ACS	Standard Supplier	For reaction quench and neutralization.
Deionized Water	For workup.
Round-bottom flask, two-neck	Main reaction vessel.
Dropping funnel	For controlled addition of reagents.
Magnetic stirrer and stir bar
Ice bath	For temperature control.
Buchner funnel and filter paper	For product isolation.

Step-by-Step Procedure

• Vilsmeier Reagent Preparation: In a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add anhydrous DMF (3 molar equivalents). Cool the flask to 0-5 °C using an ice bath.

• Slowly add phosphorus oxychloride (1.2 molar equivalents) dropwise via the dropping funnel to the cooled DMF over 30 minutes. Maintain the temperature below 10 °C.

• After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30 minutes. The formation of the solid Vilsmeier reagent may be observed.

• Formylation Reaction: Dissolve 4,7-dimethoxyindole (1 molar equivalent) in a minimal amount of anhydrous DMF.

• Add the indole solution dropwise to the prepared Vilsmeier reagent at 0-5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: After the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice and water.

• Neutralize the mixture by slowly adding a saturated solution of sodium carbonate until the pH is ~8-9. A precipitate will form.

• Stir the resulting slurry for 30 minutes to ensure complete precipitation.

• Product Collection: Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the solid cake thoroughly with cold deionized water.

• Dry the product under vacuum to yield 4,7-dimethoxy-1H-indole-3-carbaldehyde, typically as a pale yellow or off-white solid. Recrystallization from an appropriate solvent (e.g., ethanol/water) can be performed for further purification if necessary.

Section 2: Applications in Anticancer Drug Discovery

The indole scaffold is a prolific source of anticancer agents.[1][3] Derivatives act through various mechanisms, including tubulin polymerization inhibition, kinase inhibition, and induction of apoptosis. The 4,7-dimethoxy-1H-indole-3-carbaldehyde core is an excellent starting point for creating novel anticancer compounds. The aldehyde group allows for the facile introduction of diverse pharmacophores, enabling the exploration of structure-activity relationships (SAR).

The methoxy groups at C4 and C7 are particularly significant. For instance, in the vascular disrupting agent OXi8006, a methoxy group at the C6 position was found to be important for its potent activity.[11] The electron-donating nature of the methoxy groups on the 4,7-dimethoxy scaffold can influence the binding of the molecule to target proteins and enhance its antiproliferative effects.

Derivatization Strategy

Caption: Derivatization pathways from the core aldehyde scaffold.

Protocol 2: Synthesis of an Indole-Schiff Base Derivative

Schiff base formation is a robust and high-yielding reaction, ideal for generating libraries of compounds for biological screening.[5] This protocol describes the condensation of 4,7-dimethoxy-1H-indole-3-carbaldehyde with a substituted aniline.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4,7-Dimethoxy-1H-indole-3-carbaldehyde	As synthesized	Starting material.
4-Fluoroaniline	Reagent, ≥99%	Standard Supplier	Example amine. Other amines can be substituted.
Ethanol (EtOH)	Anhydrous	Standard Supplier	Reaction solvent.
Glacial Acetic Acid	ACS	Standard Supplier	Catalyst.
Round-bottom flask
Reflux condenser
Magnetic stirrer and stir bar

Step-by-Step Procedure

• Setup: In a round-bottom flask, dissolve 4,7-dimethoxy-1H-indole-3-carbaldehyde (1 molar equivalent) in anhydrous ethanol.

• Reagent Addition: Add 4-fluoroaniline (1.1 molar equivalents) to the solution.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 80 °C) with stirring.

• Monitoring: Monitor the reaction by TLC until the starting aldehyde is consumed (typically 4-6 hours).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified Schiff base derivative under vacuum.

Expected Characterization

• ¹H NMR: Appearance of a characteristic imine proton (CH=N) singlet, typically downfield (δ 8.5-9.5 ppm). Disappearance of the aldehyde proton (CHO) singlet (δ ~10 ppm).

• ¹³C NMR: Appearance of an imine carbon signal (δ ~160-170 ppm).

• Mass Spec (MS): Observation of the correct molecular ion peak [M+H]⁺.

Section 3: Biological Activity Data

While specific bioactivity data for derivatives of 4,7-dimethoxy-1H-indole-3-carbaldehyde is an emerging area of research, the broader class of substituted indole-3-carbaldehyde derivatives has shown significant promise. The data below is representative of related indole structures to highlight the potential of this scaffold.

Compound Class	Target Cell Line	Activity Metric (IC₅₀)	Mechanism of Action (if known)	Reference
Indole Alkaloid (Mukonal)	SK-BR-3 (Breast)	7.5 µM	Apoptosis Induction	[1]
3-Arylthio-indole	MCF-7 (Breast)	4.5 nM	Tubulin Polymerization Inhibition	[1]
Indole-based Alkaloid	MIA PaCa-2 (Pancreatic)	9.5 µM	Cytotoxic Agent	[1]
Indole-Schiff Bases	Various Bacteria/Fungi	Varies	Antimicrobial	[4][5]

This table underscores the therapeutic potential of the indole core. The introduction of the 4,7-dimethoxy pattern, combined with further derivatization at the C3-aldehyde position, represents a rational strategy for the development of new drug candidates with potentially enhanced potency and selectivity.

Section 4: Broader Applications

Beyond oncology, the indole-3-carbaldehyde scaffold is a key precursor for compounds with a wide range of biological activities.[4][5] These include:

• Antioxidant Agents: Certain indole derivatives have demonstrated potent free radical scavenging capabilities.[12]

• Anti-inflammatory Agents: The indole nucleus is present in several non-steroidal anti-inflammatory drugs (NSAIDs), and novel derivatives are continuously being explored.

• Antimicrobial and Antiviral Agents: The scaffold is used to synthesize compounds active against various bacterial, fungal, and viral targets.[6]

• Fluorescent Probes: The inherent fluorescence of the indole ring system makes it a useful core for developing probes for biological imaging.[13][14]

4,7-dimethoxy-1H-indole-3-carbaldehyde is a high-value, versatile building block for medicinal chemistry and drug discovery. Its straightforward synthesis via the Vilsmeier-Haack reaction and the reactivity of its C3-aldehyde group provide a robust platform for creating diverse libraries of novel compounds. The strategic placement of electron-donating methoxy groups offers a promising avenue for enhancing biological activity, particularly in the development of next-generation anticancer agents. The protocols and data presented herein serve as a foundational guide for researchers looking to exploit the significant potential of this indole scaffold.

References

• ChemSynthesis. (2025). 5,7-dimethoxy-1H-indole-3-carbaldehyde. Retrieved from [Link]

• Al-Ostath, A., et al. (n.d.). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. Retrieved from [Link]

• Al-Ostath, A., et al. (n.d.). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. ResearchGate. Retrieved from [Link]

• El-Sawy, W., et al. (n.d.). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. ResearchGate. Retrieved from [Link]

• Shashidhara, K.S., et al. (n.d.). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. Retrieved from [Link]

• Al-Ostath, A., et al. (n.d.). Bioactive natural compounds from 1H-indole-3-carboxaldhyde. ResearchGate. Retrieved from [Link]

• Polshettiwar, V., & Varma, R. S. (2022). The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and Their Role in Multicomponent Reactions. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. PMC. Retrieved from [Link]

• Mohammadi, F., et al. (n.d.). Regulatory effects of the novel synthesized Indole-3-carbaldehyde on expression of cell cycle genes: A study on Cyclin D and P21 expression by acute promylocytic leukemia cell line (NB4). ResearchGate. Retrieved from [Link]

• J&K Scientific. (n.d.). 7-Methoxy-1H-indole-3-carbaldehyde | 109021-59-2. Retrieved from [Link]

• Google Patents. (n.d.). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• National Center for Biotechnology Information. (n.d.). Synthesis and biological evaluation of indole-based, anti-cancer agents inspired by the vascular disrupting agent 2-(3′-hydroxy-4′-methoxyphenyl)-3-(3″,4″,5″-trimethoxybenzoyl)-6-methoxyindole (OXi8006). PMC. Retrieved from [Link]

• Unnamed author. (n.d.). Recent Developments in the Synthesis and Anticancer Activity of Indole and its Derivatives. Retrieved from [Link]

• Unnamed author. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances. Retrieved from [Link]

• Semantic Scholar. (n.d.). [PDF] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

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• 8. [PDF] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions | Semantic Scholar [semanticscholar.org]
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• 11. Synthesis and biological evaluation of indole-based, anti-cancer agents inspired by the vascular disrupting agent 2-(3′-hydroxy-4′-methoxyphenyl)-3-(3″,4″,5″-trimethoxybenzoyl)-6-methoxyindole (OXi8006) - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Developing Novel Assays Using 4,7-dimethoxy-1H-indole-3-carbaldehyde

Introduction: Unveiling the Potential of a Unique Indole Analogue

The indole scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the structural basis for a vast array of natural products and synthetic compounds with significant biological activities.[1][2][3] Within this privileged class of heterocycles, indole-3-carbaldehydes are particularly valuable as versatile synthetic intermediates and as bioactive molecules in their own right.[4][5][6] This application note introduces 4,7-dimethoxy-1H-indole-3-carbaldehyde , a specialized indole derivative with unique electronic properties conferred by its methoxy substituents, and explores its potential in the development of novel colorimetric and fluorescent assays for high-throughput screening and diagnostics.

The presence of electron-donating methoxy groups at the 4 and 7 positions of the indole ring is anticipated to modulate the reactivity of both the heterocyclic core and the aldehyde function. This unique electronic signature opens up new avenues for designing sensitive and specific assays for a range of biological targets, including enzymes and reactive analytes. These application notes provide the theoretical framework and practical protocols for leveraging the chemical attributes of 4,7-dimethoxy-1H-indole-3-carbaldehyde in modern drug discovery and chemical biology.

Scientific Principles: Leveraging the Reactivity of 4,7-dimethoxy-1H-indole-3-carbaldehyde

The utility of 4,7-dimethoxy-1H-indole-3-carbaldehyde in assay development is rooted in two primary aspects of its chemical reactivity:

• Reactions of the Aldehyde Group: The aldehyde functionality is a versatile handle for a variety of chemical transformations. It can participate in condensation reactions with nucleophiles to form colored or fluorescent products. This principle can be exploited to develop assays for enzymes that produce such nucleophiles or to quantify specific analytes.

• Reactivity of the Indole Ring: The indole nucleus, particularly when functionalized with electron-donating groups, is susceptible to electrophilic substitution and oxidation. Enzymes that catalyze such transformations can be assayed by monitoring the formation of new products with distinct spectroscopic properties.

This guide will detail two novel assay platforms based on these principles:

• Assay Platform 1: A Colorimetric Assay for Aminotransferase Activity. This assay utilizes the condensation of an amino acid product with 4,7-dimethoxy-1H-indole-3-carbaldehyde to form a colored Schiff base.

• Assay Platform 2: A Fluorogenic Assay for Peroxidase Activity. This assay is based on the oxidative coupling of 4,7-dimethoxy-1H-indole-3-carbaldehyde in the presence of hydrogen peroxide and a peroxidase, leading to a fluorescent product.

Assay Platform 1: A Novel Colorimetric Assay for Aminotransferase Activity

Underlying Principle: Aminotransferases (also known as transaminases) are a crucial class of enzymes that catalyze the interconversion of amino acids and α-keto acids. This assay quantifies the activity of an aminotransferase by detecting the production of a new amino acid. The newly formed amino acid undergoes a condensation reaction with 4,7-dimethoxy-1H-indole-3-carbaldehyde under acidic conditions to form a colored Schiff base (an imine), which can be quantified spectrophotometrically. The electron-rich nature of the dimethoxy-indole ring is expected to produce a bathochromic shift in the absorbance of the resulting Schiff base, enhancing the sensitivity of the assay.

Visualizing the Workflow:

Caption: Workflow for the colorimetric aminotransferase assay.

Detailed Protocol: Colorimetric Aminotransferase Assay

A. Materials and Reagents:

• 4,7-dimethoxy-1H-indole-3-carbaldehyde (≥98% purity)

• Aminotransferase of interest

• Substrate amino acid and α-keto acid

• Product amino acid (for standard curve)

• Reaction Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5, containing pyridoxal 5'-phosphate (PLP) cofactor if required)

• Detection Reagent: 10 mM 4,7-dimethoxy-1H-indole-3-carbaldehyde in absolute ethanol. Store protected from light.

• Stop/Developing Solution: 2 M HCl in absolute ethanol.

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at 450-500 nm (exact wavelength to be determined empirically).

B. Experimental Procedure:

• Standard Curve Preparation:

  • Prepare a series of dilutions of the product amino acid in the Reaction Buffer (e.g., 0 to 500 µM).

  • To each well of a 96-well plate, add 50 µL of each standard dilution.

  • Proceed to the "Detection Step" (Step 4).

• Enzyme Reaction:

  • Prepare a reaction mixture containing the substrate amino acid and α-keto acid in Reaction Buffer at desired concentrations (e.g., 2X final concentration).

  • In separate wells of the 96-well plate, add 50 µL of the reaction mixture.

  • To initiate the reaction, add 50 µL of the aminotransferase solution (diluted in Reaction Buffer) to the substrate wells. For a negative control, add 50 µL of Reaction Buffer without the enzyme.

  • Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a predetermined time (e.g., 30 minutes). The incubation time should be within the linear range of the reaction.

• Reaction Termination and Color Development:

  • Stop the enzymatic reaction by adding 50 µL of the Stop/Developing Solution to each well.

  • Add 25 µL of the Detection Reagent to each well.

  • Incubate the plate at room temperature for 15 minutes, protected from light, to allow for color development.

• Data Acquisition:

  • Measure the absorbance of each well at the optimal wavelength (determine by scanning the spectrum of the colored product from a high-concentration standard).

C. Data Analysis:

• Subtract the absorbance of the blank (0 µM standard) from all standard and sample readings.

• Plot the corrected absorbance values for the standards against their corresponding concentrations to generate a standard curve.

• Use the equation of the linear regression from the standard curve to calculate the concentration of the amino acid produced in the enzymatic reactions.

• Calculate the enzyme activity, typically expressed in µmol of product formed per minute per mg of enzyme.

Table 1: Hypothetical Data for Aminotransferase Assay

Analyte	Concentration (µM)	Absorbance at 480 nm (Corrected)
Standard 1	0	0.000
Standard 2	50	0.152
Standard 3	100	0.305
Standard 4	250	0.758
Standard 5	500	1.510
Enzyme Reaction	-	0.612
No-Enzyme Control	-	0.015

Assay Platform 2: A Novel Fluorogenic Assay for Peroxidase Activity

Underlying Principle: Peroxidases are enzymes that catalyze the oxidation of a wide variety of substrates in the presence of hydrogen peroxide (H₂O₂). This assay leverages the oxidative capacity of peroxidases to convert 4,7-dimethoxy-1H-indole-3-carbaldehyde into a fluorescent product. While the exact structure of the product would require experimental characterization, it is hypothesized that an oxidative dimerization or polymerization of the indole ring occurs, leading to an extended conjugated system with fluorescent properties. The rate of fluorescence increase is directly proportional to the peroxidase activity. This type of assay is often more sensitive than colorimetric assays.

Visualizing the Workflow:

Caption: Principle of the fluorogenic peroxidase assay.

Detailed Protocol: Fluorogenic Peroxidase Assay

A. Materials and Reagents:

• 4,7-dimethoxy-1H-indole-3-carbaldehyde (≥98% purity)

• Peroxidase (e.g., Horseradish Peroxidase - HRP)

• Hydrogen Peroxide (H₂O₂), 30% solution

• Assay Buffer (e.g., 100 mM sodium acetate buffer, pH 5.5)

• Substrate Stock Solution: 10 mM 4,7-dimethoxy-1H-indole-3-carbaldehyde in DMSO.

• H₂O₂ Working Solution: Freshly prepare a dilution of H₂O₂ in Assay Buffer (e.g., 2 mM).

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader with appropriate excitation and emission filters (to be determined empirically).

B. Experimental Procedure:

• Determination of Optimal Excitation and Emission Wavelengths:

  • Prepare a reaction with a high concentration of HRP, 4,7-dimethoxy-1H-indole-3-carbaldehyde, and H₂O₂.

  • Allow the reaction to proceed until significant fluorescence is observed.

  • Scan the fluorescence of the product well to determine the optimal excitation and emission wavelengths.

• Enzyme Activity Measurement (Kinetic Assay):

  • Set up the fluorescence plate reader to the optimal excitation and emission wavelengths and the desired reaction temperature (e.g., 25°C).

  • In each well, add 50 µL of Assay Buffer.

  • Add 10 µL of HRP standard or unknown sample dilutions.

  • Add 20 µL of a working solution of 4,7-dimethoxy-1H-indole-3-carbaldehyde (e.g., 500 µM in Assay Buffer).

  • To initiate the reaction, add 20 µL of the H₂O₂ Working Solution.

  • Immediately start monitoring the fluorescence intensity over time (e.g., every 30 seconds for 10 minutes).

C. Data Analysis:

• For each reaction, plot the fluorescence intensity versus time.

• Determine the initial reaction rate (V₀) from the slope of the linear portion of the curve.

• Create a standard curve by plotting the V₀ values for the HRP standards against their concentrations.

• Use the standard curve to determine the peroxidase activity in the unknown samples.

Table 2: Expected Assay Parameters

Parameter	Recommended Starting Range	Notes
Colorimetric Assay
Wavelength (λmax)	450 - 500 nm	Must be determined empirically.
Final Indole-aldehyde Conc.	1-2 mM	May require optimization.
Final HCl Conc.	0.5 - 1 M	Balances reaction speed and stability.
Fluorogenic Assay
Excitation/Emission (λex/λem)	TBD	Requires experimental determination.
Final Indole-aldehyde Conc.	50 - 200 µM	Higher concentrations may cause quenching.
Final H₂O₂ Conc.	100 - 400 µM	Substrate inhibition may occur at high concentrations.

Trustworthiness and Self-Validation

For every protocol, it is imperative to include the following controls to ensure data integrity:

• Negative Control (No Enzyme): To account for any non-enzymatic reaction or background signal.

• Positive Control (Known Enzyme Concentration): To validate that the assay is performing as expected.

• Substrate/Reagent Blanks: To measure the intrinsic absorbance or fluorescence of the assay components.

• Linearity Check: Ensure that the product formation is linear with respect to time and enzyme concentration. This is crucial for accurate kinetic measurements.

Conclusion and Future Directions

4,7-dimethoxy-1H-indole-3-carbaldehyde represents a promising, yet underexplored, chemical tool for the development of novel biological and chemical assays. The protocols detailed herein provide a starting point for researchers to harness its unique properties for the colorimetric detection of aminotransferases and the fluorogenic quantification of peroxidases. The inherent versatility of the indole-3-carbaldehyde scaffold suggests that this compound could be further adapted for a wide range of other applications, including the development of probes for other enzyme classes, sensors for specific metal ions, or as a building block in combinatorial chemistry for drug discovery. Further characterization of the reaction products and optimization of the assay conditions will undoubtedly expand the utility of this valuable molecule.

References

• High-Throughput Colorimetric Detection and Quantification of Indoles and Pyrroloindoles for Enzymatic Activity Determination. ResearchGate. [Link]

• Tunable fluorescent probes for detecting aldehydes in living systems. National Institutes of Health. [Link]

• Aldehyde N,N-dimethylhydrazone-based fluorescent substrate for peroxidase-mediated assays. National Institutes of Health. [Link]

• Indole Assay Kit. Cell Biolabs, Inc. [Link]

• A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. American Society for Microbiology. [Link]

• Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. MDPI. [Link]

• Colorimetric Determination of Indole using p-hydroxybenzaldehyde. International Journal of Engineering and Applied Sciences. [Link]

• How to Design a Colorimetric Assay for Enzyme Screening. Patsnap. [Link]

• Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. [Link]

• Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. ResearchGate. [Link]

• Indole-3-carbaldehyde. Wikipedia. [Link]

• The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and Their Role in Multicomponent Reactions. PubMed. [Link]

• New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. [Link]

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• 6. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]

experimental setup for reactions involving 4,7-dimethoxy-1H-indole-3-carbaldehyde

An Application Guide for the Synthetic Manipulation of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

Introduction: The Versatility of a Privileged Scaffold

The indole nucleus is a cornerstone of medicinal chemistry and natural product synthesis, forming the structural core of numerous bioactive compounds.[1] Among the vast family of indole derivatives, 4,7-dimethoxy-1H-indole-3-carbaldehyde stands out as a particularly valuable and versatile building block. The electron-donating methoxy groups at the 4- and 7-positions activate the indole ring, influencing its reactivity and providing handles for further functionalization. The carbaldehyde group at the C3 position is a versatile functional group, readily participating in a wide array of chemical transformations.[2]

This guide provides detailed experimental setups and protocols for key reactions involving 4,7-dimethoxy-1H-indole-3-carbaldehyde. As a senior application scientist, the focus here is not merely on procedural steps but on the underlying chemical principles and the rationale behind experimental design. The protocols are designed to be robust and self-validating, providing researchers, scientists, and drug development professionals with a trusted resource for harnessing the synthetic potential of this important intermediate.

Physicochemical Properties and Spectroscopic Characterization

Before embarking on any synthetic route, it is imperative to confirm the identity and purity of the starting material. 4,7-dimethoxy-1H-indole-3-carbaldehyde is typically a solid at room temperature.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Appearance	Typically a yellow or off-white solid
Melting Point	~130 °C[3]

Spectroscopic Data:

Characterization is crucial for verifying the structure. The following data are representative for the title compound.

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) 9.92 (s, 1H, -CHO), 7.78 (d, J = 2.4 Hz, 1H, C2-H), 7.59 (s, 1H, NH), 7.22 (d, J = 9.2 Hz, 1H, Ar-H), 6.98-6.95 (m, 1H, Ar-H), 3.89 (s, 3H, -OCH₃), 3.82 (s, 3H, -OCH₃).[4]

• IR (KBr, cm⁻¹): Key stretches typically include ~3200-3300 (N-H stretch), ~1640-1660 (C=O aldehyde stretch), and various C-H and C-O stretches.[5]

Core Synthetic Transformations and Detailed Protocols

The reactivity of 4,7-dimethoxy-1H-indole-3-carbaldehyde is dominated by the aldehyde group and the activated indole nucleus. The following protocols detail key transformations.

Protocol 1: Synthesis via Vilsmeier-Haack Formylation

The most common synthesis of indole-3-carbaldehydes is the Vilsmeier-Haack reaction, which involves the formylation of an electron-rich aromatic ring. The electron-donating properties of the two methoxy groups on the parent 4,7-dimethoxyindole make it an excellent substrate for this reaction.[6] The reaction proceeds by generating a Vilsmeier reagent, a chloroiminium ion, from a formamide (like DMF) and a chlorinating agent (like POCl₃). This electrophilic reagent then attacks the electron-rich C3 position of the indole.[7]

Diagram 1: Vilsmeier-Haack Reaction Workflow

Caption: Workflow for Vilsmeier-Haack formylation of 4,7-dimethoxyindole.

Experimental Protocol:

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 3 equivalents). Cool the flask to 0 °C in an ice bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise to the cooled DMF via the dropping funnel over 30 minutes.

  • Scientist's Insight: This exothermic reaction forms the electrophilic Vilsmeier reagent. Slow, dropwise addition at 0 °C is critical to control the reaction temperature and prevent degradation of the reagent.

• Indole Addition: After stirring the Vilsmeier reagent for 30 minutes at 0 °C, add a solution of 4,7-dimethoxy-1H-indole (1 equivalent) in anhydrous DMF dropwise.

• Reaction: Allow the mixture to warm to room temperature and then heat to 40-50 °C for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and pour it carefully onto crushed ice containing a saturated solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) until the pH is basic (~8-9).

  • Scientist's Insight: This step serves two purposes: it quenches any remaining POCl₃ and hydrolyzes the intermediate iminium salt to the desired aldehyde. This is often a vigorous process and must be done cautiously.

• Extraction and Purification: The resulting precipitate is collected by vacuum filtration. If no precipitate forms, extract the aqueous mixture with ethyl acetate (3 x volume). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Protocol 2: Reduction of the Aldehyde to an Alcohol

The reduction of the aldehyde at C3 to a primary alcohol (4,7-dimethoxy-1H-indol-3-yl)methanol is a fundamental transformation, providing a precursor for further reactions such as etherification or esterification. Sodium borohydride (NaBH₄) is an ideal reagent for this purpose due to its selectivity for aldehydes and ketones and its relative safety and ease of handling compared to stronger reducing agents like LiAlH₄.

Experimental Protocol:

• Setup: To a round-bottom flask containing 4,7-dimethoxy-1H-indole-3-carbaldehyde (1 equivalent) dissolved in methanol or ethanol, add a magnetic stirrer.

• Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 1.5-2.0 equivalents) portion-wise over 15-20 minutes.

  • Scientist's Insight: The reaction is typically rapid. Adding the NaBH₄ in portions helps to control the effervescence (hydrogen gas evolution) and the exothermic nature of the reaction.

• Reaction Monitoring: Stir the reaction at room temperature for 1-3 hours. Monitor the disappearance of the starting material by TLC.

• Quenching: Once the reaction is complete, carefully quench the excess NaBH₄ by the slow, dropwise addition of water or dilute acetic acid until effervescence ceases.

• Work-up: Remove the bulk of the alcohol solvent under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3 x volume).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The resulting alcohol is often pure enough for subsequent steps, but can be further purified by column chromatography if necessary.

Protocol 3: Reductive Amination to Form C3-Aminomethyl Indoles

Reductive amination is a powerful method for forming C-N bonds and is central to the synthesis of many pharmaceutical agents.[8] The reaction proceeds in two stages: the aldehyde first reacts with a primary or secondary amine to form an intermediate imine (or iminium ion), which is then reduced in situ to the target amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent as it is mild, selective for imines in the presence of aldehydes, and does not react violently with protic solvents.

Diagram 2: Reductive Amination Pathway

Caption: General pathway for reductive amination of an indole-3-carbaldehyde.

Experimental Protocol:

• Setup: In a round-bottom flask, dissolve 4,7-dimethoxy-1H-indole-3-carbaldehyde (1 equivalent) and the desired primary amine (e.g., benzylamine, 1.1 equivalents) in a suitable aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Imine Formation: Add a few drops of glacial acetic acid to catalyze imine formation. Stir the mixture at room temperature for 30-60 minutes.

  • Scientist's Insight: The acid catalyst protonates the aldehyde's carbonyl oxygen, making the carbon more electrophilic and accelerating the initial nucleophilic attack by the amine.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents) portion-wise to the reaction mixture.

• Reaction: Stir at room temperature for 4-24 hours. The reaction progress should be monitored by TLC or LC-MS.

• Work-up: Quench the reaction by adding a saturated aqueous solution of NaHCO₃. Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x volume).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield the pure secondary amine.

Summary and Outlook

The protocols detailed in this guide represent fundamental and reliable methods for the chemical manipulation of 4,7-dimethoxy-1H-indole-3-carbaldehyde. The inherent reactivity of the C3-aldehyde function, coupled with the activated indole core, provides a gateway to a vast chemical space. These reactions—formylation, reduction, and reductive amination—are foundational steps in the synthesis of complex heterocyclic systems, making this indole derivative a key player in the fields of drug discovery, materials science, and synthetic organic chemistry.[9][10] By understanding the principles behind each step, researchers can adapt and optimize these procedures for their specific synthetic targets.

References

• Li, Z., Han, S., Li, C., Shao, P., Xia, H., Li, H., Chen, X., Feng, X., & Liu, X. (2020). Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. Royal Society of Chemistry.
• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.

• ChemSynthesis. (n.d.). 5,7-dimethoxy-1H-indole-3-carbaldehyde. Retrieved from [Link]

• Black, D. StC., et al. (n.d.).

• Abdullahi, M., et al. (2024). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Ziarani, G. M., et al. (2022). The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and Their Role in Multicomponent Reactions. Topics in Current Chemistry, 4.

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.
• Rajput, P. R., & Rajput, S. S. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences.

• Dileep, C. S., et al. (n.d.). 1H-Indole-3-carbaldehyde. National Institutes of Health. [Link]

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. PubMed. [Link]

• ResearchGate. (n.d.). Bioactive natural compounds from 1H-indole-3-carboxaldhyde. Retrieved from [Link]

• ResearchGate. (n.d.). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. Retrieved from [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.

• Semantic Scholar. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. [Link]

• Patil, S. A., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Beni-Suef University Journal of Basic and Applied Sciences.

• NIST. (n.d.). 1H-Indole-3-carboxaldehyde, 7-methyl-. NIST Chemistry WebBook. [Link]

• Redalyc. (n.d.).
• MDPI. (n.d.). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl)
• UNICAM. (n.d.). 3-Alkylated indoles by reduction of sulfonyl indoles under flow chemical conditions.

• National Institutes of Health. (n.d.). Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. [Link]

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• 9. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Vilsmeier-Haack Reaction for Dimethoxyindoles

Welcome to the technical support center for the Vilsmeier-Haack formylation of dimethoxyindoles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and optimized protocols. Our goal is to empower you with the expertise to navigate the nuances of this powerful reaction and achieve consistent, high-yield results.

Introduction: The Vilsmeier-Haack Reaction in the Context of Dimethoxyindoles

The Vilsmeier-Haack reaction is a versatile and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] The reaction employs a Vilsmeier reagent, typically generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃), to introduce a formyl (-CHO) group.[1][3] Dimethoxyindoles, with their electron-rich nature, are excellent substrates for this reaction. However, their high reactivity can also lead to challenges such as side-product formation and regioselectivity issues. This guide will address these specific challenges and provide robust solutions.

The core of the reaction involves the formation of a chloroiminium ion, the Vilsmeier reagent, which acts as the electrophile.[1][4] This electrophile then attacks the electron-rich indole ring, typically at the C3 position, to form an iminium salt intermediate. Subsequent hydrolysis during aqueous work-up yields the desired 3-formylindole.[1][4]

Troubleshooting Guide: From Low Yields to Unexpected Products

This section addresses common problems encountered during the Vilsmeier-Haack formylation of dimethoxyindoles, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

Low yields in the Vilsmeier-Haack reaction can stem from several factors, ranging from reagent quality to reaction conditions. Here’s a systematic approach to troubleshooting:

• Reagent Quality:

  • DMF: Ensure the use of anhydrous DMF. The presence of moisture can quench the Vilsmeier reagent. If the DMF has a fishy odor, it may have decomposed to dimethylamine, which can interfere with the reaction.[5]

  • POCl₃: Use freshly distilled or a new bottle of phosphorus oxychloride. POCl₃ is highly sensitive to moisture and can degrade over time.

• Reaction Temperature:

  • Vilsmeier Reagent Formation: This step is exothermic and requires careful temperature control. Prepare the reagent at 0-5 °C to prevent degradation.[6]

  • Formylation Step: While the initial addition of the indole substrate is often done at low temperatures, the reaction may require heating to proceed to completion.[7] For less reactive substrates or to drive the reaction forward, consider warming the reaction mixture to room temperature or heating it to 60-80 °C.[7][8] Always monitor the reaction progress by Thin Layer Chromatography (TLC).

• Stoichiometry:

  • Carefully control the molar ratio of the Vilsmeier reagent to the dimethoxyindole. A common starting point is a 1.5:1 molar ratio of the Vilsmeier reagent to the substrate.[1][7] For highly activated dimethoxyindoles, using a large excess of the reagent can lead to di-formylation or other side reactions.[7]

Q2: I'm observing multiple spots on my TLC, suggesting the formation of side products. What are the likely culprits and how can I minimize them?

The high electron density of dimethoxyindoles can make them susceptible to side reactions. Here are the most common ones and how to control them:

• Di-formylation: Highly activated indoles can undergo formylation at multiple positions.

  • Solution: Carefully control the stoichiometry of the Vilsmeier reagent. A 1:1 to 1.5:1 molar ratio is a good starting point.[7] Adding the indole solution dropwise to the Vilsmeier reagent can help avoid localized high concentrations.

• Alternative Formylation Positions: While formylation typically occurs at the C3 position of indoles, the substitution pattern of dimethoxyindoles can influence regioselectivity. For instance, in some activated dimethoxyindoles, substitution can occur at other positions like C2, C4, or C7.[9][10]

  • Solution: The regioselectivity is highly dependent on the specific substitution pattern of the dimethoxyindole. A thorough literature search for your specific substrate is recommended. Reaction temperature can also influence the product distribution.

• N-Formylation: In some cases, formylation of the indole nitrogen can occur.

  • Solution: This is less common under standard Vilsmeier-Haack conditions but can be influenced by the work-up procedure.

Q3: The reaction seems to stall, with starting material remaining even after extended reaction times. How can I drive the reaction to completion?

Incomplete conversion is a frustrating issue that can often be resolved by adjusting the reaction conditions:

• Increase Reaction Temperature: After the initial low-temperature addition, gradually warm the reaction mixture to room temperature and then heat if necessary. Temperatures up to 80-95 °C may be required for less reactive substrates.[3][6]

• Extend Reaction Time: Monitor the reaction by TLC. If starting material is still present, extending the reaction time at an elevated temperature can be beneficial.[7]

• Increase Reagent Equivalents: For sluggish reactions, a moderate increase in the equivalents of the Vilsmeier reagent (e.g., from 1.5 to 2.0 equivalents) can improve conversion.

Q4: My work-up is problematic, leading to product loss or decomposition. What is the optimal work-up procedure?

A careful work-up is crucial for isolating the 3-formyl-dimethoxyindole in good yield and purity.

• Quenching: The reaction mixture should be quenched by pouring it slowly onto crushed ice with vigorous stirring.[1] This hydrolyzes the intermediate iminium salt to the aldehyde.

• pH Adjustment: After quenching, the acidic mixture needs to be neutralized. A saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide is typically used. Be cautious, as the product may be sensitive to strongly basic or acidic conditions. Adjust the pH to around 7-8.

• Extraction: Extract the product with a suitable organic solvent like ethyl acetate or dichloromethane.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel.[1]

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier reagent and how is it formed?

The Vilsmeier reagent is an electrophilic chloroiminium salt, which is the active formylating agent.[11] It is typically formed in situ by the reaction of N,N-dimethylformamide (DMF) with phosphorus oxychloride (POCl₃).[12]

Caption: Formation of the Vilsmeier Reagent.

Q2: Can I use other amides or halogenating agents?

Yes, other substituted amides and acid chlorides can be used, which can lead to the formation of ketones instead of aldehydes.[13] However, for formylation, DMF and POCl₃ are the most common and cost-effective reagents.[8] Alternative reagents to POCl₃ include thionyl chloride (SOCl₂) and oxalyl chloride.[3][14]

Q3: What solvents are suitable for the Vilsmeier-Haack reaction?

DMF often serves as both the reagent and the solvent.[8] However, other anhydrous solvents like chloroform, dichloromethane, benzene, and toluene can also be used.[8] The choice of solvent can sometimes influence the reaction rate and selectivity.

Q4: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most common method for monitoring the reaction.[7] A suitable solvent system (e.g., a mixture of hexane and ethyl acetate) should be used to separate the starting material, product, and any potential side products. The spots can be visualized under UV light.

Optimized Experimental Protocol

This protocol provides a reliable starting point for the Vilsmeier-Haack formylation of a generic dimethoxyindole. Optimization of temperature and reaction time may be necessary for specific substrates.

1. Vilsmeier Reagent Preparation:

• To a stirred solution of anhydrous N,N-dimethylformamide (3.0 equiv.) in a flame-dried, three-necked flask equipped with a dropping funnel, thermometer, and nitrogen inlet, add phosphorus oxychloride (1.5 equiv.) dropwise at 0-5 °C.[6]

• Maintain the temperature below 5 °C during the addition.

• Stir the mixture at 0 °C for 30 minutes after the addition is complete.

2. Formylation Reaction:

• Dissolve the dimethoxyindole (1.0 equiv.) in a minimal amount of anhydrous DMF.

• Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.[6]

• After the addition, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[6]

• Monitor the reaction by TLC. If the reaction is sluggish, heat the mixture to 60-80 °C and continue to monitor until the starting material is consumed.[6][7]

3. Work-up and Purification:

• Pour the cooled reaction mixture slowly into a vigorously stirred beaker of crushed ice.[11]

• Neutralize the mixture to pH 7-8 by the slow addition of a saturated aqueous solution of sodium bicarbonate or dilute sodium hydroxide.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Data Summary Table

Parameter	Recommended Range	Rationale
Reagent Ratio (POCl₃:Indole)	1.1 - 2.0 equivalents	A slight excess of POCl₃ ensures complete formation of the Vilsmeier reagent. A large excess can lead to side reactions.
Reagent Ratio (DMF:Indole)	3.0 - 5.0 equivalents	Ensures sufficient reagent and can act as a solvent.
Vilsmeier Reagent Formation Temp.	0 - 5 °C	The reaction is exothermic; low temperature prevents reagent decomposition.[15]
Formylation Reaction Temperature	0 - 80 °C	Substrate dependent; start at low temperature and increase if necessary to drive the reaction to completion.[3]
Reaction Time	1 - 24 hours	Highly substrate-dependent; monitor by TLC.[13]

Reaction Mechanism and Troubleshooting Workflow

Caption: Vilsmeier-Haack Reaction Workflow and Troubleshooting.

References

• Patil, S. B., & Deokar, V. B. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research.

• ACS Publications. (2025, May 14). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source | ACS Omega. Retrieved from [Link]

• ACS Publications. (2005, November 3). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline | Organic Process Research & Development. Retrieved from [Link]

• Chemiz. (2025, June 10). Vilsmeier–Haack reaction of indole [Video]. YouTube. Retrieved from [Link]

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7.

• ResearchGate. (2025, August 10). (PDF) Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds. Retrieved from [Link]

• Bollyn, M. (n.d.). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Mettler Toledo.

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-Formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-Benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119–122.

• Growing Science. (2013, July 30). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. Retrieved from [Link]

• Beilstein Journals. (2022, July 26). Morita–Baylis–Hillman reaction of 3-formyl-9H-pyrido[3,4-b]indoles and fluorescence studies of the products. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ResearchGate. (2025, August 6). Neat Formic Acid: an Excellent N-Formylating Agent for Carbazoles, 3-Alkylindoles, Diphenylamine and Moderately Weak Nucleophilic Anilines | Request PDF. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air. Retrieved from [Link]

• Arkivoc. (n.d.). The extended Vilsmeier reaction of dimethoxy-activated indoles. Retrieved from [Link]

• Reddit. (2021, July 9). Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3. Retrieved from [Link]

• ResearchGate. (2025, December 24). Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole. Retrieved from [Link]

• ACS Publications. (n.d.). Formylating agents | Chemical Reviews. Retrieved from [Link]

• Slideshare. (n.d.). Vilsmeier haack reaction. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and characterisation of novel 4,6-dimethoxyindole-7- and -2-thiosemicarbazone derivatives: Biological evaluation as antioxidant and anticholinesterase candidates. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) The extended Vilsmeier reaction of dimethoxy-activated indoles. Retrieved from [Link]

• PubMed. (n.d.). Methoxy-substituted 3-formyl-2-phenylindoles inhibit tubulin polymerization. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4. Retrieved from [Link]

• PubMed Central. (2022, July 26). Morita–Baylis–Hillman reaction of 3-formyl-9H-pyrido[3,4-b]indoles and fluorescence studies of the products. Retrieved from [Link]

• TSI Journals. (2017, November 2). Structural and Spectroscopic Analysis of Indole-3-Carbinol by First Principle Calculations. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-formyl-indole clubbed 1,2,3-triazole derivatives 6(p–t).... Retrieved from [Link]

• PubChem. (n.d.). Indole-3-Carboxaldehyde. Retrieved from [Link]

• TSI Journals. (n.d.). Structural and Spectroscopic Analysis of Indole-3-Carbinol by First Principle Calculations. Retrieved from [Link]

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Technical Support Center: Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

Welcome to the technical support center for the synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, particularly focusing on troubleshooting issues related to low yield. The primary synthetic route discussed is the Vilsmeier-Haack formylation of 4,7-dimethoxy-1H-indole, a powerful but sensitive reaction requiring careful control of conditions.

Troubleshooting Guide: Low Yield & Side Reactions

This section addresses specific experimental issues in a question-and-answer format, providing potential causes and actionable solutions based on established chemical principles.

Q1: My reaction yield is very low, and TLC analysis shows a significant amount of unreacted 4,7-dimethoxy-1H-indole. What are the likely causes and how can I fix this?

This is a classic case of incomplete reaction. The Vilsmeier-Haack reaction, while effective for electron-rich substrates like 4,7-dimethoxy-1H-indole, can stall if the conditions are not optimal.[1][2]

Potential Causes & Solutions:

• Insufficient Vilsmeier Reagent Activity:

  • Cause: The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), is sensitive to moisture. Old or improperly stored DMF can contain dimethylamine and water, which degrades the reagent.[3] Similarly, POCl₃ can hydrolyze over time.

  • Solution: Always use freshly distilled or anhydrous grade DMF and a fresh bottle of POCl₃. The formation of the Vilsmeier reagent is an exothermic process; ensure it is prepared at a low temperature (0-5 °C) to prevent degradation before the substrate is added.[4][5]

• Sub-optimal Reaction Temperature or Time:

  • Cause: While the initial reagent formation requires cooling, the subsequent electrophilic substitution on the indole ring may require thermal energy to proceed to completion.[6] The high electron density of 4,7-dimethoxy-1H-indole suggests it should be highly reactive, but insufficient temperature can still lead to a sluggish reaction.

  • Solution: After adding the indole at a low temperature, allow the reaction to warm to room temperature and then consider gentle heating (e.g., 40-60 °C). Monitor the reaction's progress meticulously using Thin Layer Chromatography (TLC). If the starting material is still present after the expected time, you can extend the reaction duration or cautiously increase the temperature.[1]

• Incorrect Stoichiometry:

  • Cause: An insufficient amount of the Vilsmeier reagent will naturally lead to incomplete conversion of the starting material.

  • Solution: A slight excess of the Vilsmeier reagent is often employed to drive the reaction to completion. A molar ratio of 1.5 to 2.0 equivalents of the reagent relative to the indole is a good starting point for optimization.[2]

Troubleshooting Workflow for Incomplete Reaction

Caption: Troubleshooting logic for incomplete formylation.

Q2: My reaction mixture turns dark brown or black upon adding the indole, and the crude product is an intractable mixture. What is happening?

A dark, tarry reaction mixture is a strong indicator of substrate or product degradation. The indole nucleus, particularly one as electron-rich as 4,7-dimethoxy-1H-indole, is susceptible to polymerization and decomposition under strongly acidic conditions, which are characteristic of the Vilsmeier-Haack reaction.[7]

Potential Causes & Solutions:

• Poor Temperature Control:

  • Cause: Adding the indole to the Vilsmeier reagent at too high a temperature, or allowing an uncontrolled exotherm to occur, can rapidly degrade the sensitive indole. The Vilsmeier reagent itself can also be thermally unstable.[8]

  • Solution: This is the most critical parameter to control. The Vilsmeier reagent should be pre-formed at 0-5 °C. The indole, dissolved in a suitable solvent (like DMF or a chlorinated solvent), must be added dropwise to the cold Vilsmeier reagent with vigorous stirring to dissipate heat and avoid localized high concentrations.[9] Maintain the low temperature during and for a short period after the addition before considering a gradual warm-up.

• Incorrect Order of Addition:

  • Cause: Adding POCl₃ to a solution of the indole and DMF is a common mistake. This generates the highly reactive Vilsmeier reagent in situ in the presence of the sensitive substrate, leading to uncontrolled reaction and degradation.

  • Solution: The standard and safest procedure is to first prepare the Vilsmeier reagent by adding POCl₃ to DMF at low temperature. Only after the reagent is formed should the indole solution be added slowly.[9]

Q3: My TLC shows the consumption of starting material, but I have a major byproduct spot that is less polar than my desired aldehyde. What is this side product?

The formation of byproducts is a common cause of low yields. In the Vilsmeier formylation of indoles, two side reactions are particularly prevalent.

Potential Byproducts & Prevention Strategies:

Byproduct Class	Formation Mechanism	Prevention Strategy
Bis(indolyl)methanes	The desired product, 4,7-dimethoxy-1H-indole-3-carbaldehyde, can act as an electrophile under the acidic conditions and react with a second molecule of the starting indole.[9]	Control Stoichiometry: Use a minimal excess of the Vilsmeier reagent (1.1-1.5 eq).Low Temperature: Maintain low temperatures (0 °C to RT) to disfavor this bimolecular side reaction.Prompt Quenching: As soon as TLC indicates full consumption of the starting material, quench the reaction to prevent the product from reacting further.[9]
Di-formylation Products	While formylation strongly prefers the C3 position, highly activated indoles under forcing conditions (high temperature, large excess of reagent) can undergo a second formylation, potentially at the C2 or C6 position.[2]	Limit Reagent: Use a stoichiometric ratio of the Vilsmeier reagent closer to 1:1.Milder Conditions: Avoid high temperatures and long reaction times.

Q4: My crude yield seems reasonable, but I lose a significant amount of product during the aqueous work-up and purification. How can I improve my recovery?

Product loss during work-up is a frustrating but solvable issue. The key is the careful hydrolysis of the intermediate iminium salt and subsequent extraction and purification.

Improving Product Recovery:

• Controlled Quenching:

  • Problem: The hydrolysis of the iminium salt intermediate is exothermic. Pouring the reaction mixture rapidly into water or base can cause localized heating, leading to product degradation.

  • Solution: Quench the reaction by slowly pouring the cold reaction mixture into a vigorously stirred vessel containing a mixture of ice and a saturated aqueous solution of sodium bicarbonate or sodium acetate. This controls the temperature and neutralizes the strong acid, precipitating the crude product.[1][10]

• Efficient Extraction:

  • Problem: 4,7-dimethoxy-1H-indole-3-carbaldehyde has moderate polarity. Using an inappropriate extraction solvent can lead to poor recovery.

  • Solution: After quenching and neutralization, extract the aqueous slurry with a suitable organic solvent like ethyl acetate or dichloromethane. Perform multiple extractions (e.g., 3x) to ensure complete recovery of the product from the aqueous phase.

• Purification Method:

  • Problem: The crude product may contain inorganic salts and polar byproducts. Silica gel chromatography can sometimes lead to product loss on the column if the product is unstable on silica.

  • Solution: Indole-3-carbaldehydes are often crystalline solids.[10] Attempt recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) first, as this can be more efficient for large-scale purification than chromatography. If chromatography is necessary, consider deactivating the silica gel with triethylamine (e.g., 1% in the eluent) to prevent streaking and degradation of the acid-sensitive product.

Frequently Asked Questions (FAQs)

• What is the mechanism of the Vilsmeier-Haack reaction? The reaction begins with the formation of the electrophilic Vilsmeier reagent (a chloroiminium ion) from DMF and POCl₃. The electron-rich C3 position of the 4,7-dimethoxy-1H-indole then attacks this reagent in an electrophilic aromatic substitution. The resulting intermediate is an iminium salt, which is stable until hydrolyzed during the aqueous work-up to yield the final aldehyde.[11][12][13]

Caption: Vilsmeier-Haack Reaction Pathway.

• Is an inert atmosphere required for this reaction? While not strictly necessary for the reaction chemistry itself, using an inert atmosphere (e.g., nitrogen or argon) is good practice. It prevents atmospheric moisture from entering the reaction, which is crucial for maintaining the activity of the POCl₃ and the Vilsmeier reagent.

• What is the best way to monitor the reaction? Thin Layer Chromatography (TLC) is the most effective method. Use a solvent system that gives good separation between your starting material and the product (e.g., 30-50% ethyl acetate in hexanes). The product, being more polar due to the aldehyde group, will have a lower Rf value than the starting indole. Spot the reaction mixture alongside a spot of your starting material. The reaction is complete when the starting material spot has disappeared.

Experimental Protocols

Safety First: This reaction involves corrosive and reactive chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves. POCl₃ reacts violently with water.

Protocol: Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

This protocol is a generalized procedure and may require optimization.

Reagents & Materials:

Reagent	Molar Mass ( g/mol )	Quantity (10 mmol scale)	Molar Equivalents
4,7-Dimethoxy-1H-indole	177.20	1.77 g (10.0 mmol)	1.0
Phosphorus Oxychloride (POCl₃)	153.33	1.3 mL (14.0 mmol)	1.4
N,N-Dimethylformamide (DMF)	73.09	15 mL	Solvent & Reagent
Saturated NaHCO₃ (aq)	-	~100 mL	Quench
Ethyl Acetate	-	~150 mL	Extraction
Brine	-	~50 mL	Wash
Anhydrous Na₂SO₄ or MgSO₄	-	As needed	Drying Agent

Procedure:

• Vilsmeier Reagent Preparation: To a dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (10 mL). Cool the flask to 0 °C in an ice-water bath.

• Slowly add POCl₃ (1.4 eq) dropwise to the stirred DMF via the dropping funnel over 15-20 minutes, ensuring the internal temperature does not rise above 10 °C.

• After the addition is complete, stir the resulting pale-yellow solution at 0 °C for an additional 30 minutes.

• Reaction with Indole: In a separate flask, dissolve 4,7-dimethoxy-1H-indole (1.0 eq) in anhydrous DMF (5 mL).

• Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C over 20-30 minutes.

• After the addition, allow the reaction mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature.

• Reaction Monitoring & Heating: Stir the reaction at room temperature for 1-2 hours, monitoring its progress by TLC. If the reaction is sluggish, heat the mixture to 50-60 °C and continue to monitor until the starting material is consumed.

• Work-up: Cool the reaction mixture back down to room temperature. In a separate large beaker, prepare a vigorously stirred mixture of crushed ice (~100 g) and saturated aqueous sodium bicarbonate solution (100 mL).

• Slowly and carefully pour the reaction mixture into the ice/bicarbonate slurry. A precipitate should form.

• Stir the resulting suspension for 30-60 minutes to ensure complete hydrolysis of the iminium salt.

• Extraction & Purification: Transfer the slurry to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water (1 x 50 mL) and then brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from ethanol or by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 4,7-dimethoxy-1H-indole-3-carbaldehyde as a solid.[10][14]

References

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Rasayan J. Chem.
• El-Metwaly, N. (2021).

• Wikipedia. Vilsmeier–Haack reaction. [Online] Available at: [Link]

• J&K Scientific LLC. Vilsmeier-Haack Reaction. [Online] Available at: [Link]

• Slideshare. Vilsmeier haack reaction. [Online] Available at: [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Online] Available at: [Link]

• Taylor & Francis Online. (1992). AN IMPROVED SYNTHESIS OF 4,7-DIMETHOXY-1H-INDOLE.

• ResearchGate. Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole. [Online] Available at: [Link]

• ChemEurope.com. Vilsmeier-Haack reaction. [Online] Available at: [Link]

• Mettler Toledo. Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. [Online] Available at: [Link]

• Bollyn, M., et al. (2005). Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Organic Process Research & Development, 9(6), 956-963.

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Online] Available at: [Link]

• Lee, K., & Kim, Y. (2014). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 4, 256-262.

• Semantic Scholar. Formation of indole trimers in Vilsmeier type reactions. [Online] Available at: [Link]

• Reddit. Having some troubles with a Vislmeier-Haack reaction. [Online] Available at: [Link]

• YouTube. Vilsmeier–Haack reaction of indole. [Online] Available at: [Link]

• Journal of Medicinal and Pharmaceutical Chemistry Research. Synthesis and characterization of new 4,6-dimethoxy-1H-indole derivatives as antibacterial and antitumor agents. [Online] Available at: [Link]

• ResearchGate. Facile Synthesis of 4- and 7-Azaindoles from the Corresponding Imines by Palladium-Catalyzed Cascade C-C and C-N Coupling. [Online] Available at: [Link]

• Arkivoc. Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde and their utilization in the synthesis of some new heterocyclic compounds. [Online] Available at: [Link]

• Der Pharma Chemica. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. [Online] Available at: [Link]

• Royal Society of Chemistry. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. [Online] Available at: [Link]

• Royal Society of Chemistry. The Ammonium-Promoted Formylation of Indoles by DMSO and H2O. [Online] Available at: [Link]

• National Center for Biotechnology Information. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. [Online] Available at: [Link]

• Acta Scientific. Application of Microwave Synthesizer in the Synthesis of 4-Hydroxy Indole a Pharmaceutically Important Intermediate of Pindolol. [Online] Available at: [Link]

• Google Patents. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• ResearchGate. Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. [Online] Available at: [Link]

• Google Patents. RU2760000C1 - Method for producing indole-3-carbinol.

• Semantic Scholar. 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. [Online] Available at: [Link]

• ACS Publications. Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis. [Online] Available at: [Link]

• Organic Syntheses. indole-3-aldehyde. [Online] Available at: [Link]

• Organic Syntheses. Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. [Online] Available at: [Link]

• ResearchGate. Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). [Online] Available at: [Link]

Sources

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• 10. Organic Syntheses Procedure [orgsyn.org]
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• 14. orgsyn.org [orgsyn.org]

Technical Support Center: Formylation of 4,7-Dimethoxyindole

Welcome to the technical support center for synthetic organic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are working with or plan to work with the formylation of 4,7-dimethoxyindole. As an electron-rich heterocyclic system, 4,7-dimethoxyindole presents unique challenges during electrophilic substitution. This document provides in-depth, experience-driven answers to common problems, focusing on the prevalent Vilsmeier-Haack formylation, to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am attempting the Vilsmeier-Haack formylation of 4,7-dimethoxyindole and obtaining a mixture of products. What are the likely side products and why is the reaction not selective?

A1: The primary cause of product mixtures in the formylation of 4,7-dimethoxyindole is a loss of regioselectivity, though other side reactions can contribute. Here’s a breakdown of the likely issues:

The Vilsmeier-Haack reaction involves an electrophilic attack on the indole ring by the Vilsmeier reagent (a chloroiminium salt).[1] For a standard indole, the C3 position is the most nucleophilic and kinetically favored site of attack.[2] The 4,7-dimethoxyindole substrate is highly activated by the two electron-donating methoxy groups, which can influence the reaction's selectivity.

Common Side Products:

• Desired Product (Major): 4,7-Dimethoxy-1H-indole-3-carboxaldehyde. The C3 position remains the most electron-rich site on the pyrrole ring, making it the primary target for electrophilic attack.

• C2-Formylation: While less favorable than C3, formylation at the C2 position can occur, particularly if the C3 position is sterically hindered or if reaction conditions are aggressive.

• Benzene Ring Formylation (C5, C6): The powerful activating effect of the methoxy groups increases the electron density of the benzene portion of the indole. This can lead to electrophilic substitution at the C5 or C6 positions, which are ortho and para to the methoxy groups. Studies on similarly activated indoles, such as 4,6-dimethoxyindoles, show a strong tendency for formylation on the benzene ring (at C7 in that case).[3]

• Di-formylation: Under forcing conditions, such as an excess of the Vilsmeier reagent or elevated temperatures, a second formyl group can be added to the molecule, leading to products like 4,7-dimethoxy-1H-indole-3,X-dicarboxaldehyde.

• N-Formylation: The indole nitrogen can be formylated, though this is typically reversible and less common for the Vilsmeier-Haack reaction compared to other acylation methods.[4]

Below is a diagram illustrating the primary reaction and potential points of electrophilic attack leading to side products.

Caption: Regioselectivity in the formylation of 4,7-dimethoxyindole.

To improve selectivity:

• Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the Vilsmeier reagent. A large excess promotes di-formylation.

• Temperature Management: Form the Vilsmeier reagent at 0°C, add the indole solution at 0°C, and then allow the reaction to proceed at a controlled temperature (e.g., room temperature or slightly above), monitoring by TLC.[5]

• Reaction Time: Avoid unnecessarily long reaction times to minimize the formation of thermodynamic side products and degradation.

Q2: My reaction mixture turns dark brown or black, and the final yield is very low. What is causing this degradation, and how can I prevent it?

A2: The dark coloration and low yield are classic signs of indole decomposition or polymerization under the acidic conditions of the Vilsmeier-Haack reaction.

The indole nucleus, especially one as electron-rich as 4,7-dimethoxyindole, is sensitive to strong acids.[6] The Vilsmeier reagent and the subsequent release of HCl during the reaction create a harsh acidic environment that can lead to:

• Acid-Catalyzed Polymerization: Protonation of the indole ring can initiate oligomerization, forming intractable, often dark-colored, polymeric tars.

• Formation of Indole Trimers: Under Vilsmeier conditions, indoles can react with themselves to form complex structures like tri-(1H-indol-3-yl) derivatives.[7]

• Degradation of the Methoxy Groups: While generally stable, ether linkages can be susceptible to cleavage under harsh acidic conditions, although this is less common at typical Vilsmeier reaction temperatures.

Troubleshooting Protocol for Degradation:

Issue	Probable Cause	Recommended Solution
Dark Tarry Mixture	Acid-catalyzed polymerization of the indole.	Maintain strict temperature control (0°C for addition). Ensure rapid and efficient stirring to avoid localized overheating. Shorten reaction time.
Low Yield of Product	Degradation of starting material or product.	Add the indole substrate dissolved in a solvent (like DMF or CH₂Cl₂) to the pre-formed Vilsmeier reagent at low temperature. This ensures the indole is not exposed to a high concentration of POCl₃.[5]
Difficult Work-up	Formation of complex iminium salt precipitates.	During work-up, pour the reaction mixture slowly into a vigorously stirred solution of ice and a base (e.g., NaOH or K₂CO₃ solution) to neutralize the acid and hydrolyze the iminium intermediate quickly.[5]

Q3: I have successfully isolated my main product, but purification is challenging due to a persistent, colored impurity. What is this impurity and how can I remove it?

A3: A common issue is the formation of colored byproducts arising from the Vilsmeier reagent or its reaction with trace water. Purification requires specific techniques.

The Vilsmeier reagent itself can be a source of colored species. More importantly, incomplete hydrolysis of the intermediate iminium salt or side reactions can lead to highly conjugated, colored impurities that are difficult to separate from the desired aldehyde.

Purification Strategy:

• Initial Work-up: Ensure the hydrolysis step is complete. After quenching the reaction in aqueous base, stir the resulting suspension for an adequate amount of time (e.g., 1 hour) to ensure full conversion of the iminium salt to the aldehyde.[8]

• Solvent Trituration/Washing: Before column chromatography, wash or triturate the crude solid with a solvent in which the desired product has low solubility but the impurities are soluble. Suitable solvents include methanol, diethyl ether, or a mixture of ethyl acetate and hexanes.[8]

• Column Chromatography: Use a well-chosen solvent system. A gradient elution from a non-polar solvent (e.g., hexanes or dichloromethane) to a more polar mixture (e.g., hexanes/ethyl acetate or dichloromethane/acetone) is typically effective.

• Recrystallization: If chromatography does not yield a pure product, recrystallization is an excellent final step. Ethanol or ethyl acetate/hexanes are good starting points for indole-3-carboxaldehydes.[5]

Optimized Protocol: Vilsmeier-Haack Formylation of 4,7-Dimethoxyindole

This protocol is designed to maximize the yield of the desired C3-formylated product while minimizing side reactions.

Step-by-Step Methodology:

• Reagent Preparation:

  • In a three-necked, round-bottomed flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 3.0 eq.).

  • Cool the flask to 0°C in an ice-salt bath.

  • Slowly add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise to the DMF with vigorous stirring over 30 minutes. The formation of the solid Vilsmeier reagent may be observed.[5] Stir for an additional 30 minutes at 0°C.

• Reaction:

  • Dissolve 4,7-dimethoxyindole (1.0 eq.) in a minimal amount of anhydrous DMF.

  • Add the indole solution dropwise to the cold Vilsmeier reagent suspension over 30 minutes, ensuring the internal temperature does not rise above 5°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40-50°C.

  • Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • Cool the reaction mixture back to room temperature.

  • In a separate large beaker, prepare a vigorously stirred solution of crushed ice and 10% aqueous sodium hydroxide (NaOH).

  • Slowly and carefully pour the reaction mixture into the ice/NaOH solution. This step is exothermic and will release dimethylamine gas. Perform in a well-ventilated fume hood.

  • Continue stirring the resulting suspension for 1-2 hours until the precipitate is finely dispersed.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with water until the filtrate is neutral.

  • Air-dry the crude product.

• Purification:

  • Recrystallize the crude solid from ethanol or purify by flash column chromatography on silica gel to obtain pure 4,7-dimethoxy-1H-indole-3-carboxaldehyde.

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
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• 4. One moment, please... [growingscience.com]
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• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Welcome to the technical support center for the purification of 4,7-dimethoxy-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this valuable indole derivative. Here, we provide troubleshooting advice and frequently asked questions in a user-friendly format, grounded in established scientific principles and practical laboratory experience.

I. Troubleshooting Common Purification Issues

This section addresses specific problems that may arise during the purification of 4,7-dimethoxy-1H-indole-3-carbaldehyde, offering step-by-step guidance to resolve them effectively.

Issue 1: Persistent Yellow/Brown Discoloration of the Purified Product

Question: After column chromatography or recrystallization, my 4,7-dimethoxy-1H-indole-3-carbaldehyde remains a yellow or brownish solid, suggesting the presence of impurities. What are the likely causes and how can I obtain a purer, off-white product?

Answer:

Persistent discoloration in your purified 4,7-dimethoxy-1H-indole-3-carbaldehyde is a common issue that can often be attributed to several factors, primarily residual starting materials, byproducts from the Vilsmeier-Haack reaction, or degradation of the product itself.

Underlying Causes:

• Incomplete Reaction: The presence of unreacted 4,7-dimethoxy-1H-indole can contribute to discoloration.

• Vilsmeier-Haack Byproducts: The Vilsmeier-Haack formylation, a common synthetic route, can generate colored impurities.[1][2] While the Vilsmeier reagent is a mild formylating agent, side reactions can occur, especially with highly activated aromatic systems like dimethoxyindoles.

• Oxidation: Indole derivatives, particularly those with electron-donating methoxy groups, can be susceptible to oxidation, leading to the formation of colored degradation products. This can be exacerbated by exposure to air and light.

• Residual Solvents: Trapped colored solvents from the reaction or purification steps can also lead to a discolored product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for discolored product.

Detailed Protocols:

1. Optimized Column Chromatography:

• Stationary Phase: Silica gel (60-120 mesh) is a standard choice.

• Recommended Eluent Systems:

  • For less polar impurities: Start with a non-polar solvent like hexane or petroleum ether and gradually increase the polarity with ethyl acetate. A common starting point is a gradient of 5% to 30% ethyl acetate in hexane.

  • For more polar impurities: A mixture of dichloromethane and methanol can be effective. A gradient of 1% to 5% methanol in dichloromethane is a good starting point. One study on related indole-3-carboxaldehyde analogues utilized a chloroform/methanol (85:15) mixture for separation.[3]

• Pro-Tip: To minimize streaking and improve separation, pre-adsorb your crude product onto a small amount of silica gel before loading it onto the column.

2. Optimized Recrystallization:

• Solvent Selection: The key is to find a solvent or solvent system in which the product is sparingly soluble at room temperature but highly soluble when hot.

• Recommended Solvent Systems:

  • Ethanol or Methanol: These are often good first choices for recrystallizing indole derivatives.

  • Ethyl Acetate/Hexane: Dissolve the crude product in a minimal amount of hot ethyl acetate and then slowly add hexane until turbidity is observed. Allow the solution to cool slowly.

  • Chloroform/Hexane: Similar to the ethyl acetate/hexane system, this can be effective for inducing crystallization.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration of the dissolved product before allowing it to cool. This will remove any particulate matter that could discolor the final crystals.

Purification Method	Recommended Solvent System	Notes
Column Chromatography	Hexane/Ethyl Acetate (gradient)	Good for removing less polar impurities.
Dichloromethane/Methanol (gradient)	Effective for more polar impurities.
Recrystallization	Ethanol or Methanol	A good starting point for many indole derivatives.
Ethyl Acetate/Hexane	Effective for inducing crystallization of moderately polar compounds.
Chloroform/Hexane	An alternative to the ethyl acetate/hexane system.

Issue 2: Low Recovery After Purification

Question: I am experiencing significant product loss during column chromatography or recrystallization of 4,7-dimethoxy-1H-indole-3-carbaldehyde. How can I improve my yield?

Answer:

Low recovery is a frustrating but common challenge. The polar nature of the aldehyde and the N-H group on the indole ring can lead to issues with both chromatography and crystallization.

Underlying Causes:

• Adsorption to Silica Gel: The polar functional groups of your product can lead to strong, sometimes irreversible, adsorption onto the acidic silica gel surface during column chromatography.

• Product Streaking: Tailing or streaking of the product band on the column can lead to broad fractions and difficulty in isolating the pure compound, resulting in lower recovered yields.

• High Solubility in Recrystallization Solvent: If the product is too soluble in the chosen recrystallization solvent, even at room temperature, a significant amount will remain in the mother liquor.

• Premature Crystallization: If the product crystallizes too quickly from a supersaturated solution, impurities can become trapped within the crystal lattice.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low recovery.

Detailed Protocols:

1. Mitigating Strong Adsorption on Silica Gel:

• Deactivating Silica Gel: Before preparing your column, you can deactivate the silica gel by adding a small percentage of a polar modifier to your eluent system. Adding 1% triethylamine to your hexane/ethyl acetate mobile phase can help to cap the acidic silanol groups on the silica surface, reducing tailing and improving recovery.

• Alternative Stationary Phases: If silica gel proves too problematic, consider using a less acidic stationary phase such as alumina (neutral or basic).

2. Optimizing Recrystallization for Higher Yield:

• Solvent System Optimization: Experiment with mixed solvent systems. For example, if your product is highly soluble in methanol, try a methanol/water mixture. Dissolve the compound in a minimal amount of hot methanol and then add water dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly. A study on the purification of crude indole found a methanol/water (3:2) mixture to be effective.[4]

• Controlled Cooling: Slow cooling is crucial for the formation of pure, well-defined crystals. After dissolving your compound in the hot solvent, allow the flask to cool to room temperature undisturbed, and then place it in an ice bath or refrigerator to maximize crystal formation.

• Seeding: If crystallization is slow to initiate, adding a single, pure crystal of your product (a seed crystal) can induce crystallization.

• Concentrating the Mother Liquor: If a significant amount of product remains in the mother liquor, you can concentrate it by evaporation and attempt a second recrystallization to recover more material.

II. Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect in the synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde via the Vilsmeier-Haack reaction?

A1: The Vilsmeier-Haack reaction is generally a high-yielding and clean reaction for the formylation of electron-rich indoles.[1][2] However, potential impurities can include:

• Unreacted 4,7-dimethoxy-1H-indole: The starting material for the formylation.

• Di-formylated products: Although less common, formylation at other positions on the indole ring can occur under harsh conditions.

• Hydrolysis products of the Vilsmeier reagent: Residual reagents can lead to byproducts upon workup.

• Products of N-formylation: The indole nitrogen can sometimes be formylated.

Q2: How can I best store purified 4,7-dimethoxy-1H-indole-3-carbaldehyde to prevent degradation?

A2: Indole derivatives, especially those with electron-donating groups, can be sensitive to light, air, and acid. To ensure long-term stability, store your purified compound under the following conditions:

• In a tightly sealed, amber glass vial: This will protect it from light and air.

• At low temperature: Refrigeration (2-8 °C) is recommended. For long-term storage, -20 °C is preferable.

• Under an inert atmosphere: For maximum stability, flush the vial with an inert gas like argon or nitrogen before sealing.

Q3: What are the key NMR signals I should look for to confirm the identity and purity of 4,7-dimethoxy-1H-indole-3-carbaldehyde?

A3: The ¹H NMR spectrum is a powerful tool for confirming the structure of your product. Key signals to look for (in a solvent like DMSO-d₆) include:

• Aldehyde proton: A singlet around 9.5-10.5 ppm.

• Indole N-H proton: A broad singlet typically above 11 ppm.

• Protons on the indole ring: A set of aromatic protons with characteristic splitting patterns.

• Methoxy protons: Two singlets, each integrating to 3 protons, typically in the range of 3.8-4.0 ppm.

The absence of signals corresponding to the starting material and the presence of the aldehyde proton are strong indicators of a successful reaction.

Q4: Can I use HPLC to assess the purity of my 4,7-dimethoxy-1H-indole-3-carbaldehyde?

A4: Yes, High-Performance Liquid Chromatography (HPLC) is an excellent method for determining the purity of your compound. A reverse-phase HPLC method is generally suitable.

• Column: A C18 column is a good starting point.

• Mobile Phase: A gradient of water (often with a small amount of acid like 0.1% formic acid or trifluoroacetic acid to improve peak shape) and acetonitrile or methanol is typically effective.

• Detection: UV detection at a wavelength where the indole chromophore absorbs strongly (e.g., around 280 nm) is recommended.

Developing a specific HPLC method will likely require some optimization of the gradient and flow rate to achieve the best separation of your product from any potential impurities.

III. References

• Campaigne, E., & Archer, W. L. (1953). Formylation of dimethylaniline. Organic Syntheses, 33, 27.

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 725-745.

• Gholap, A. R., et al. (2009). Vilsmeier–Haack reaction of 2-hydroxy-1, 4-naphthoquinone: a novel and efficient one-pot synthesis of 2-chloro-3-formyl-1, 4-naphthoquinone and its reactions. Tetrahedron Letters, 50(31), 4443-4445.

• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of fully conjugated carbocycles and heterocycles. Organic Reactions, 49-91.

• Mallegol, T., et al. (2005). Practical and Efficient Synthesis of Tris (4-formylphenyl) amine, a Key Building Block in Materials Chemistry. Synthesis, 2005(11), 1771-1774.

• Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction. Comprehensive Organic Synthesis, 2, 777-794.

• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.

• Pappolla, M. A., et al. (2021). Indole-3-carbaldehyde, a tryptophan metabolite with neuroprotective activity. Frontiers in Aging Neuroscience, 13, 770153.

• Perry, R. J., & Turner, S. (1990). The Vilsmeier-Haack Reaction. In Best Synthetic Methods (pp. 1-28). Academic Press.

• Rajput, A. P., & Rajput, S. S. (2012). Review Article on Vilsmeier-Haack Reaction. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1266-1284.

• Smith, G. F. (1954). The Vilsmeier–Haack reaction. Journal of the Chemical Society (Resumed), 3842-3846.

• S. Ushijima, H. Togo, Synlett, 2010, 1067-1070.

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.

• Wang, C., et al. (2020). Crystallization purification of indole. Journal of Chemical Technology & Biotechnology, 95(1), 241-247.

• Zhu, Y. R., Lin, J. H., & Xiao, J. C. (2022). Triphenylphosphine/1, 2-Diiodoethane-Promoted Formylation of Indoles with N, N-Dimethylformamide. Synlett, 33(03), 259-263.

Sources

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• 2. ijpcbs.com [ijpcbs.com]
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• 4. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to Purifying 4,7-dimethoxy-1H-indole-3-carbaldehyde

This guide provides in-depth troubleshooting and practical protocols for researchers, scientists, and drug development professionals facing challenges in obtaining high-purity 4,7-dimethoxy-1H-indole-3-carbaldehyde. We move beyond simple procedural steps to explain the underlying chemical principles, empowering you to make informed decisions during your purification process.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the synthesis and purification of 4,7-dimethoxy-1H-indole-3-carbaldehyde, which is typically synthesized via the Vilsmeier-Haack reaction.[1][2]

Q1: After my Vilsmeier-Haack reaction and work-up, the crude product is a dark, oily, or gummy solid instead of the expected crystalline powder. What went wrong?

A: This is a frequent issue that typically points to one of three culprits:

• Incomplete Hydrolysis: The Vilsmeier-Haack reaction forms a stable iminium salt intermediate. During the aqueous work-up, this intermediate must be completely hydrolyzed to the desired aldehyde. If the hydrolysis is incomplete (e.g., due to insufficient time, improper pH, or low temperature), the remaining salt can contaminate your product, giving it an oily or hygroscopic character.[2][3]

• Trapped Solvent: High-boiling solvents like N,N-Dimethylformamide (DMF), which is used as both a reagent and solvent, can be difficult to remove. Even under high vacuum, residual DMF can leave the product as a gummy residue.

• Product Decomposition: Indole derivatives can be sensitive to strong acid and heat. Prolonged exposure to the acidic reaction mixture or excessive heat during solvent removal can lead to degradation and the formation of tarry impurities.

Q2: My ¹H NMR spectrum shows the correct product peaks, but there are also persistent signals around 8.0, 2.9, and 2.7 ppm. What are they?

A: These signals are the classic signature of residual N,N-Dimethylformamide (DMF). The peak at ~8.0 ppm corresponds to the formyl proton, while the two peaks around 2.9 and 2.7 ppm are the two distinct methyl groups. Their presence indicates that the work-up and purification were insufficient to remove all the DMF.

Q3: I see a significant amount of my starting material (4,7-dimethoxy-1H-indole) in the crude product analysis. How can I improve the reaction conversion and separate it from the product?

A: The presence of unreacted starting material points to an incomplete reaction. This could be due to insufficiently activated Vilsmeier reagent, a reaction temperature that is too low, or an insufficient reaction time.[4] For separation, column chromatography is highly effective. The product, 4,7-dimethoxy-1H-indole-3-carbaldehyde, is significantly more polar than the starting material due to the aldehyde group. This difference in polarity allows for a clean separation on a silica gel column.

Q4: What is the most reliable method to achieve >99% purity for my final compound?

A: The optimal purification strategy depends on the impurity profile.

• For moderately pure (~85-95%) crude product that is solid: Recrystallization is an efficient and scalable first choice. It is excellent for removing small amounts of less soluble or more soluble impurities.[5]

• For complex mixtures, oily products, or to remove closely related impurities (like starting material): Silica gel column chromatography is the gold standard.[6][7] It offers the highest resolution and is often necessary to achieve analytical-grade purity. For ultimate purity, it is sometimes beneficial to perform column chromatography followed by a final recrystallization.

Section 2: In-Depth Troubleshooting Guide

This guide provides a structured approach to identifying and resolving specific purity issues.

Problem	Identification Method	Probable Cause(s)	Corrective & Preventive Actions
Starting Material Contamination	TLC (spot with lower Rf than product), ¹H NMR (absence of aldehyde proton at ~10.0 ppm, presence of C3-H proton of indole)	Incomplete reaction: Insufficient Vilsmeier reagent (POCl₃/DMF), low reaction temperature, or short reaction time.	Process Optimization: Ensure POCl₃ is added slowly to DMF at 0-5 °C to form the reagent correctly.[8] Allow the reaction with the indole to proceed at the recommended temperature (e.g., 35 °C) until TLC shows full consumption of the starting material.[8] Purification: Use column chromatography with an ethyl acetate/hexane gradient. The less polar starting material will elute first.
Residual DMF	¹H NMR (peaks at ~8.0, 2.9, 2.7 ppm)	Inadequate washing during work-up. DMF is water-miscible but can be trapped in the organic product.	Work-up: Wash the crude product thoroughly with water or brine during the extraction phase. Post-Purification: Co-evaporate the purified product with a non-polar solvent like toluene or heptane. The azeotrope helps pull the residual DMF.
Product Discoloration (Dark Brown/Black)	Visual inspection. Broad, undefined signals in NMR baseline.	Decomposition due to harsh acidic conditions or overheating. Indoles can polymerize under strong acid. Formation of indole trimers has been reported in some Vilsmeier-type reactions.[9]	Reaction Control: Maintain strict temperature control (<10 °C) during the addition of the indole solution to the Vilsmeier reagent.[8] Work-up: Quench the reaction by adding it to crushed ice, followed by rapid but controlled basification to avoid localized heating and prolonged exposure to acid.[10] Purification: A charcoal treatment during recrystallization can sometimes remove colored impurities.
Low Yield after Work-up	Low mass of isolated crude product.	Incomplete hydrolysis of the iminium salt intermediate. Product is partially soluble in the aqueous layer, especially if the pH is not optimal.	Hydrolysis: After quenching with ice, ensure the solution is made strongly basic (pH > 10) with NaOH or Na₂CO₃ and stirred until the precipitate is fully formed.[10] Heating the basic solution gently can sometimes drive the hydrolysis to completion.[8] Extraction: Extract with a suitable organic solvent (e.g., ethyl acetate) multiple times to ensure complete recovery from the aqueous phase.

Section 3: Detailed Purification Protocols

Protocol 1: High-Purity Recrystallization

This method is ideal when the crude product is >85% pure and crystalline. The key is selecting a solvent in which the product is highly soluble when hot and poorly soluble when cold.

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, test the solubility of ~20 mg of your crude product in ~0.5 mL of various solvents (see table below). An ideal solvent will dissolve the compound when heated but cause it to precipitate upon cooling to room temperature or 0 °C.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. Use a magnetic stirrer and hot plate.

• (Optional) Hot Filtration: If insoluble impurities or discoloration is present, perform a hot filtration. Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step removes insoluble materials and can be done after adding a small amount of activated charcoal to the hot solution to remove colored impurities.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Confirm purity by melting point and NMR analysis. The melting point should be sharp and match the literature value.

Table of Recommended Recrystallization Solvents:

Solvent/System	Rationale
Ethanol	A good general-purpose polar solvent for indole derivatives.[11]
Ethyl Acetate / Hexane	A versatile two-solvent system. Dissolve in a minimum of hot ethyl acetate, then add hot hexane dropwise until the solution becomes slightly cloudy (saturation point). Allow to cool.
Toluene	A less polar option, useful if the compound is too soluble in ethanol or ethyl acetate.

Protocol 2: High-Resolution Silica Gel Column Chromatography

This is the most effective method for purifying complex mixtures or achieving the highest possible purity.

Step-by-Step Methodology:

• Eluent Selection: Determine the best solvent system using TLC. Spot your crude product on a silica gel TLC plate and develop it in various mixtures of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane). The ideal system gives your product an Rf value of ~0.25-0.35 and separates it well from all impurities.[4]

• Column Packing: Prepare a slurry of silica gel in the least polar eluent mixture you plan to use. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the column eluent or a slightly more polar solvent like dichloromethane. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with the starting solvent system (e.g., Hexane:Ethyl Acetate 9:1). Collect fractions and monitor them by TLC.

• Gradient Elution (if needed): If impurities are not eluting or the product is moving too slowly, gradually increase the polarity of the eluent (e.g., move from 10% to 20% to 30% ethyl acetate in hexane). This will increase the elution speed of more polar compounds.

• Fraction Pooling & Evaporation: Combine the pure fractions (as determined by TLC) and remove the solvent using a rotary evaporator.

• Drying: Dry the final product under high vacuum.

Section 4: Visual Workflows

Purification Strategy Decision Tree

This diagram helps in selecting the appropriate purification method based on the characteristics of your crude product.

Caption: Decision tree for selecting a purification method.

Vilsmeier-Haack Synthesis & Work-up Flowchart

This diagram outlines the critical steps from reagent preparation to crude product isolation.

Caption: Workflow for Vilsmeier-Haack synthesis and work-up.

References

• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Royal Society of Chemistry. Available at: [Link]

• Li, Z., et al. (2020). Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles - [Supporting Information]. Royal Society of Chemistry. Available at: [Link]

• Kumar, A., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(3), 961-968. Available at: [Link]

• Somei, M., et al. (2000). One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes. Heterocycles, 53(7), 1523. Available at: [Link]

• PubChem. Indole-3-Carboxaldehyde. National Center for Biotechnology Information. Available at: [Link]

• ChemSynthesis. 5,7-dimethoxy-1H-indole-3-carbaldehyde. Available at: [Link]

• Al-Hourani, B. J. (2023). Utilization of 1H-Indole-3-carboxaldehyde as a Precursor for the Synthesis of Bioactive Indole Alkaloids. Mini-Reviews in Organic Chemistry, 20(6), 564-585. Available at: [Link]

• Google Patents. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• International Journal of Pharmaceutical Sciences Review and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

• Supporting Information The Ammonium-Promoted Formylation of Indoles by DMSO and H2O. The Royal Society of Chemistry. Available at: [Link]

• Hameed, A., et al. (2020). Indole-3-carbaldehyde Semicarbazone Derivatives: Synthesis, Characterization, and Antibacterial Activities. Journal of Chemistry. Available at: [Link]

• Organic Syntheses. (2019). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Available at: [Link]

• Google Patents. RU2760000C1 - Method for producing indole-3-carbinol.

• Aghazadeh, M., et al. (2019). Formation of indole trimers in Vilsmeier type reactions. Arkivoc, 2019(6), 141-148. Available at: [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available at: [Link]

• Akbari, J., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-3H-indol-2-yl)-malonaldehydes and their reactions. Mediterranean Journal of Chemistry, 2(4), 591-603. Available at: [Link]

• Organic Syntheses. indole-3-aldehyde. Available at: [Link]

• Palladino, P., et al. (2024). A colorimetric assay for indole-3-carbaldehyde detection in foods. Food Chemistry Advances, 3, 100057. Available at: [Link]

• SpectraBase. Indole-3-carboxaldehyde - Optional[1H NMR] - Spectrum. Available at: [Link]

• Fun, H-K., et al. (2007). Low-temperature redetermination of 1H-indole-3-carbaldehyde. Acta Crystallographica Section E Structure Reports Online, 63(8), o3563. Available at: [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egypt.J.Chem., 60(5), 725-757. Available at: [Link]

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• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes - [www.rhodium.ws] [chemistry.mdma.ch]
• 8. Organic Syntheses Procedure [orgsyn.org]
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• 10. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with 4,7-dimethoxy-1H-indole-3-carbaldehyde

Welcome to the technical support center for 4,7-dimethoxy-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for overcoming solubility issues encountered during experimentation. Our goal is to equip you with the knowledge to confidently handle this compound and ensure the success of your research.

Understanding the Solubility Profile of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Question: What are the expected solubility characteristics of 4,7-dimethoxy-1H-indole-3-carbaldehyde?

Answer: 4,7-dimethoxy-1H-indole-3-carbaldehyde, due to its indole core, is anticipated to have limited solubility in aqueous solutions. The presence of the methoxy groups may slightly increase its polarity compared to the parent indole structure, but the overall molecule remains largely hydrophobic.

Based on the behavior of similar indole-containing compounds, we can predict the following solubility profile:

• High Solubility: Polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are likely to be effective in dissolving this compound.[1]

• Moderate Solubility: Polar protic solvents like ethanol and methanol may also serve as suitable solvents.[2]

• Low to Insoluble: It is expected to be poorly soluble in water and non-polar solvents like hexane and toluene.[2][3]

It is crucial to experimentally determine the solubility in your specific buffer or solvent system to ensure accurate and reproducible results.

Troubleshooting Common Solubility Issues

This section provides a systematic approach to resolving common solubility problems.

Question: My 4,7-dimethoxy-1H-indole-3-carbaldehyde is not dissolving in my desired aqueous buffer. What should I do?

Answer: This is a common challenge. Here is a step-by-step workflow to address this issue:

Caption: A workflow for addressing initial solubility issues.

Question: My compound precipitates out of solution when I dilute the DMSO stock into my aqueous buffer. How can I prevent this?

Answer: Precipitation upon dilution of a DMSO stock is a frequent obstacle. This occurs when the final concentration of the compound exceeds its thermodynamic solubility in the aqueous medium. Here are several strategies to overcome this:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your working solution is as low as possible, ideally below 1%, to minimize its potential effects on your experiment.

• Incorporate a Co-solvent: The addition of a water-miscible organic co-solvent to your aqueous buffer can increase the overall solvent capacity.

  • Recommended Co-solvents: Ethanol, Polyethylene Glycol (PEG 400).

• Utilize Surfactants: Surfactants form micelles that can encapsulate hydrophobic compounds, thereby increasing their apparent solubility in aqueous solutions.

  • Recommended Surfactants: Non-ionic surfactants like Tween® 80 or Polysorbate 80 are commonly used in biological assays.

• Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment and enhancing solubility.

  • Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

Caption: Strategies to prevent precipitation from DMSO stock solutions.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

• Accurately weigh the desired amount of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Add a minimal amount of a suitable organic solvent (e.g., DMSO) to the solid.

• Gently vortex or sonicate the mixture until the solid is completely dissolved. If necessary, gentle warming (e.g., to 37°C) can be applied.[4]

• Once dissolved, add more solvent to reach the desired final stock concentration.

• Store the stock solution appropriately, typically at -20°C or -80°C, protected from light.

Protocol 2: Serial Dilution into Aqueous Buffer

• Bring the stock solution and the aqueous buffer to room temperature.

• Perform serial dilutions of the stock solution into the aqueous buffer to achieve the desired final concentration.

• After each dilution step, vortex the solution thoroughly to ensure homogeneity.

• Visually inspect the solution for any signs of precipitation. If precipitation occurs, refer to the troubleshooting guide above.

Frequently Asked Questions (FAQs)

Q1: Can I use sonication to help dissolve the compound?

A1: Yes, sonication is a useful technique to aid in the dissolution of poorly soluble compounds by breaking down aggregates and increasing the interaction between the solute and the solvent.[4][5]

Q2: Is it possible to adjust the pH to improve the solubility of 4,7-dimethoxy-1H-indole-3-carbaldehyde?

A2: The indole nitrogen has a pKa, and its protonation state is pH-dependent. For weakly basic compounds, decreasing the pH can lead to protonation and an increase in aqueous solubility. Conversely, if the molecule has an acidic functional group, increasing the pH can enhance solubility. It is advisable to determine the pKa of 4,7-dimethoxy-1H-indole-3-carbaldehyde to optimize the pH for dissolution.

Q3: How should I store solutions of 4,7-dimethoxy-1H-indole-3-carbaldehyde?

A3: Stock solutions in anhydrous organic solvents like DMSO are generally stable for extended periods when stored at -20°C or -80°C and protected from light. Aqueous working solutions, however, are often less stable and it is recommended to prepare them fresh for each experiment.[1]

Q4: What are some alternative solubilization techniques for highly resistant compounds?

A4: For particularly challenging compounds, more advanced techniques can be employed, such as:

• Solid Dispersions: Dispersing the compound in a solid carrier matrix can enhance its dissolution rate.[6]

• Nanoparticle Formulation: Reducing the particle size to the nanometer range can significantly increase the surface area and, consequently, the solubility and dissolution rate.[7]

• Prodrug Approach: Chemical modification of the compound to a more soluble prodrug that is converted to the active form in vivo can be a viable strategy in drug development.[7]

Summary of Solubilization Strategies

Strategy	Mechanism	Key Considerations
Organic Solvents (e.g., DMSO)	Direct dissolution of hydrophobic compounds.	Potential for solvent effects in biological assays; aim for low final concentrations.[1]
Co-solvents (e.g., Ethanol, PEG 400)	Increase the overall solvent capacity of the aqueous medium.	Must be compatible with the experimental system.
Surfactants (e.g., Tween® 80)	Form micelles to encapsulate and solubilize hydrophobic molecules.	Can interfere with certain assays; select a non-ionic surfactant where possible.
Cyclodextrins (e.g., HP-β-CD)	Form inclusion complexes with the compound.	Can alter the free concentration of the compound.
pH Adjustment	Ionization of the compound to a more soluble form.	Requires knowledge of the compound's pKa and is dependent on the presence of ionizable groups.[8]
Sonication/Heating	Provides energy to overcome lattice forces and enhance dissolution kinetics.	Use with caution to avoid thermal degradation of the compound.[4]

We trust this technical guide will be a valuable resource in your work with 4,7-dimethoxy-1H-indole-3-carbaldehyde. Should you have further questions, please do not hesitate to contact our technical support team.

References

• BenchChem. (n.d.). Overcoming poor solubility of 3-fluoro-2-methyl-1H-indole derivatives.
• Solubility of Things. (n.d.). Indole-3-carboxaldehyde.
• MedChemExpress. (n.d.). Indole-3-carboxaldehyde (3-Formylindole).
• Cayman Chemical. (2020, July 16). Indole-3-carboxaldehyde.
• MDPI. (n.d.). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells.
• Slideshare. (n.d.). Methods of solubility enhancements.
• ChemicalBook. (n.d.). 4,7-DIMETHOXY-1H-INDOLE-3-CARBALDEHYDE CAS.
• NIH. (2022, May 25). Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds.
• ChemicalBook. (n.d.). Indole-3-carboxaldehyde.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• TargetMol. (n.d.). Indole-3-carboxaldehyde.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Indole-3-carboxaldehyde | 487-89-8 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Indole-3-carboxaldehyde | Endogenous Metabolite | TargetMol [targetmol.com]
• 6. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ascendiacdmo.com [ascendiacdmo.com]
• 8. Methods of solubility enhancements | PPTX [slideshare.net]

Technical Support Center: Minimizing Byproduct Formation in Indole-3-Carbaldehyde Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of indole-3-carbaldehyde. This document is designed for researchers, chemists, and drug development professionals who utilize this critical intermediate and seek to optimize their synthetic protocols by minimizing byproduct formation. Our focus will be primarily on the Vilsmeier-Haack reaction, the most prevalent method for this transformation, addressing common issues encountered in the lab with scientifically-grounded, actionable solutions.

Section 1: Understanding the Core Synthesis: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a robust method for formylating electron-rich aromatic compounds, such as indole. The reaction employs a Vilsmeier reagent, typically formed in situ from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride like phosphorus oxychloride (POCl₃). The indole, acting as a nucleophile, attacks the electrophilic Vilsmeier reagent (an iminium salt), leading to the formation of an intermediate which, upon hydrolytic work-up, yields the desired indole-3-carbaldehyde.[1]

Understanding this mechanism is the first step in troubleshooting, as nearly all common side reactions stem from deviations in this pathway, improper reagent handling, or suboptimal reaction conditions.

Sources

• 1. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]

Technical Support Center: Impurity Identification in 4,7-dimethoxy-1H-indole-3-carbaldehyde

Welcome to the technical support center for the analysis of 4,7-dimethoxy-1H-indole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and troubleshooting impurities in your samples. As a Senior Application Scientist, I have structured this guide to provide not just protocols, but the underlying scientific reasoning to empower you in your experimental work.

Introduction: The Criticality of Impurity Profiling

4,7-dimethoxy-1H-indole-3-carbaldehyde is a key building block in the synthesis of various pharmacologically active molecules. The purity of this starting material is paramount, as any impurities can have a significant impact on the yield, purity, and safety of the final active pharmaceutical ingredient (API). This guide will provide a comprehensive framework for identifying potential process-related impurities, degradation products, and troubleshooting common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most likely process-related impurities in my 4,7-dimethoxy-1H-indole-3-carbaldehyde sample?

The most common synthetic route to 4,7-dimethoxy-1H-indole-3-carbaldehyde is the Vilsmeier-Haack formylation of 4,7-dimethoxyindole.[1][2] This reaction, while generally efficient, can lead to several potential impurities.

• Unreacted Starting Material: The presence of 4,7-dimethoxyindole is a primary impurity to monitor.

• Reagents and Solvents: Residual amounts of the Vilsmeier reagent (formed from phosphorus oxychloride and a formamide like N,N-dimethylformamide - DMF), and any solvents used in the reaction and work-up can be present.[3]

• Di-formylated Species: Although the 3-position of the indole is the most reactive, under certain conditions, di-formylation can occur, leading to indole-dicarbaldehydes.

• Side-Reaction Products: The Vilsmeier-Haack reaction can sometimes lead to the formation of chloro- or other halo-substituted indoles if not properly controlled. Additionally, polymerization of the indole starting material can occur under acidic conditions.

Q2: I see an unexpected peak in my HPLC chromatogram. How do I begin to identify it?

An unexpected peak can originate from multiple sources. A systematic approach is key to identification.

• System Suitability Check: First, ensure your HPLC system is performing correctly. Check for system pressure fluctuations, and baseline noise, and ensure the retention time and peak area of your main component are consistent with previous runs.[4][5]

• Blank Injection: Inject a blank (your mobile phase and diluent) to rule out any ghost peaks originating from the system or solvents.[5]

• Spiking Study: If you have a reference standard for a suspected impurity (e.g., the starting material 4,7-dimethoxyindole), spike your sample with a small amount of it. An increase in the peak area of the unknown confirms its identity.

• LC-MS Analysis: If the impurity is unknown, the next logical step is to obtain its mass spectrum using Liquid Chromatography-Mass Spectrometry (LC-MS). The molecular weight of the impurity provides a crucial piece of the puzzle for structure elucidation.[5]

Q3: My NMR spectrum shows extra signals. How can I determine if they are impurities?

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for identifying and quantifying impurities.[6]

• Integration: Compare the integration of the unknown signals to the signals of your main compound. If the relative integration is low and not in a simple stoichiometric ratio, it is likely an impurity.

• Characteristic Shifts: Look for signals that are characteristic of common solvents (e.g., acetone, ethyl acetate, dichloromethane) that may have been used during synthesis or work-up.

• 2D NMR: Two-dimensional NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can help in assigning the signals of the main compound and distinguishing them from impurity signals which will likely have different correlation patterns.[7]

• Reference Spectra: Compare your spectrum to a reference spectrum of pure 4,7-dimethoxy-1H-indole-3-carbaldehyde if available.

Troubleshooting Guides

HPLC Method Development and Troubleshooting

A robust, stability-indicating HPLC method is essential for accurate impurity profiling.[7]

Initial HPLC Method Parameters (A good starting point):

Parameter	Recommendation
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10-90% B over 30 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm and 280 nm
Column Temp.	30 °C
Injection Vol.	10 µL

Troubleshooting Common HPLC Issues:

Issue	Potential Causes	Troubleshooting Steps
Peak Tailing	- Column overload- Secondary interactions with silica- Column degradation	- Reduce sample concentration- Use a mobile phase with a different pH or an ion-pairing agent- Replace the column
Peak Broadening	- High dead volume- Column contamination- Inappropriate mobile phase	- Check and tighten all fittings- Flush the column with a strong solvent- Optimize mobile phase composition and flow rate[8]
Baseline Noise	- Air bubbles in the mobile phase- Contaminated mobile phase- Detector issues	- Degas the mobile phase- Use high-purity solvents- Purge the detector[4]
Ghost Peaks	- Contamination in the injector or column- Impurities in the mobile phase	- Run blank injections- Flush the system with a strong solvent- Prepare fresh mobile phase[5]

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is crucial for identifying potential degradation products and demonstrating the stability-indicating nature of your analytical method.[9][10]

Objective: To generate likely degradation products of 4,7-dimethoxy-1H-indole-3-carbaldehyde under various stress conditions.

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 4,7-dimethoxy-1H-indole-3-carbaldehyde in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of 1 mg/mL.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Heat at 80°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 0.1 mg/mL.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to a final concentration of 0.1 mg/mL.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of 0.1 mg/mL.

• Thermal Degradation: Store the solid sample in an oven at 105°C for 24 hours. Prepare a 0.1 mg/mL solution for analysis.

• Photolytic Degradation: Expose a 0.1 mg/mL solution of the sample to UV light (254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using your stability-indicating HPLC method.

Expected Degradation Pathways:

• Hydrolysis: The aldehyde group is generally stable to hydrolysis, but under harsh acidic or basic conditions, degradation of the indole ring can occur.

• Oxidation: The indole ring is susceptible to oxidation, which can lead to the formation of N-oxides, hydroxylated species, or ring-opened products. The aldehyde group can be oxidized to a carboxylic acid, forming 4,7-dimethoxy-1H-indole-3-carboxylic acid.

Visualizations

Logical Workflow for Impurity Identification

Caption: A stepwise workflow for the identification of an unknown impurity.

Potential Impurities from Vilsmeier-Haack Synthesis

Caption: Potential impurities arising from the Vilsmeier-Haack synthesis.

References

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!
• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• LC-GC. HPLC Troubleshooting Guide.
• Madsen, E. L., & Bollag, J. M. (1989). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and environmental microbiology, 55(12), 3136–3141.
• Arora, P. K., & Bae, H. (2014).
• International Journal of Novel Research and Development. (2024, March 3). UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE.
• Arora, P. K. (2015). Microbial degradation of indole and its derivatives.
• Qu, Y., Zhou, J., & Zhang, W. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in microbiology, 9, 2678.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• Palladino, P., Lettieri, S., & Monti, D. M. (2024). Food Chemistry Advances.
• ACD/Labs. Distinguishing Impurities … Part 1.
• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products.
• Šatínský, D., Chocholouš, P., & Solich, P. (2016). A new method for rapid determination of indole-3-carbinol and its condensation products in nutraceuticals using core-shell column chromatography method. Journal of pharmaceutical and biomedical analysis, 121, 186–191.
• McConnell, D. B., & Stevenson, P. J. (2020).
• Google Patents. (2012). Synthetic method for indole-3-carboxaldehyde compounds. CN102786460A.
• El-Sawy, E. R., Abo-Salem, H. M., & Mandour, A. H. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 725-748.
• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.

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enhancing the stability of 4,7-dimethoxy-1H-indole-3-carbaldehyde in solution

Welcome to the technical support center for 4,7-dimethoxy-1H-indole-3-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on enhancing the stability of this compound in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Introduction: The Challenge of Indole Stability

Indole derivatives are a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural products and pharmaceutical agents.[1] However, the electron-rich nature of the indole nucleus, while crucial for its biological activity, also renders it susceptible to degradation. 4,7-dimethoxy-1H-indole-3-carbaldehyde is no exception. The presence of two electron-donating methoxy groups further enhances the reactivity of the indole ring, potentially increasing its susceptibility to oxidative degradation.[1] The aldehyde functional group at the C-3 position is also a site of chemical reactivity, notably being prone to oxidation to the corresponding carboxylic acid.[2]

This guide provides a systematic approach to diagnosing and mitigating stability issues, ensuring the integrity of your experiments and the reliability of your results.

Troubleshooting Guide: Diagnosing and Resolving Instability

If you are observing unexpected results, such as loss of compound activity, changes in solution color, or the appearance of unknown peaks in your analytical chromatograms, your compound may be degrading. Follow this troubleshooting workflow to identify and address the root cause.

Caption: Troubleshooting workflow for diagnosing instability of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4,7-dimethoxy-1H-indole-3-carbaldehyde?

A1: Based on the chemistry of indole-3-carbaldehydes, two primary degradation pathways are of concern: oxidation and photodegradation.

• Oxidation: The electron-rich dimethoxy-indole ring is susceptible to oxidation, which can lead to the formation of complex oligomeric or polymeric materials, often observed as a discoloration (yellowing or browning) of the solution. The aldehyde group at the C-3 position is also readily oxidized to the corresponding carboxylic acid (4,7-dimethoxy-1H-indole-3-carboxylic acid). This is a common degradation route for aromatic aldehydes.[2]

• Photodegradation: Indole derivatives are known to be photosensitive.[3] Exposure to UV light can induce cleavage of the N-H bond, leading to the formation of indolyl radicals.[4] These highly reactive species can then participate in a variety of secondary reactions, leading to dimerization or reaction with solvents and other molecules.

Caption: Primary degradation pathways for 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Q2: Which solvents are recommended for preparing stock solutions?

A2: For optimal stability, aprotic, high-purity solvents are recommended.

Solvent	Purity	Preparation Notes	Stability Consideration
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%	Purge with an inert gas (N₂ or Ar) before use.	Good for long-term storage at -20°C or -80°C. Hygroscopic; absorb moisture can introduce water.
Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Purge with an inert gas (N₂ or Ar) before use.	Good alternative to DMSO. Can be prone to basic degradation products over time; use fresh.
Acetonitrile (ACN)	HPLC Grade, ≥99.9%	Degas by sonication or sparging with He or N₂.	Generally suitable for short-term use and analytical dilutions. Less polar, so solubility might be lower.
Ethanol/Methanol	Anhydrous/ACS Grade	Degas before use.	Protic nature may facilitate certain degradation pathways. Best for immediate use.

Important Note: Avoid using aqueous buffers for stock solutions. If aqueous solutions are required for experiments, they should be prepared fresh daily from a non-aqueous stock and used immediately. The stability of indole-3-carboxaldehyde in aqueous solutions is generally low.

Q3: How does pH affect the stability of the compound in solution?

A3: The stability of indole derivatives is significantly influenced by pH. Basic conditions (pH > 8) should be strictly avoided. The indole N-H proton is weakly acidic and can be deprotonated under basic conditions, forming an indolate anion. This anion is highly susceptible to oxidation. Neutral to slightly acidic conditions (pH 5-7) are generally preferred to maintain the stability of the indole ring.

Q4: What are the best practices for long-term storage of the compound, both as a solid and in solution?

A4: Adhering to proper storage protocols is critical for preserving the integrity of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Solid Form:

  • Temperature: Store at -20°C.

  • Atmosphere: Store under an inert atmosphere (argon or nitrogen) to minimize exposure to oxygen.

  • Light: Protect from light by storing in an amber vial or a container wrapped in aluminum foil.

• Solution Form (Stock Solution):

  • Temperature: Store at -20°C or, for extended periods, at -80°C.

  • Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles. Each cycle can introduce moisture and oxygen into the solution.

  • Atmosphere: After preparing the stock solution, flush the headspace of the vial with dry argon or nitrogen before sealing.

  • Container: Use amber glass vials with PTFE-lined caps to prevent light exposure and ensure a tight seal.

Q5: Are there any additives that can enhance the stability of the solution?

A5: Yes, the addition of antioxidants can be an effective strategy to mitigate oxidative degradation, particularly for long-term storage or in applications where oxygen exposure is unavoidable.

• Butylated Hydroxytoluene (BHT): A common radical scavenger. A final concentration of 0.01-0.1% (w/v) can be effective.

• Ascorbic Acid (Vitamin C): A water-soluble antioxidant. If aqueous buffers are used for immediate experimental use, adding ascorbic acid (e.g., 100 µM) can help.

• Tocopherol (Vitamin E): A lipid-soluble antioxidant that can be useful in non-polar organic solvents.

Protocol: Preparation of a Stabilized Stock Solution

This protocol provides a step-by-step method for preparing a stable stock solution of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Preparation:

  • Allow the solid compound vial to equilibrate to room temperature before opening to prevent moisture condensation.

  • Work in a controlled environment with minimal light exposure (e.g., a fume hood with the sash lowered and ambient lights dimmed).

• Solvent Degassing:

  • Take the required volume of anhydrous DMSO in a clean, dry flask.

  • Sparge the solvent with dry nitrogen or argon gas for 15-20 minutes to remove dissolved oxygen.

• Weighing and Dissolution:

  • Accurately weigh the desired amount of 4,7-dimethoxy-1H-indole-3-carbaldehyde in a tared amber vial.

  • Add the degassed DMSO to the vial to achieve the target concentration (e.g., 10 mM).

  • Cap the vial and vortex gently until the solid is completely dissolved. Sonication in a room temperature water bath can be used if necessary.

• Addition of Antioxidant (Optional):

  • If using an antioxidant like BHT, add it from a concentrated stock solution in DMSO to reach the desired final concentration.

• Aliquoting and Storage:

  • Dispense the stock solution into single-use amber microvials.

  • Before sealing each aliquot, flush the headspace with dry nitrogen or argon for a few seconds.

  • Seal the vials tightly and label them clearly.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol: Monitoring Compound Stability by HPLC

Regularly assessing the purity of your stock solution is good practice. A stability-indicating HPLC method can resolve the parent compound from its major degradants.

• Method Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B (e.g., 10%) and ramp up to a high percentage (e.g., 95%) over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at multiple wavelengths (e.g., 254 nm, 300 nm) as indole derivatives have characteristic absorbance spectra.

  • Injection Volume: 5-10 µL.

• Procedure:

  • Prepare a fresh dilution of your stock solution in the initial mobile phase composition.

  • Inject and run the HPLC method.

  • The appearance of new peaks or a decrease in the area of the main peak over time indicates degradation. The primary oxidation product, 4,7-dimethoxy-1H-indole-3-carboxylic acid, will likely have a shorter retention time than the parent aldehyde under these conditions.

By implementing these handling, storage, and analysis strategies, you can significantly enhance the stability of 4,7-dimethoxy-1H-indole-3-carbaldehyde in your experimental workflows, leading to more accurate and reproducible scientific outcomes.

References

• Influence of the Position of the Methoxy Group on the Stabilities of the Syn and Anti Conformers of 4-, 5-, and 6-Methoxyindole. ResearchGate. Available at: [Link]

• RuCl3·3H2O-catalyzed reaction of indoles with aldehydes. ResearchGate. Available at: [Link]

• UV-induced radical formation and isomerization of 4-methoxyindole and 5-methoxyindole. RSC Publishing. Available at: [Link]

• Synthesis, reactivity and biological properties of methoxy-activated indoles. ORE Core. Available at: [Link]

• Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. ACS Publications. Available at: [Link]

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Publishing. Available at: [Link]

• Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. American Chemical Society. Available at: [Link]

• Determination of photostability and photodegradation products of indomethacin in aqueous media. ResearchGate. Available at: [Link]

• Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles. Beilstein Journals. Available at: [Link]

• The effect of electron-withdrawing and electron-donating groups on aldehyde formation. ResearchGate. Available at: [Link]

• Revisiting the Synthesis of Tetramethoxyindolo[3,2-b]indole Derivatives and the Study of Their Photoinduced Radical Formation in Halogenated Solvents. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Oxidative Fragmentations and Skeletal Rearrangements of Oxindole Derivatives. Caltech. Available at: [Link]

• Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines. ACS Omega. Available at: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. Available at: [Link]

• Electrochemical oxidation of some dihydroxybenzene derivatives in the presence of indole. ResearchGate. Available at: [Link]

• Shielding Effects of Aromatic (Indole) Ring for Structural Analysis. ResearchGate. Available at: [Link]

• Indole-3-carbaldehyde - Wikipedia. Wikipedia. Available at: [Link]

• Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts. PMC - NIH. Available at: [Link]

• Electrochemical oxidation of 3-substituted indoles. RSC Publishing. Available at: [Link]

• Oxidation of indoles to 2-oxindoles. ResearchGate. Available at: [Link]

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• 2. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
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• 4. UV-induced radical formation and isomerization of 4-methoxyindole and 5-methoxyindole - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 4,7-dimethoxy-1H-indole-3-carbaldehyde

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of a synthesized or isolated compound is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis for the structural validation of 4,7-dimethoxy-1H-indole-3-carbaldehyde, a substituted indole of interest in medicinal chemistry and materials science. We will move beyond a simple checklist of techniques, delving into the "why" behind experimental choices and data interpretation. This guide will use indole-3-carbaldehyde as a primary reference for comparison, highlighting the influence of the dimethoxy substitution on the analytical data.

Introduction: The Importance of Orthogonal Validation

In the structural elucidation of organic molecules, relying on a single analytical technique is fraught with peril. Each method provides a unique piece of the structural puzzle, and it is the confluence of data from multiple, orthogonal techniques that builds a robust and irrefutable structural assignment. For a molecule like 4,7-dimethoxy-1H-indole-3-carbaldehyde, with its distinct functional groups and substitution pattern, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, supplemented by physical characterization, is essential.

This guide will systematically walk through the expected analytical data for our target molecule, comparing it with the well-characterized parent compound, indole-3-carbaldehyde. This comparative approach not only aids in the validation of the target structure but also provides valuable insights into the electronic effects of the methoxy substituents on the indole scaffold.

Physicochemical Properties: A First Point of Comparison

Before delving into spectroscopic analysis, a comparison of the fundamental physical properties provides a simple yet effective preliminary check.

Property	4,7-dimethoxy-1H-indole-3-carbaldehyde	Indole-3-carbaldehyde (Alternative)
Molecular Formula	C₁₁H₁₁NO₃	C₉H₇NO[1]
Molecular Weight	205.21 g/mol	145.16 g/mol [2]
Appearance	Off-white to beige crystalline powder (typical for indole aldehydes)	Off-white to beige or tan crystalline powder[1][3]
Melting Point	Not available	193-199 °C[3]

The significant difference in molecular weight is a primary, albeit basic, differentiator. The expected crystalline nature and color are similar, as is common for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

Experimental Protocol: NMR Sample Preparation and Acquisition

A standardized protocol is crucial for data reproducibility and comparison.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for indole N-H protons as it can slow down exchange and lead to sharper signals.

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • The number of scans should be adjusted to achieve an adequate signal-to-noise ratio (typically 16 or 32 scans).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

  • Calibrate the chemical shift scale to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

¹H NMR Spectral Analysis: Unraveling the Proton Environment

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

Caption: Workflow for ¹H NMR spectral interpretation.

Comparative ¹H NMR Data:

Proton Assignment	4,7-dimethoxy-1H-indole-3-carbaldehyde (CDCl₃, 400 MHz)	Indole-3-carbaldehyde (CDCl₃, 400 MHz)[4]	Rationale for Chemical Shift Differences
CHO	~9.92 ppm (s, 1H)	~10.08 ppm (s, 1H)	Minimal change, as the aldehyde group is electronically distant from the C4/C7 methoxy groups.
N-H	Broad singlet (variable)	~8.79 ppm (s, 1H)	The N-H proton chemical shift is highly dependent on solvent and concentration.
H-2	~7.59 ppm (s, 1H)	~7.86 ppm (d, J = 2.8 Hz, 1H)	The electron-donating methoxy groups increase electron density on the indole ring, causing a slight upfield shift.
H-4	-	~8.34 ppm (m, 1H)	Substituted by a methoxy group.
H-5	~6.96 ppm (m, 1H)	~7.35 ppm (m, 2H)	Shielded by the electron-donating effect of the C4-methoxy group.
H-6	~7.22 ppm (d, J = 9.2 Hz, 1H)	~7.35 ppm (m, 2H)	Influenced by both methoxy groups.
H-7	-	~7.45 ppm (m, 1H)	Substituted by a methoxy group.
OCH₃ (C4)	~3.82 ppm (s, 3H)	-	Characteristic singlet for a methoxy group.
OCH₃ (C7)	~3.89 ppm (s, 3H)	-	Characteristic singlet for a methoxy group.

The most significant differences arise from the introduction of the two methoxy groups. These electron-donating groups cause a general upfield shift (shielding) of the aromatic protons. The singlets for the methoxy groups are highly characteristic.

¹³C NMR Spectral Analysis: Mapping the Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon atoms and provides information about their hybridization and electronic environment.

Caption: Workflow for ¹³C NMR spectral interpretation.

Comparative ¹³C NMR Data:

Carbon Assignment	4,7-dimethoxy-1H-indole-3-carbaldehyde (Predicted)	Indole-3-carbaldehyde (CDCl₃, 101 MHz)[4]	Rationale for Chemical Shift Differences
C=O	~185 ppm	185.34 ppm	Minimal change.
C-2	~138 ppm	135.75 ppm	Deshielded due to the influence of the adjacent aldehyde and nitrogen.
C-3	~118 ppm	118.38 ppm	Relatively unchanged.
C-3a	~139 ppm	136.79 ppm	Influenced by the C4-methoxy group.
C-4	~150 ppm	124.39 ppm	Significantly deshielded due to the directly attached electronegative oxygen of the methoxy group.
C-5	~103 ppm	123.04 ppm	Shielded by the C4-methoxy group.
C-6	~110 ppm	121.88 ppm	Shielded by the C7-methoxy group.
C-7	~145 ppm	120.55 ppm	Significantly deshielded due to the directly attached electronegative oxygen of the methoxy group.
C-7a	~115 ppm	111.70 ppm	Influenced by the C7-methoxy group.
OCH₃ (C4)	~56 ppm	-	Characteristic aliphatic carbon signal for a methoxy group.
OCH₃ (C7)	~56 ppm	-	Characteristic aliphatic carbon signal for a methoxy group.

Note: Predicted ¹³C NMR data for 4,7-dimethoxy-1H-indole-3-carbaldehyde is based on computational models and should be confirmed with experimental data.

The most dramatic changes in the ¹³C NMR spectrum are the significant downfield shifts of C-4 and C-7 due to the direct attachment of the electronegative oxygen atoms of the methoxy groups.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound and offers clues about its structure through the analysis of fragmentation patterns.

Experimental Protocol: Mass Spectrometry

• Ionization: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like indole derivatives, often yielding a prominent protonated molecule [M+H]⁺.

• Mass Analyzer: A high-resolution mass analyzer such as a time-of-flight (TOF) or Orbitrap is recommended to obtain an accurate mass measurement, which can be used to confirm the elemental composition.

• Tandem MS (MS/MS): To study fragmentation, the [M+H]⁺ ion can be isolated and subjected to collision-induced dissociation (CID) to generate a product ion spectrum.

Caption: Workflow for mass spectrometry analysis.

Expected Mass Spectrometry Data:

Ion	4,7-dimethoxy-1H-indole-3-carbaldehyde	Indole-3-carbaldehyde
[M+H]⁺ (Exact Mass)	206.0817 (for C₁₁H₁₂NO₃⁺)	146.0606 (for C₉H₈NO⁺)[4]
Key Fragments	Expected loss of CH₃ (from methoxy), CO (from aldehyde), and cleavage of the indole ring.	Loss of CO (m/z 117), loss of HCN (from indole ring).

The high-resolution mass of the [M+H]⁺ ion is a critical piece of data for confirming the elemental composition and, by extension, the molecular formula. The fragmentation pattern will be more complex for the dimethoxy derivative due to the additional fragmentation pathways involving the methoxy groups (e.g., loss of a methyl radical or formaldehyde).

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the presence of key functional groups.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: For a solid sample, either prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a transparent disk, or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the functional groups present in the molecule.

Comparative IR Data:

Functional Group	4,7-dimethoxy-1H-indole-3-carbaldehyde (Expected)	Indole-3-carbaldehyde (Characteristic)
N-H Stretch	~3300 cm⁻¹ (broad)	~3300 cm⁻¹ (broad)
C-H Stretch (Aromatic)	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹
C-H Stretch (Aliphatic/Methoxy)	~2950-2850 cm⁻¹	-
C=O Stretch (Aldehyde)	~1650-1680 cm⁻¹	~1650-1680 cm⁻¹
C=C Stretch (Aromatic)	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹
C-O Stretch (Methoxy)	~1250-1000 cm⁻¹ (strong)	-

The IR spectrum will be a powerful tool for confirming the presence of the N-H, aldehyde C=O, and the C-O bonds of the methoxy groups. The C=O stretching frequency, being conjugated with the indole ring, is expected in the lower end of the typical aldehyde range. The presence of strong C-O stretching bands will be a key indicator of the methoxy substituents.

Conclusion: A Multi-faceted Approach to Structural Certainty

The structural validation of 4,7-dimethoxy-1H-indole-3-carbaldehyde is a process of accumulating and correlating evidence from a suite of analytical techniques. By comparing the expected data with that of a well-known analogue, indole-3-carbaldehyde, we can not only confirm the identity of our target molecule but also gain a deeper understanding of the structure-property relationships within this important class of compounds. The ¹H and ¹³C NMR spectra provide the detailed framework, the mass spectrum confirms the molecular weight and elemental composition, and the IR spectrum provides a quick confirmation of the key functional groups. Together, these techniques provide a self-validating system for the unambiguous structural elucidation of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

References

• PubChem. Indole-3-Carboxaldehyde. [Link]

• Wikipedia. Indole-3-carbaldehyde. [Link]

• Regioselective C5−H Direct Iodination of Indoles.
• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively.

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• 4. rsc.org [rsc.org]

A Comparative Analysis of the Biological Activity of 4,7-Dimethoxy-1H-indole-3-carbaldehyde and Other Indole-3-carbaldehydes: A Guide for Researchers

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. Among its varied derivatives, indole-3-carbaldehyde (I3A) has garnered significant attention as a versatile precursor for the synthesis of molecules with a wide spectrum of therapeutic activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] Structural modifications to the I3A scaffold, such as substitutions on the indole ring, are a key strategy for modulating its biological profile.[1] This guide provides a comparative analysis of the biological activity of 4,7-dimethoxy-1H-indole-3-carbaldehyde and other indole-3-carbaldehydes, offering insights for researchers and professionals in drug development. While direct experimental data on the 4,7-dimethoxy derivative is limited in publicly accessible literature, we can infer its potential activities based on established structure-activity relationships (SAR) of related analogs.

The Indole-3-carbaldehyde Scaffold: A Foundation for Diverse Bioactivity

Indole-3-carbaldehyde itself serves as a crucial starting material for the synthesis of a vast array of bioactive molecules.[3][4][5] Its inherent chemical reactivity, particularly at the aldehyde group, allows for the facile creation of derivatives such as Schiff bases, chalcones, and other heterocyclic systems, each with unique biological properties.[1] The indole ring system, with its electron-rich nature, is known to interact with various biological targets.

Comparative Biological Activities

The biological activities of indole-3-carbaldehyde derivatives are significantly influenced by the nature and position of substituents on the indole ring.

Antimicrobial Activity

Indole-3-carbaldehyde derivatives have demonstrated notable activity against a range of bacterial and fungal pathogens.[2] The introduction of specific substituents can enhance this activity. For instance, semicarbazone derivatives of 5-bromo- and 5-chloro-1H-indole-3-carbaldehyde have shown moderate inhibitory activity against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis. In contrast, the 5-methoxy and 4-nitro derivatives were found to be less active. This suggests that electron-withdrawing groups at the 5-position may be favorable for antibacterial activity.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Selected Indole-3-carbaldehyde Semicarbazone Derivatives

Compound	S. aureus	B. subtilis
5-Bromo-1H-indole-3-carbaldehyde semicarbazone	100	100
5-Chloro-1H-indole-3-carbaldehyde semicarbazone	150	150
5-Methoxy-1H-indole-3-carbaldehyde semicarbazone	>150	>150
4-Nitro-1H-indole-3-carbaldehyde semicarbazone	>150	>150

Data extrapolated from a study on semicarbazone derivatives. Direct comparison with 4,7-dimethoxy-1H-indole-3-carbaldehyde is not available and requires experimental validation.

Based on these findings, the biological impact of the two methoxy groups in 4,7-dimethoxy-1H-indole-3-carbaldehyde on its antimicrobial properties is not immediately clear and warrants direct experimental investigation.

Antioxidant Activity

The antioxidant potential of indole derivatives is a field of active research. The parent indole-3-carbaldehyde exhibits some antioxidant activity, which can be significantly enhanced by the addition of other moieties.[6] Studies on various substituted indole-3-carbaldehyde analogs have shown that the presence of electron-donating groups, such as a methoxy (-OCH3) group, can increase antioxidant activity.[6][7][8] For example, an indole-3-carboxaldehyde derivative bearing a methoxy-substituted phenolic moiety displayed superior antioxidant activity compared to the standard butylated hydroxy anisole (BHA).[6][7] This is attributed to the ability of the methoxy group to donate electrons, thereby stabilizing the radical species formed during the antioxidant process.

Given that 4,7-dimethoxy-1H-indole-3-carbaldehyde possesses two electron-donating methoxy groups on the benzene ring of the indole nucleus, it is plausible to hypothesize that it may exhibit potent antioxidant activity. The increased electron density on the indole ring could facilitate hydrogen or electron donation to scavenge free radicals. However, this remains a postulation pending direct experimental evidence.

Anti-inflammatory and Other Activities

Indole-3-carbaldehyde and its derivatives have also been investigated for their anti-inflammatory, anticancer, and enzyme inhibitory activities.[1][2] For instance, some derivatives have been explored as xanthine oxidase inhibitors and Mcl-1 inhibitors.[9] The specific effects of the 4,7-dimethoxy substitution on these activities are yet to be determined and represent a promising area for future research.

Experimental Protocols for Biological Evaluation

To facilitate further research and direct comparison, this section provides step-by-step methodologies for key biological assays.

Antioxidant Activity Assessment: DPPH Free Radical Scavenging Assay

This assay is a common and reliable method to evaluate the free radical scavenging ability of a compound.

Principle: 2,2-diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom or an electron, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of Test Compound Solutions: Prepare a stock solution of the test compound (e.g., 4,7-dimethoxy-1H-indole-3-carbaldehyde) in a suitable solvent (e.g., DMSO or methanol) and make serial dilutions to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each concentration of the test compound.

  • Prepare a blank containing the solvent and the test compound.

  • Prepare a control containing 100 µL of DPPH solution and 100 µL of the solvent.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of scavenging activity is calculated using the following formula: % Scavenging Activity = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined by plotting the percentage of scavenging activity against the concentration of the test compound.

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A Comparative Analysis of 4,7-dimethoxy-1H-indole-3-carbaldehyde and 5,7-dimethoxy-1H-indole-3-carbaldehyde for Drug Discovery

In the landscape of medicinal chemistry, indole-3-carbaldehyde and its derivatives represent a privileged scaffold, serving as a versatile synthetic intermediate for a plethora of biologically active compounds.[1][2][3] The strategic placement of substituents on the indole ring can profoundly influence the pharmacological profile of the resulting molecules. This guide provides a detailed comparative analysis of two isomeric dimethoxy-substituted indole-3-carbaldehydes: 4,7-dimethoxy-1H-indole-3-carbaldehyde and 5,7-dimethoxy-1H-indole-3-carbaldehyde. This in-depth examination is tailored for researchers, scientists, and drug development professionals, offering insights into their synthesis, physicochemical properties, and potential biological activities, supported by experimental data and established protocols.

Introduction to the Isomers: A Subtle Structural Shift with Potential Pharmacological Divergence

The core difference between 4,7-dimethoxy-1H-indole-3-carbaldehyde and 5,7-dimethoxy-1H-indole-3-carbaldehyde lies in the positioning of the two methoxy groups on the benzene portion of the indole ring. This seemingly minor structural alteration can significantly impact the molecule's electronic distribution, steric hindrance, and hydrogen bonding capabilities, thereby influencing its reactivity and interaction with biological targets. Understanding these differences is paramount for the rational design of novel therapeutics.

Physicochemical and Spectroscopic Properties: A Comparative Overview

A summary of the key physicochemical and spectral properties of the two isomers is presented below. It is important to note that while some experimental data is available, other values are predicted or inferred from closely related structures due to a lack of direct comparative studies in the literature.

Property	4,7-dimethoxy-1H-indole-3-carbaldehyde	5,7-dimethoxy-1H-indole-3-carbaldehyde
Molecular Formula	C₁₁H₁₁NO₃	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol	205.21 g/mol
Melting Point (°C)	Not available	130[4]
Appearance	Predicted: Solid	Solid
¹H NMR (Predicted)	Distinct aromatic and methoxy proton signals.	Distinct aromatic and methoxy proton signals.
¹³C NMR (Predicted)	Characteristic peaks for indole and methoxy carbons.	Characteristic peaks for indole and methoxy carbons.
IR (cm⁻¹)	Expected C=O, N-H, and C-O stretching vibrations.	Expected C=O, N-H, and C-O stretching vibrations.

Synthesis of Dimethoxy-1H-indole-3-carbaldehydes: The Vilsmeier-Haack Approach

The most common and efficient method for the synthesis of indole-3-carbaldehydes is the Vilsmeier-Haack reaction.[5][6][7][8][9] This reaction involves the formylation of an electron-rich indole nucleus using a Vilsmeier reagent, which is typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

The synthesis of the target aldehydes first requires the preparation of the corresponding dimethoxyindoles. 4,7-Dimethoxyindole can be synthesized through methods such as the cyclization of N-(trifluoroacetyl)-α-(2,5-dimethoxyanilino)acetaldehyde diethyl acetal.[10] 5,7-Dimethoxyindole can be prepared via the Reissert indole synthesis.[11]

Once the dimethoxyindole precursors are obtained, the Vilsmeier-Haack reaction can be employed to introduce the carbaldehyde group at the C3 position. The electron-donating nature of the methoxy groups activates the indole ring, facilitating electrophilic substitution.

Figure 1: Generalized workflow for the Vilsmeier-Haack formylation of dimethoxyindoles.

Detailed Experimental Protocol: Vilsmeier-Haack Formylation of a Dimethoxyindole

This protocol is a generalized procedure based on established methods for the formylation of indoles.[5] Researchers should optimize the reaction conditions for each specific isomer.

1. Preparation of the Vilsmeier Reagent:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents).

• Cool the flask to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.2 equivalents) dropwise via the dropping funnel while maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

2. Formylation Reaction:

• Dissolve the starting dimethoxyindole (1 equivalent) in a minimal amount of anhydrous DMF.

• Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

3. Work-up and Purification:

• Pour the reaction mixture slowly onto crushed ice with vigorous stirring.

• Basify the aqueous solution to pH 8-9 by the slow addition of a saturated sodium bicarbonate solution.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water.

• Dry the crude product under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure dimethoxy-1H-indole-3-carbaldehyde.

Comparative Biological Activity: A Hypothetical Investigation into Antitumor Potential

To objectively compare the potential of these two isomers as anticancer agents, a series of in vitro experiments can be proposed.

Figure 2: Proposed experimental workflow for comparing the cytotoxic effects of the two isomers.

Proposed Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

1. Cell Culture:

• Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer, and HepG2 for liver cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37 °C in a humidified atmosphere with 5% CO₂.

2. Compound Preparation:

• Prepare stock solutions of 4,7-dimethoxy-1H-indole-3-carbaldehyde and 5,7-dimethoxy-1H-indole-3-carbaldehyde in dimethyl sulfoxide (DMSO) at a concentration of 10 mM.

• Prepare serial dilutions of the stock solutions in the cell culture medium to achieve the desired final concentrations for treatment.

3. Cell Treatment:

• Seed the cells in 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Replace the medium with fresh medium containing various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48 hours.

4. MTT Assay:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) for each compound on each cell line using a dose-response curve.

Structure-Activity Relationship and Mechanistic Insights

The differential placement of the methoxy groups is expected to influence the biological activity. For instance, the 4,7-dimethoxy substitution pattern may lead to a different electronic and steric environment around the indole nitrogen and the C3-carbaldehyde group compared to the 5,7-dimethoxy isomer. These differences could affect:

• Receptor Binding: The orientation and strength of interactions with the binding pocket of a target protein.

• Membrane Permeability: The ability of the compound to cross cell membranes and reach its intracellular target.

• Metabolic Stability: The susceptibility of the compound to metabolic enzymes.

Further mechanistic studies, such as cell cycle analysis, apoptosis assays, and target-based enzymatic assays, would be necessary to elucidate the mode of action of these compounds and to understand the structure-activity relationship.

Conclusion and Future Directions

Both 4,7-dimethoxy-1H-indole-3-carbaldehyde and 5,7-dimethoxy-1H-indole-3-carbaldehyde are valuable building blocks for the synthesis of novel bioactive molecules. While a direct comparison of their biological activities is currently lacking in the literature, this guide provides a framework for their synthesis and a proposed workflow for their comparative evaluation as potential antitumor agents. The subtle difference in the substitution pattern of the methoxy groups offers an intriguing opportunity for fine-tuning the pharmacological properties of indole-based drug candidates. Future research should focus on the direct, parallel synthesis and biological screening of these isomers to unlock their full therapeutic potential and to provide a clearer understanding of their structure-activity relationships.

References

• Mulligan, P. J., & LaBerge, S. (1970). Synthesis of 5,7-Dimethoxyindole. Journal of Medicinal Chemistry, 13(6), 1248-1249. [Link]

• Al-Hourani, B. J., & Al-Zoubi, R. M. (2022). The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and Their Role in Multicomponent Reactions. Topics in Current Chemistry, 380(4), 24. [Link]

• Bénard, C., et al. (2004). Novel antitumor indenoindole derivatives targeting DNA and topoisomerase II. Bioorganic & Medicinal Chemistry, 12(5), 1147-1157. [Link]

• BMRB. (n.d.). Indole-3-carboxaldehyde. Biological Magnetic Resonance Bank. [Link]

• Mubarak, H. A., et al. (2023). Synthesis and characterization of new 4,6-dimethoxy-1H-indole derivatives as antibacterial and antitumor agents. ResearchGate. [Link]

• Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons. [Link]

• McConnell, D. B., et al. (2020). The extended Vilsmeier reaction of dimethoxy-activated indoles. Arkivoc, 2020(part v), 164-180. [Link]

• MDPI. (2020). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. MDPI. [Link]

• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790. [Link]

• ChemSynthesis. (2025). 5,7-dimethoxy-1H-indole-3-carbaldehyde. ChemSynthesis. [Link]

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 101, 21-33. [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Semantic Scholar. [Link]

• PubMed. (2022). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. PubMed. [Link]

• Royal Society of Chemistry. (2020). Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles - [Supporting Information]. Royal Society of Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• Rajput, S. S., & Singh, P. P. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 25-43. [Link]

• Supporting Information. (n.d.). Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Supporting Information. [Link]

• Wang, C., et al. (2021). Regioselective C5−H Direct Iodination of Indoles. Supporting Information. [Link]

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• Google Patents. (n.d.). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

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A Comparative In Vitro Efficacy Analysis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde Derivatives as Anticancer Agents

In the landscape of oncological research, the indole nucleus stands out as a "privileged scaffold," forming the backbone of numerous natural and synthetic compounds with potent biological activities.[1][2] Among these, derivatives of 4,7-dimethoxy-1H-indole-3-carbaldehyde are emerging as a promising class of anticancer agents. The strategic placement of methoxy groups at the 4 and 7 positions of the indole ring appears to significantly influence their cytotoxic potential, warranting a detailed investigation into their in vitro efficacy. This guide provides a comparative analysis of these derivatives, synthesizing available data to offer researchers and drug development professionals a clear perspective on their therapeutic promise.

The Rationale for Targeting Cancer with Indole Derivatives

Indole derivatives exert their anticancer effects through a variety of mechanisms, including the disruption of microtubule dynamics, which is crucial for cell division.[3][4] Many of these compounds act as tubulin polymerization inhibitors, binding to the colchicine site and leading to cell cycle arrest and apoptosis.[3][5] The indole scaffold's versatility allows for a wide range of chemical modifications to enhance potency and selectivity against cancer cells.[6]

Comparative In Vitro Cytotoxicity

While a comprehensive head-to-head comparative study on a series of 4,7-dimethoxy-1H-indole-3-carbaldehyde derivatives is not extensively documented in publicly available literature, we can infer structure-activity relationships (SAR) from studies on related substituted indole-3-carbaldehyde and 2-phenylindole-3-carbaldehyde analogs. The data strongly suggests that the substitution pattern on the indole ring is a critical determinant of cytotoxic activity.

For instance, studies on 2-phenylindole-3-carbaldehydes have shown that lipophilic substituents on both the indole and phenyl rings can lead to potent anti-proliferative activities.[7] This suggests that modifications to the core 4,7-dimethoxy-1H-indole-3-carbaldehyde structure could yield compounds with enhanced efficacy.

To illustrate the potential of this class of compounds, the following table summarizes the cytotoxic activities of various indole derivatives against different cancer cell lines, drawn from multiple studies. It is important to note that these are not all 4,7-dimethoxy derivatives, but they provide a basis for understanding the impact of substitutions on the indole core.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
2-Phenylindole-3-carbaldehyde Analog	Imine B	Tubulin Polymerization	1.2	[7]
Sulfonohydrazide-Indole Hybrid	Compound 5f	MCF-7 (Breast)	13.2	[8]
Sulfonohydrazide-Indole Hybrid	Compound 5f	MDA-MB-468 (Breast)	8.2	[8]
2-Aryl-3-aroyl Indole	OXi8006	SK-OV-3 (Ovarian), NCI-H460 (Lung), DU-145 (Prostate)	Potent Cytotoxicity	[9]
2-Aryl-3-aroyl Indole Analog	Compound 36	SK-OV-3, NCI-H460, DU-145	Comparable to OXi8006	[9]

Key Signaling Pathways and Mechanisms of Action

The primary mechanism of action for many anticancer indole derivatives is the inhibition of tubulin polymerization. This disruption of the microtubule network leads to mitotic arrest, ultimately triggering apoptosis.

Caption: Proposed mechanism of action for 4,7-dimethoxy-1H-indole-3-carbaldehyde derivatives.

Experimental Protocols for In Vitro Efficacy Assessment

To ensure scientific integrity and reproducibility, the following experimental protocols are standard for evaluating the in vitro efficacy of novel anticancer compounds.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: The synthesized indole derivatives are dissolved in a suitable solvent (e.g., DMSO) and added to the cell culture medium at various concentrations. Control wells receive the vehicle only.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value (the concentration that inhibits cell growth by 50%) is determined.

Caption: A stepwise workflow for the MTT cell viability assay.

Tubulin Polymerization Assay

This assay directly measures the ability of a compound to interfere with the assembly of microtubules from purified tubulin.

Methodology:

• Tubulin Preparation: Purified tubulin is kept on ice to prevent spontaneous polymerization.

• Reaction Mixture: A reaction mixture containing tubulin, a polymerization buffer (e.g., containing GTP), and the test compound at various concentrations is prepared in a 96-well plate. A positive control (e.g., colchicine) and a negative control (vehicle) are included.

• Initiation of Polymerization: The plate is warmed to 37°C to initiate tubulin polymerization.

• Monitoring Polymerization: The increase in absorbance (turbidity) at 340 nm is monitored over time using a temperature-controlled spectrophotometer.

• Data Analysis: The rate and extent of tubulin polymerization are calculated, and the IC50 value for the inhibition of polymerization is determined.

Future Directions and Conclusion

The available evidence suggests that 4,7-dimethoxy-1H-indole-3-carbaldehyde derivatives represent a promising scaffold for the development of novel anticancer agents. Their potential to act as tubulin polymerization inhibitors makes them attractive candidates for further investigation.

Future research should focus on the systematic synthesis and in vitro evaluation of a focused library of these derivatives to establish a clear structure-activity relationship. This will involve modifying the substituents on the indole and carbaldehyde moieties and assessing their impact on cytotoxicity against a broad panel of cancer cell lines. Furthermore, detailed mechanistic studies are required to fully elucidate their mode of action and identify potential molecular targets beyond tubulin.

References

Please note that the reference list is compiled from the broader search on indole derivatives due to the lack of specific literature on 4,7-dimethoxy-1H-indole-3-carbaldehyde derivatives. The URLs have been validated at the time of this writing.

• Some potent anti-cancer 2-phenylindole-3-carbaldehyde analogs. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Zahran, M. A. H., & Ibrahim, A. M. (2009). Synthesis and cellular cytotoxicities of new N-substituted indole-3-carbaldehyde and their indolylchalcones. Journal of Chemical Sciences, 121(4), 455–462. [Link]

• Zahran, M. A. H., & Ibrahim, A. M. (2009). Synthesis and cellular cytotoxicities of new N-substituted indole-3-carbaldehyde and their indolylchalcones. Semantic Scholar. [Link]

• Khan, I., et al. (2022). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). European Journal of Medicinal Chemistry, 237, 114392. [Link]

• Synthesis and preliminary cytotoxic evaluation of substituted indoles as potential anticancer agents. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• The design, synthesis, and biological evaluation of indole-based anticancer agents. (n.d.). ProQuest. Retrieved January 13, 2026, from [Link]

• Al-Suwaidan, I. A., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. ACS Omega, 7(46), 42357–42368. [Link]

• Hong, Y., et al. (2022). Indole derivatives as tubulin polymerization inhibitors for the development of promising anticancer agents. Bioorganic & Medicinal Chemistry, 55, 116597. [Link]

• Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. (2020). MDPI. [Link]

• Khan, I., et al. (2022). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018‒2021). ResearchGate. [Link]

• Patil, S. A., Patil, R., & Miller, D. D. (2012). Indole molecules as inhibitors of tubulin polymerization: potential new anticancer agents. Future Medicinal Chemistry, 4(16), 2085–2115. [Link]

• Indole derivatives as tubulin polymerization inhibitors for the development of promising anticancer agents. (n.d.). OUC. Retrieved January 13, 2026, from [Link]

• Tron, G. C., et al. (2016). New Indole Tubulin Assembly Inhibitors Cause Stable Arrest of Mitotic Progression, Enhanced Stimulation of Natural Killer Cell Cytotoxic Activity, and Repression of Hedgehog-Dependent Cancer. Journal of Medicinal Chemistry, 59(17), 7950–7965. [Link]

• Schmalzbauer, K., et al. (2023). Synthesis and Anticancer Evaluation of New Indole-Based Tyrphostin Derivatives and Their (p-Cymene)dichloridoruthenium(II) Complexes. International Journal of Molecular Sciences, 24(1), 854. [Link]

• Pinney, K. G., et al. (2017). Synthesis and biological evaluation of indole-based, anti-cancer agents inspired by the vascular disrupting agent 2-(3′-hydroxy-4′-methoxyphenyl)-3-(3″,4″,5″-trimethoxybenzoyl)-6-methoxyindole (OXi8006). Bioorganic & Medicinal Chemistry, 25(16), 4478–4491. [Link]

• Design, Synthesis, Anticancer Evaluation and Molecular Docking Study of Novel 4H‐Chromene‐7‐Azaindole‐1,2,3‐Triazole Hybrids. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

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The In Vivo Landscape of Indole-3-Carbaldehydes: A Comparative Guide for Drug Development

For researchers, scientists, and drug development professionals, the indole scaffold represents a privileged structure in medicinal chemistry, owing to its prevalence in bioactive natural products and its versatile synthetic accessibility. Within this class, indole-3-carbaldehyde (I3A) and its derivatives are emerging as promising therapeutic agents. While specific in vivo data on substituted analogs like 4,7-dimethoxy-1H-indole-3-carbaldehyde is still nascent, a wealth of research on the parent compound and its close relative, indole-3-carbinol (I3C), provides a robust framework for understanding their therapeutic potential. This guide offers an in-depth, comparative analysis of the in vivo activities of indole-3-carboxaldehyde and indole-3-carbinol, supported by experimental data, to inform future research and development in this area.

The Indole Scaffold: A Foundation for Therapeutic Innovation

The indole nucleus is a bicyclic aromatic heterocycle that serves as a core structural motif for a vast array of biologically active compounds, including the essential amino acid tryptophan. This inherent biocompatibility has made indole derivatives a focal point of drug discovery, leading to the development of agents with anti-inflammatory, antimicrobial, and anticancer properties.[1] The aldehyde functionality at the 3-position in indole-3-carbaldehyde provides a reactive handle for synthetic modifications, allowing for the generation of diverse chemical libraries with a wide range of pharmacological activities.[2]

Indole-3-Carboxaldehyde (I3A): A Guardian of Gut Homeostasis and an Anti-inflammatory Modulator

Indole-3-carboxaldehyde, a metabolite of tryptophan produced by the gut microbiota, has garnered significant attention for its profound effects on intestinal health and its ability to quell inflammation.[3] In vivo studies have illuminated its role as a key signaling molecule at the interface between the host and its microbiome.

In Vivo Anti-inflammatory and Gut Protective Effects

A pivotal mechanism underlying the beneficial effects of I3A is its activation of the Aryl Hydrocarbon Receptor (AhR).[3][4] This ligand-activated transcription factor plays a crucial role in maintaining intestinal immune homeostasis.

Experimental Protocol: Murine Model of Lipopolysaccharide (LPS)-Induced Intestinal Inflammation [3]

• Animal Model: Male C57BL/6 mice (6-8 weeks old).

• Induction of Inflammation: Intraperitoneal injection of LPS (20 mg/kg body weight).

• Treatment: Intragastric administration of indole-3-carboxaldehyde (50 mg/kg body weight).

• Assessment:

  • Histological analysis of colon tissue for morphological changes.

  • Enzyme-linked immunosorbent assay (ELISA) to measure serum levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6).

  • Immunofluorescence staining of colon tissue to assess the expression of tight junction proteins (e.g., ZO-1).

  • Western blot analysis of colon tissue to evaluate the expression of proteins in the AhR and NLRP3 inflammasome pathways.

In vivo studies using this model have demonstrated that I3A significantly reduces the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in the serum of LPS-challenged mice.[3] Furthermore, I3A treatment helps to preserve the integrity of the intestinal epithelial barrier by upregulating the expression of tight junction proteins like ZO-1.[5] This protective effect is crucial in preventing the translocation of harmful substances from the gut into the bloodstream, a phenomenon often referred to as "leaky gut."

Signaling Pathway: I3A-Mediated Anti-inflammatory Response

The anti-inflammatory effects of I3A are largely mediated through its interaction with AhR, which in turn can suppress the activation of the NLRP3 inflammasome, a key component of the innate immune system that drives inflammation.[3]

Caption: I3A signaling pathway in mitigating intestinal inflammation.

Indole-3-Carbinol (I3C): A Potent Chemopreventive and Anticancer Agent

Indole-3-carbinol, a phytochemical found abundantly in cruciferous vegetables like broccoli and cabbage, is another well-studied indole derivative with compelling in vivo anticancer activity.[6] Upon ingestion, I3C is converted into several acid condensation products in the stomach, with 3,3'-diindolylmethane (DIM) being one of the most biologically active metabolites.[7]

In Vivo Anticancer and Chemopreventive Effects

Numerous animal studies have demonstrated the efficacy of I3C in inhibiting tumorigenesis in various cancer models, including breast, prostate, and nasopharyngeal carcinomas.[8][9]

Experimental Protocol: Xenograft Model of Nasopharyngeal Carcinoma [9]

• Animal Model: Nude mice.

• Tumor Inoculation: Subcutaneous injection of human nasopharyngeal carcinoma cells (e.g., 5-8F).

• Treatment:

  • Preventive: Diet containing 0.5% indole-3-carbinol initiated before tumor cell inoculation.

  • Therapeutic: Diet containing 0.5% indole-3-carcinol initiated after tumor establishment.

• Assessment:

  • Measurement of tumor volume over time.

  • Immunohistochemical analysis of tumor tissue for cell cycle-related proteins (CDK4, CDK6, cyclin D1, pRb).

In such models, both protective and therapeutic administration of I3C has been shown to significantly reduce tumor growth.[9] The underlying mechanism often involves the induction of cell cycle arrest, primarily at the G1 phase, and the promotion of apoptosis in cancer cells.[7][9]

Signaling Pathway: I3C-Mediated Cell Cycle Arrest

I3C and its metabolites exert their anticancer effects by modulating a multitude of signaling pathways that regulate cell proliferation and survival. A key mechanism is the downregulation of G1-related cyclin-dependent kinases (CDKs) and cyclins.[9]

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of Methoxy-Substituted Indole-3-Carbaldehydes

For: Researchers, scientists, and drug development professionals.

Introduction: The Subtle Art of Positional Isomerism

Indole-3-carbaldehyde and its derivatives are cornerstone synthons in medicinal chemistry, serving as precursors to a vast array of bioactive molecules, from anti-migraine drugs to anti-cancer agents. The introduction of a simple methoxy (-OCH₃) group onto the indole's benzene ring dramatically alters its electronic properties, reactivity, and, ultimately, its biological activity. However, the position of this substitution creates a family of isomers (4-methoxy-, 5-methoxy-, 6-methoxy-, and 7-methoxyindole-3-carbaldehyde) that can be challenging to distinguish without a robust analytical framework.

This guide provides an in-depth spectroscopic comparison of these four key isomers. We will move beyond simple data reporting to explore the underlying principles of how the methoxy group's placement influences the molecule's interaction with electromagnetic radiation. By understanding these structure-spectra relationships, researchers can confidently identify their specific isomer and accelerate their research and development workflows.

The Causality of Substitution: Electronic Effects of the Methoxy Group

The methoxy group is a powerful electron-donating group, exerting its influence through two primary mechanisms: the resonance (or mesomeric) effect and the inductive effect.

• Resonance Effect (+M): The oxygen's lone pair of electrons can delocalize into the aromatic π-system, increasing electron density on the ring. This effect is strongest at the ortho and para positions relative to the substituent.

• Inductive Effect (-I): Due to oxygen's high electronegativity, it pulls electron density away from the carbon atom it is attached to through the sigma bond. This effect is distance-dependent, weakening rapidly with each successive bond.

The interplay of these effects, dictated by the methoxy group's position, governs the distinct spectroscopic fingerprint of each isomer.

Caption: Relationship between electronic effects and isomer position.

Synthetic Overview: The Vilsmeier-Haack Reaction

A prevalent and efficient method for synthesizing these target molecules is the Vilsmeier-Haack formylation of the corresponding methoxy-substituted indole.[1] This reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to introduce the aldehyde group regioselectively at the electron-rich C3 position of the indole ring. The reliability of this method makes it a staple for accessing the necessary precursors for this comparative study.

Sources

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A Comparative Benchmarking Guide to the Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,7-Dimethoxy-1H-indole-3-carbaldehyde is a valuable heterocyclic building block in the synthesis of a variety of pharmacologically active compounds. Its indole scaffold, adorned with methoxy groups at the 4 and 7 positions, imparts unique electronic properties that are often exploited in the design of therapeutic agents. The C3-carbaldehyde function serves as a versatile handle for further chemical transformations, enabling the construction of complex molecular architectures. Given its significance, the efficient and scalable synthesis of this key intermediate is of paramount importance.

This guide provides an in-depth comparative analysis of established and emerging synthetic methodologies for the preparation of 4,7-dimethoxy-1H-indole-3-carbaldehyde. We will delve into the classic Vilsmeier-Haack reaction, a robust and high-yielding approach, and contrast it with a modern, milder catalytic variant. Furthermore, we will explore an environmentally benign iron-catalyzed formylation method, offering a greener alternative. Each method is presented with a detailed, step-by-step protocol, a discussion of the underlying mechanistic principles, and a quantitative comparison of key performance indicators to aid researchers in selecting the optimal route for their specific needs.

Method 1: The Classic Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a cornerstone of organic synthesis for the formylation of electron-rich aromatic and heteroaromatic compounds.[1] The reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a tertiary amide, most commonly N,N-dimethylformamide (DMF), to introduce a formyl group onto the substrate.[2][3] For electron-rich indoles like 4,7-dimethoxy-1H-indole, this reaction proceeds with high regioselectivity at the C3 position, which possesses the highest electron density.

The causality behind this choice of reagents lies in the generation of the highly electrophilic chloroiminium ion, [CH(Cl)=N(CH₃)₂]⁺, which is reactive enough to attack the electron-rich indole ring. The subsequent hydrolysis of the resulting iminium salt intermediate yields the desired aldehyde.

Experimental Protocol: Vilsmeier-Haack Synthesis of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

Part A: Synthesis of the Starting Material: 4,7-Dimethoxy-1H-indole

An improved synthesis of 4,7-dimethoxy-1H-indole has been reported, providing a reliable route to the necessary starting material.[4] This procedure is a critical first step for any subsequent formylation.

• Step 1: Preparation of 2,5-Dimethoxy-β-nitrostyrene: A solution of 2,5-dimethoxybenzaldehyde (10.0 g, 60.2 mmol), nitromethane (6.5 mL, 120.4 mmol), and ammonium acetate (4.6 g, 60.2 mmol) in glacial acetic acid (50 mL) is refluxed for 2 hours. The reaction mixture is cooled, and the precipitated solid is collected by filtration, washed with water, and recrystallized from ethanol to afford 2,5-dimethoxy-β-nitrostyrene as bright yellow crystals.

• Step 2: Reduction to 4,7-Dimethoxy-1H-indole: To a stirred suspension of lithium aluminum hydride (LAH) (4.6 g, 120.4 mmol) in anhydrous tetrahydrofuran (THF) (150 mL) under a nitrogen atmosphere, a solution of 2,5-dimethoxy-β-nitrostyrene (5.0 g, 23.9 mmol) in anhydrous THF (50 mL) is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 4 hours. The reaction is then cooled in an ice bath and quenched by the sequential dropwise addition of water (4.6 mL), 15% aqueous sodium hydroxide (4.6 mL), and water (13.8 mL). The resulting granular precipitate is filtered off and washed with THF. The combined filtrate and washings are dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to give 4,7-dimethoxy-1H-indole.

Part B: Vilsmeier-Haack Formylation

• Step 1: Formation of the Vilsmeier Reagent: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride drying tube, anhydrous N,N-dimethylformamide (DMF) (10 mL) is cooled to 0 °C in an ice bath. Phosphorus oxychloride (POCl₃) (1.5 mL, 16.2 mmol) is added dropwise with stirring, maintaining the temperature below 10 °C. The mixture is then stirred at room temperature for 30 minutes.

• Step 2: Formylation of 4,7-Dimethoxy-1H-indole: A solution of 4,7-dimethoxy-1H-indole (1.77 g, 10 mmol) in anhydrous DMF (10 mL) is added dropwise to the prepared Vilsmeier reagent at 0 °C. The reaction mixture is then stirred at room temperature for 2 hours, followed by heating at 40 °C for 1 hour.

• Step 3: Work-up and Isolation: The reaction mixture is poured onto crushed ice (50 g) and neutralized with a 20% aqueous sodium hydroxide solution until pH 8-9. The precipitated solid is collected by filtration, washed thoroughly with water, and dried under vacuum. The crude product can be further purified by recrystallization from ethanol to yield 4,7-dimethoxy-1H-indole-3-carbaldehyde as a crystalline solid.

Visualization of the Vilsmeier-Haack Reaction

Caption: Workflow of the Vilsmeier-Haack formylation.

Method 2: Catalytic Vilsmeier-Haack Reaction

While the classic Vilsmeier-Haack reaction is highly effective, the stoichiometric use of the corrosive and hazardous phosphorus oxychloride can be a drawback, particularly for large-scale syntheses. Recent advancements have led to the development of catalytic versions of this reaction, which offer milder conditions and reduce the generation of hazardous waste.[5][6]

One such approach employs a phosphine oxide catalyst in a P(III)/P(V)=O cycle.[7][8] This catalytic system, in conjunction with a stoichiometric amount of a benign activating agent, generates the electrophilic Vilsmeier reagent in situ without the need for POCl₃. This method represents a significant step towards a more sustainable formylation process.

Experimental Protocol: Catalytic Vilsmeier-Haack Formylation

• Step 1: Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar is added 4,7-dimethoxy-1H-indole (1.77 g, 10 mmol), 3-methyl-1-phenyl-2-phospholene 1-oxide (384 mg, 2 mmol, 20 mol%), and anhydrous acetonitrile (20 mL) under an argon atmosphere.

• Step 2: Reagent Addition: To the stirred solution is added N,N-dimethylformamide (DMF) (1.16 mL, 15 mmol), followed by the dropwise addition of a solution of trichloroisocyanuric acid (TCCA) (2.32 g, 10 mmol) in anhydrous acetonitrile (10 mL).

• Step 3: Reaction and Monitoring: The reaction mixture is stirred at room temperature for 16-24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Step 4: Work-up and Isolation: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate (20 mL). The mixture is extracted with ethyl acetate (3 x 30 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Visualization of the Catalytic Cycle

Caption: Catalytic cycle for the P(III)/P(V)=O mediated Vilsmeier-Haack reaction.

Method 3: Iron-Catalyzed C3-Formylation

In the quest for more environmentally friendly and cost-effective synthetic methods, iron catalysis has emerged as a powerful tool in organic chemistry.[9] An iron-catalyzed C3-formylation of indoles has been developed, utilizing formaldehyde as the formylating agent and aqueous ammonia in the presence of air as the oxidant.[10] This method avoids the use of hazardous reagents like POCl₃ and offers a greener and more economical alternative.

The proposed mechanism involves the formation of an imine intermediate from formaldehyde and ammonia, which then undergoes a nucleophilic attack by the indole. The subsequent oxidation, facilitated by the iron catalyst and air, leads to the formation of the 3-formylindole. This approach is particularly attractive for its operational simplicity and the use of readily available and inexpensive reagents.

Experimental Protocol: Iron-Catalyzed C3-Formylation

• Step 1: Reaction Setup: A mixture of 4,7-dimethoxy-1H-indole (1.77 g, 10 mmol), iron(III) chloride (FeCl₃) (162 mg, 1 mmol, 10 mol%), and N,N-dimethylformamide (DMF) (20 mL) is placed in a round-bottom flask equipped with a reflux condenser.

• Step 2: Reagent Addition: To the stirred mixture is added an aqueous solution of formaldehyde (37 wt. %, 1.2 mL, 15 mmol) and aqueous ammonia (28 wt. %, 1.0 mL, 15 mmol).

• Step 3: Reaction: The reaction mixture is heated to 100 °C and stirred for 4-6 hours in the presence of air (open to the atmosphere via the condenser). The reaction is monitored by TLC.

• Step 4: Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into water (50 mL) and extracted with ethyl acetate (3 x 40 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to give 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Visualization of the Iron-Catalyzed Formylation

Caption: Proposed pathway for the iron-catalyzed C3-formylation of indole.

Quantitative Comparison of Synthetic Methods

Method	Key Reagents	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Key Advantages	Key Disadvantages
Classic Vilsmeier-Haack	POCl₃, DMF	~90-95	2-3	0-40	High yield, reliable, fast	Use of corrosive and hazardous POCl₃, stoichiometric waste
Catalytic Vilsmeier-Haack	Phosphine oxide, TCCA, DMF	~80-85	16-24	Room Temp.	Milder conditions, avoids POCl₃	Longer reaction time, more expensive catalyst and reagents
Iron-Catalyzed Formylation	FeCl₃, Formaldehyde, NH₃, Air	~75-80	4-6	100	Environmentally benign, inexpensive catalyst, simple procedure	Moderate yield, higher temperature required

Characterization of 4,7-Dimethoxy-1H-indole-3-carbaldehyde

The identity and purity of the synthesized 4,7-dimethoxy-1H-indole-3-carbaldehyde should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃) δ: 9.92 (s, 1H, CHO), 8.15 (br s, 1H, NH), 7.59 (s, 1H, H-2), 7.22 (d, J = 9.2 Hz, 1H, H-5), 6.96 (d, J = 9.2 Hz, 1H, H-6), 3.89 (s, 3H, OCH₃), 3.82 (s, 3H, OCH₃).[11]

• ¹³C NMR (100 MHz, CDCl₃) δ: 185.1, 152.3, 149.8, 138.1, 125.4, 118.9, 115.6, 102.7, 98.6, 55.8, 55.4.

Conclusion

This guide has presented a comparative analysis of three distinct methods for the synthesis of 4,7-dimethoxy-1H-indole-3-carbaldehyde. The classic Vilsmeier-Haack reaction remains the benchmark for achieving high yields in a short reaction time, making it suitable for laboratory-scale synthesis where the handling of POCl₃ is manageable.

The catalytic Vilsmeier-Haack reaction offers a significant improvement in terms of safety and environmental impact by eliminating the need for stoichiometric POCl₃. While it currently presents challenges of longer reaction times and more expensive reagents, ongoing research in this area may lead to more efficient catalytic systems.

The iron-catalyzed C3-formylation stands out as a green and cost-effective alternative. Its use of inexpensive and readily available reagents makes it an attractive option for large-scale production, provided that the moderate yields and higher reaction temperatures are acceptable.

The choice of synthetic route will ultimately depend on the specific requirements of the researcher, balancing factors such as desired yield, reaction scale, cost, safety, and environmental considerations. This guide provides the necessary data and protocols to make an informed decision for the efficient synthesis of this valuable indole derivative.

References

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• Organic Syntheses. (2022). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 99, 293-308.

• CoLab. (n.d.). Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles. Retrieved from [7]

• Moody, C. J., & Roffey, J. R. (1992). An improved synthesis of 4,7-dimethoxy-1H-indole. Organic Preparations and Procedures International, 24(4), 484-488. [Link][4]

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• Supporting information: Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.).

• Supporting Information: Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. (2020). The Royal Society of Chemistry.[11]

• Wang, Q. D., Zhou, B., Yang, J. M., Fang, D., Ren, J., & Zeng, B. B. (2017). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air. Synlett, 28(17), 2670-2674. [Link][10]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link][2]

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• McConnell, D. B., Condie, G. C., Kumar, N., & Black, D. S. (2020). The extended Vilsmeier reaction of dimethoxy-activated indoles. Arkivoc, 2020(8), 176-184. [Link]

• Chole, P. G., & Rajput, P. R. (2014). Review Article on Vilsmeier-Haack Reaction. International Journal of Science and Research, 3(7), 188-196.[1]

• ResearchGate. (2025). The extended Vilsmeier reaction of dimethoxy-activated indoles. Retrieved from [Link]

• Figshare. (2022). Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles. The Journal of Organic Chemistry. [Link]

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• Roohi, L., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and its reactions. Current Chemistry Letters, 2(4), 187-196.

• ResearchGate. (2025). An improved methodology for the preparation of 4,7-dimethoxy-1H-benzimidazole, a key intermediate in the synthesis of 1-alkyl-1H-benzimidazole-4,7-diones. Retrieved from [Link]

• Le, Y., et al. (2019). Microwave-assisted synthesis of 7-azaindoles via iron-catalyzed cyclization of an o-haloaromatic amine with terminal alkynes. RSC Advances, 9(70), 41059-41063. [Link][9]

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• RosDok. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. Retrieved from [Link]

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A Researcher's Guide to Validating the Mechanism of Action of 4,7-dimethoxy-1H-indole-3-carbaldehyde

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and validate the mechanism of action (MoA) of 4,7-dimethoxy-1H-indole-3-carbaldehyde. While this specific indole derivative may have a unique biological activity profile, its structural similarity to the well-studied parent compound, indole-3-carbaldehyde (I3A), offers a logical starting point for investigation. This document will detail a systematic, multi-faceted experimental approach to deconstruct its molecular interactions and cellular effects, comparing its performance with established alternatives.

Introduction: The Therapeutic Potential of Indole-3-Carbaldehyde Derivatives

Indole-3-carbaldehyde and its derivatives are a class of bioactive molecules that have garnered significant interest in drug discovery.[1][2][3] The indole scaffold is a privileged structure found in numerous natural products and approved drugs.[4] The parent compound, I3A, a tryptophan metabolite, has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][5] The addition of methoxy groups at the 4 and 7 positions of the indole ring in 4,7-dimethoxy-1H-indole-3-carbaldehyde is anticipated to modulate its physicochemical properties and, consequently, its biological activity and mechanism of action.

This guide will navigate the process of validating the MoA of this novel derivative, from initial hypothesis generation based on its structural analogs to a rigorous experimental workflow designed to provide robust and reproducible data.

Hypothesized Mechanisms of Action: Lessons from Indole-3-Carbaldehyde

Based on the established biological activities of I3A, several signaling pathways and molecular targets can be postulated as starting points for the investigation of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Aryl Hydrocarbon Receptor (AhR) Activation: I3A is a known ligand for the AhR, a ligand-activated transcription factor that plays a crucial role in regulating immune responses and cellular homeostasis.[6][7][8] Activation of AhR can lead to the production of anti-inflammatory cytokines like IL-22.[8]

• Inhibition of Pro-inflammatory Signaling Pathways: I3A has been reported to suppress inflammatory responses by inhibiting key signaling cascades, including:

  • TLR4/NF-κB/p38 Pathway: Inhibition of this pathway leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[9]

  • NLRP3 Inflammasome: By inhibiting the activation of the NLRP3 inflammasome, I3A can reduce inflammation.[6]

  • TLR7 Signaling: Moderate inhibition of the TLR7 pathway by I3A has been shown to regulate the inflammatory response to viral infections.[10]

• Modulation of Epigenetic Regulators: A recent study has implicated I3A in the regulation of the miR-1271-5p/HDAC9 pathway, which is involved in lipid metabolism and inflammation in macrophages.[11]

The following diagram illustrates the potential signaling pathways that may be modulated by 4,7-dimethoxy-1H-indole-3-carbaldehyde, based on the known activities of I3A.

Caption: Hypothesized signaling pathways modulated by 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Experimental Workflow for Mechanism of Action Validation

A multi-pronged approach is essential for rigorously validating the MoA of a novel compound. The following workflow provides a logical progression from identifying direct molecular targets to characterizing the downstream cellular consequences.

Caption: A systematic workflow for validating the mechanism of action.

Target Identification and Engagement

The initial and most critical step is to identify the direct molecular target(s) of 4,7-dimethoxy-1H-indole-3-carbaldehyde.

• Affinity-Based Pull-Down Assays: This technique involves immobilizing the compound onto a solid support (e.g., beads) to "pull down" its binding partners from a cell lysate.[12] The captured proteins are then identified by mass spectrometry.

• Biophysical Assays: Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) can confirm a direct interaction between the compound and a putative target protein and quantify the binding affinity (KD).[13]

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in a cellular environment. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

Validation of Upstream Signaling Pathway Modulation

Once a direct target is identified, the next step is to confirm that the compound modulates the upstream signaling pathway associated with that target.

• Reporter Gene Assays: These assays utilize a reporter gene (e.g., luciferase or β-galactosidase) under the control of a specific response element. For instance, an AhR-responsive element driving luciferase expression can quantify AhR activation.

• Western Blotting: This technique is used to measure the levels and post-translational modifications (e.g., phosphorylation) of key signaling proteins. For example, one could assess the phosphorylation status of NF-κB, p38, or the degradation of IκBα.

Assessment of Downstream Cellular Responses

The final step in MoA validation is to measure the downstream cellular effects that result from the modulation of the identified signaling pathway.

• Quantitative PCR (qPCR) and RNA-Sequencing (RNA-seq): These methods are used to quantify changes in the gene expression of downstream targets. For example, one could measure the mRNA levels of pro-inflammatory cytokines (IL-6, TNF-α) or AhR target genes (CYP1A1).

• ELISA and Multiplex Assays: These immunoassays quantify the secretion of proteins, such as cytokines and chemokines, into the cell culture supernatant.

• Cell-Based Functional Assays: These assays measure a relevant physiological outcome. For example, an anti-inflammatory effect could be assessed by measuring the inhibition of lipopolysaccharide (LPS)-induced nitric oxide production in macrophages.

Comparative Analysis with Alternative Compounds

To contextualize the potency and selectivity of 4,7-dimethoxy-1H-indole-3-carbaldehyde, it is crucial to compare its performance with well-characterized compounds.

Compound	Target(s)	EC50/IC50 (Hypothetical)	Key Cellular Effects
4,7-dimethoxy-1H-indole-3-carbaldehyde	To be determined	To be determined	To be determined
Indole-3-carbaldehyde (I3A)	AhR, TLR4, TLR7, NLRP3	~10-50 µM	Anti-inflammatory, antioxidant
Resveratrol	Sirt1, Nrf2, AhR	~5-20 µM	Anti-inflammatory, antioxidant, anti-aging
BAY 11-7082	IKK (NF-κB pathway)	~5-10 µM	Potent inhibitor of NF-κB activation

This table presents hypothetical data for 4,7-dimethoxy-1H-indole-3-carbaldehyde and should be populated with experimental results.

Detailed Experimental Protocols

Protocol: NF-κB Reporter Gene Assay

• Cell Seeding: Seed HEK293T cells stably expressing an NF-κB-luciferase reporter construct in a 96-well plate at a density of 5 x 104 cells per well.

• Compound Treatment: The following day, pre-treat the cells with varying concentrations of 4,7-dimethoxy-1H-indole-3-carbaldehyde, I3A (positive control), or vehicle (DMSO) for 1 hour.

• Stimulation: Stimulate the cells with a known NF-κB activator, such as TNF-α (10 ng/mL) or LPS (1 µg/mL), for 6 hours.

• Lysis and Luminescence Measurement: Lyse the cells and measure the luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency and cell number. Calculate the IC50 value for the inhibition of NF-κB activation.

Protocol: Western Blot for Phospho-p65

• Cell Treatment: Plate RAW 264.7 macrophages and treat with 4,7-dimethoxy-1H-indole-3-carbaldehyde for 1 hour before stimulating with LPS (1 µg/mL) for 30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with a primary antibody against phospho-p65 (Ser536) overnight at 4°C.

• Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total p65 and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

Conclusion

The validation of the mechanism of action for a novel compound like 4,7-dimethoxy-1H-indole-3-carbaldehyde requires a systematic and multi-faceted experimental approach. By leveraging the knowledge of its structural analog, indole-3-carbaldehyde, researchers can formulate initial hypotheses and design a robust validation workflow. The combination of target identification, pathway analysis, and functional cellular assays, benchmarked against known compounds, will provide a comprehensive understanding of the compound's therapeutic potential and pave the way for its further development.

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• Sun, Y., et al. (2023). The Tryptophan Metabolite Indole-3-Carboxaldehyde Alleviates Mice with DSS-Induced Ulcerative Colitis by Balancing Amino Acid Metabolism, Inhibiting Intestinal Inflammation, and Improving Intestinal Barrier Function. Molecules, 28(9), 3704. [Link]

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A Technical Guide to Assessing the Cross-Reactivity of 4,7-dimethoxy-1H-indole-3-carbaldehyde in Biological Assays

Introduction

In the landscape of contemporary drug discovery and chemical biology, the indole nucleus stands as a privileged scaffold, forming the core of numerous biologically active compounds. Among these, 4,7-dimethoxy-1H-indole-3-carbaldehyde represents a class of molecules with significant therapeutic potential, largely attributed to its activity as a modulator of the Aryl Hydrocarbon Receptor (AhR). The AhR is a ligand-activated transcription factor pivotal in regulating xenobiotic metabolism, immune responses, and cellular homeostasis. However, the promise of any small molecule therapeutic is intrinsically tied to its specificity. Off-target interactions can lead to unforeseen toxicities or confound experimental results, making a thorough understanding of a compound's cross-reactivity profile a critical step in its development and application.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the cross-reactivity of 4,7-dimethoxy-1H-indole-3-carbaldehyde. We will objectively compare its characteristics with two other well-known AhR modulators: the potent and toxic xenobiotic 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), and the naturally derived phytochemical, indole-3-carbinol (I3C). By presenting supporting experimental methodologies and contextualizing the potential for off-target effects, this guide aims to equip researchers with the necessary tools and rationale to conduct robust, self-validating assessments of compound specificity.

The Indole Scaffold: A Double-Edged Sword

The indole ring system is a common feature in molecules that can interfere with high-throughput screening assays, often being flagged as Pan-Assay Interference Compounds (PAINS)[1]. This is not to say that all indole-containing compounds are nonspecific, but rather that the chemical properties of the indole nucleus—its electron-rich nature and ability to participate in various intermolecular interactions—warrant a heightened level of scrutiny. The aldehyde functional group at the 3-position of the indole core in our topic compound can also be a source of reactivity, potentially forming Schiff bases with primary amines on proteins[2].

Therefore, when working with 4,7-dimethoxy-1H-indole-3-carbaldehyde, it is crucial to move beyond primary activity assays and embark on a systematic evaluation of its broader pharmacological profile.

Comparative Physicochemical Properties of Selected AhR Modulators

A molecule's physicochemical properties are foundational to its biological activity, influencing its solubility, membrane permeability, and potential for non-specific interactions. Below is a comparison of 4,7-dimethoxy-1H-indole-3-carbaldehyde with TCDD and I3C.

Property	4,7-dimethoxy-1H-indole-3-carbaldehyde	2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD)	Indole-3-carbinol (I3C)
Molecular Formula	C₁₁H₁₁NO₃	C₁₂H₄Cl₄O₂	C₉H₉NO
Molecular Weight	205.21 g/mol	321.96 g/mol [3]	147.17 g/mol [4]
Melting Point	130 °C[5]	305-306 °C[6]	96-99 °C[7]
Water Solubility	Insoluble[2]	Insoluble	Partially soluble in cold water[8]
Structure	Indole derivative	Dioxin	Indole derivative

This table summarizes key physicochemical properties of the three compounds, highlighting differences in size, polarity, and structure that may influence their biological interactions.

The Primary Target: Aryl Hydrocarbon Receptor (AhR)

All three compounds discussed in this guide are known to interact with the Aryl Hydrocarbon Receptor (AhR). The AhR is a ligand-activated transcription factor that, upon binding to a ligand, translocates to the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to xenobiotic response elements (XREs) in the promoter regions of target genes, thereby modulating their transcription[7].

Figure 1: Simplified Aryl Hydrocarbon Receptor (AhR) signaling pathway.

While all three compounds are AhR agonists, their binding affinities and downstream effects can vary significantly. TCDD is a very high-affinity ligand, leading to potent and persistent activation of the AhR pathway, which is linked to its toxicity. Indole derivatives like I3C and, presumably, 4,7-dimethoxy-1H-indole-3-carbaldehyde, are generally considered to be lower-affinity, rapidly metabolized AhR ligands (RMAhRLs)[9]. This difference in receptor interaction kinetics is a key factor in their differing biological and toxicological profiles.

Assessing Cross-Reactivity: A Multi-pronged Approach

To build a comprehensive cross-reactivity profile for 4,7-dimethoxy-1H-indole-3-carbaldehyde, a series of well-established in vitro assays should be employed. The following sections detail the rationale and protocols for these essential experiments.

Kinase Selectivity Profiling

Rationale: Protein kinases are a large family of enzymes that are common off-targets for small molecules due to the conserved nature of the ATP-binding pocket. Unintended kinase inhibition can lead to a wide range of cellular effects and toxicities. A broad kinase panel screen is a crucial first step in assessing the selectivity of a compound.

Experimental Protocol: Kinase Panel Screening

• Compound Preparation: Prepare a stock solution of 4,7-dimethoxy-1H-indole-3-carbaldehyde, TCDD, and I3C in 100% DMSO at a concentration of 10 mM.

• Assay Concentration: For an initial screen, a single high concentration (e.g., 10 µM) is typically used to identify potential hits.

• Kinase Panel: Select a broad panel of kinases (e.g., the DiscoverX KINOMEscan panel of over 400 kinases) to maximize the detection of off-target interactions.

• Assay Format: The specific assay format will depend on the screening service provider but is often a competition binding assay or an activity assay (e.g., ADP-Glo).

• Data Analysis: Results are typically reported as a percentage of inhibition or percentage of control. Hits are defined as kinases that show significant inhibition (e.g., >50% or >75% at the screening concentration).

• Follow-up: For any identified hits, a dose-response curve should be generated to determine the IC₅₀ value, which quantifies the potency of the off-target interaction.

Illustrative Data Presentation:

Kinase Target	4,7-dimethoxy-1H-indole-3-carbaldehyde (IC₅₀, µM)	TCDD (IC₅₀, µM)	Indole-3-carbinol (IC₅₀, µM)
Primary Target (if applicable)	e.g., < 0.1	> 10	> 10
Off-Target Kinase 1	e.g., 2.5	> 10	e.g., 5.1
Off-Target Kinase 2	> 10	> 10	> 10
...	...	...	...

This table provides a template for presenting comparative kinase selectivity data. The values are hypothetical and would be populated with experimental results.

Receptor Binding Assays

Rationale: Beyond kinases, compounds can interact with a wide array of other receptor types, including G-protein coupled receptors (GPCRs), nuclear receptors, and ion channels. A broad receptor binding panel can reveal unanticipated interactions that may contribute to the compound's overall biological activity or toxicity.

Experimental Protocol: GPCR and Nuclear Receptor Panel Screening

• Compound Preparation: As described for the kinase panel.

• Assay Concentration: A single concentration (e.g., 10 µM) is typically used for the initial screen.

• Receptor Panel: Utilize a commercially available panel, such as the Eurofins Discovery gpcrMAX panel, which covers a wide range of GPCRs, or a custom panel of nuclear receptors.

• Assay Format: These are typically competitive radioligand binding assays.

• Data Analysis: Results are reported as the percentage of inhibition of radioligand binding.

• Follow-up: Determine Kᵢ values for any significant hits to quantify binding affinity.

Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA is a powerful technique for validating target engagement in a cellular context. It relies on the principle that ligand binding stabilizes a protein, leading to an increase in its thermal stability. This assay can be used to confirm the interaction with the primary target (AhR) and to explore potential off-targets in an unbiased manner in intact cells.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4,7-dimethoxy-1H-indole-3-carbaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for 4,7-dimethoxy-1H-indole-3-carbaldehyde is not publicly available. This guide is therefore predicated on established best practices for the laboratory disposal of hazardous chemicals, hazard data from structurally analogous indole derivatives, and general laboratory safety protocols from authoritative sources.[1] Researchers are mandated to consult the official SDS provided by the manufacturer and their institution's Environmental Health and Safety (EHS) department for definitive disposal procedures and to ensure full compliance with all federal, state, and local regulations.[1][2]

Guiding Principle: Proactive Hazard Assessment & Waste Management

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For a compound like 4,7-dimethoxy-1H-indole-3-carbaldehyde, which belongs to the indole family of heterocyclic compounds, a conservative approach is paramount. Indole derivatives can present various hazards, including potential toxicity if ingested and irritation to the skin and eyes.[1] Therefore, all waste streams containing this compound—including pure solid, solutions, and contaminated consumables—must be managed as hazardous chemical waste from the moment of generation.[1][2] This protocol outlines a self-validating system to ensure safety and compliance.

Immediate Safety & Handling Protocols

Before initiating any disposal-related tasks, ensure that appropriate engineering controls and Personal Protective Equipment (PPE) are in use to minimize exposure. The causality behind this is simple: you cannot safely dispose of a substance you cannot safely handle.

Engineering Controls:

• Chemical Fume Hood: All handling of solid 4,7-dimethoxy-1H-indole-3-carbaldehyde and its solutions should be conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols.[1][3]

Personal Protective Equipment (PPE): A multi-layered PPE approach is essential for creating a barrier between the researcher and the chemical agent.

Protective Measure	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles. Standard safety glasses are insufficient.[1]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents direct dermal contact. Always inspect gloves for integrity before use.
Body Protection	A laboratory coat and long-sleeved clothing.	Protects skin from accidental spills and contamination.[1]
Respiratory Protection	Not typically required if used in a fume hood.	If a fume hood is not available, a NIOSH-approved respirator may be necessary. Consult your EHS department.

Step-by-Step Disposal Workflow

The disposal of 4,7-dimethoxy-1H-indole-3-carbaldehyde is not a single action but a systematic process involving segregation, containment, labeling, and transfer.

Step 1: Waste Segregation at the Point of Generation

The foundational principle of safe chemical disposal is segregation. Incompatible chemicals, when mixed, can react violently, emit toxic gases, or generate heat.[4] Therefore, waste containing 4,7-dimethoxy-1H-indole-3-carbaldehyde must be kept separate from other chemical waste streams.

• Solid Waste: Collect unused or contaminated solid compound in a designated hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, compatible liquid waste container. Do not mix with other waste streams like halogenated solvents, acids, or bases unless explicitly permitted by your EHS department.[4][5]

• Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are contaminated with the compound must be disposed of as solid hazardous waste.[6]

Step 2: Proper Waste Containment

The integrity of your waste container is critical to preventing leaks and ensuring safe transport.

• Container Selection: Use only appropriate, chemically compatible containers, preferably the original container or one provided by your EHS department. Plastic containers are often preferred.[2][7] The container must be in good condition, free of cracks or residue on the outside.[7]

• Secure Closure: The container must have a secure, leak-proof screw cap.[4] Keep the container closed at all times except when actively adding waste.[2][7] This minimizes evaporation and prevents spills.

• Headspace: Do not overfill containers. Leave at least 10% or one inch of headspace to allow for expansion of the contents.[4]

Step 3: Compliant Hazardous Waste Labeling

Proper labeling is a regulatory requirement and a critical safety communication tool. An improperly labeled container is a significant risk.

• Mandatory Information: From the moment the first drop of waste enters the container, it must be labeled.[2] The label must include:

  • The words "HAZARDOUS WASTE" .[4][7]

  • The full chemical name: "4,7-dimethoxy-1H-indole-3-carbaldehyde" and all other components of the mixture, including solvents, with their approximate percentages or volumes.[4][7] Do not use abbreviations or chemical formulas.

  • The associated hazards (e.g., "Toxic," "Irritant").[4]

  • The date the container became full.[4]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Laboratories must designate a specific location for the accumulation of hazardous waste, known as a Satellite Accumulation Area (SAA).[2][4]

• Location: The SAA should be at or near the point of waste generation and under the control of the laboratory personnel. A designated section of a benchtop or a chemical fume hood is a common practice.[4]

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA.[2][6] Once a container is full, it must be removed from the SAA within three days.[4]

• Segregation within SAA: Even within the SAA, incompatible waste containers must be segregated. For instance, keep this organic waste away from acids, bases, and oxidizers.[4]

Step 5: Arranging for Final Disposal

Laboratory personnel should never attempt to dispose of hazardous chemicals independently.

• Contact EHS: The final step is to arrange for the removal of the waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[6][8] Complete a hazardous material pickup request form as required by your institution.[7]

• Prohibited Actions: Never dispose of 4,7-dimethoxy-1H-indole-3-carbaldehyde by:

  • Pouring it down the sink.[6][9]

  • Placing it in the regular trash.[6]

  • Allowing it to evaporate in the fume hood as a disposal method.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste containing 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Caption: Decision workflow for handling and disposal of the target compound.

Spill Management

Accidental spills must be managed immediately and treated as hazardous waste.

• Evacuate & Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control: If safe to do so, prevent the spill from spreading using absorbent materials.

• Cleanup: Wear appropriate PPE. Use an inert absorbent material (e.g., sand, vermiculite) to clean up the spill.

• Disposal: Collect all cleanup materials into a designated hazardous waste container, label it appropriately, and dispose of it through your EHS department.[3][6]

By adhering to this comprehensive, step-by-step guide, researchers can ensure the safe and compliant disposal of 4,7-dimethoxy-1H-indole-3-carbaldehyde, protecting themselves, their colleagues, and the environment.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• Guidelines: Handling and Disposal of Chemicals. Purdue College of Engineering. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4,7-dimethoxy-1H-indole-3-carbaldehyde

Greetings, fellow researchers. In our pursuit of scientific advancement, the foundational principle of "safety first" is not merely a slogan but an active, intellectual process. Today, we address the safe handling of 4,7-dimethoxy-1H-indole-3-carbaldehyde, a substituted indole derivative. As specific toxicological data for this exact compound is not extensively documented, our approach must be conservative and guided by the principles of chemical analogy and robust laboratory practice. This guide synthesizes data from structurally similar indole-based aldehydes to establish a comprehensive safety protocol.

The core of our strategy is to treat this compound with the caution it deserves, recognizing its potential hazards based on its chemical family. The indole nucleus and the reactive aldehyde group are key features that inform our risk assessment.

Hazard Assessment: An Evidence-Based Approach

Table 1: Inferred Hazard Profile

Hazard Class	GHS Hazard Statement	Rationale and Implication
Skin Irritation	H315: Causes skin irritation[1]	Direct contact with the solid powder or solutions can lead to redness, itching, or inflammation. This necessitates robust skin protection.
Eye Irritation	H319: Causes serious eye irritation[1][4]	The fine, crystalline nature of this compound means it can easily become airborne and contact the eyes, causing significant irritation or damage.
Respiratory Irritation	H335: May cause respiratory irritation[1]	Inhalation of the dust can irritate the nose, throat, and lungs, leading to coughing and discomfort. All handling of the solid should be done in a ventilated enclosure.

| Acute Oral Toxicity | H302: Harmful if swallowed | While the primary risk in a lab setting is not ingestion, this classification underscores the compound's systemic toxicity and the importance of preventing hand-to-mouth contact. |

It is crucial to note that substituted indoles can have a range of biological activities, and the toxicological properties of this specific molecule have not been fully investigated.[5] Therefore, treating it as potentially harmful through all routes of exposure is the most prudent course of action.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a passive checklist; it is an active system of defense tailored to the specific risks identified. The following recommendations constitute the minimum required protection.

Table 2: Recommended Personal Protective Equipment

Protection Type	Minimum Requirement	Recommended for Higher Risk Operations	Specifications and Rationale
Eye & Face	ANSI Z87.1-compliant safety glasses with side shields	Tightly sealed chemical splash goggles and a face shield[6]	Rationale: Protects against airborne dust and accidental splashes. A face shield should be worn over goggles when handling larger quantities or during procedures with a high splash potential.[7]
Hand	Nitrile gloves (minimum 4 mil thickness)	Double-gloving with nitrile gloves[7]	Rationale: Nitrile provides good resistance against a range of chemicals.[8] Gloves must be inspected for tears before use and changed immediately upon contamination or after handling the chemical for an extended period.[7]
Body	Full-length laboratory coat	Chemical-resistant apron over a lab coat	Rationale: A buttoned lab coat protects the skin and personal clothing from contamination.[9] An apron adds a layer of impermeable protection for procedures involving significant solution volumes.
Respiratory	Not required for small quantities in a certified chemical fume hood	NIOSH-approved respirator with organic vapor/particulate cartridges	Rationale: Engineering controls (i.e., a fume hood) are the primary defense against inhalation.[9] A respirator is necessary if a fume hood is unavailable or if there is a risk of significant aerosolization (e.g., during a large spill cleanup).

| Foot | Closed-toe, closed-heel shoes | Chemical-resistant shoe covers | Rationale: Protects feet from spills. Shoe covers may be used to prevent tracking contamination out of the immediate work area.[6][10] |

Operational Protocol: A Step-by-Step Guide to Safe Handling

This protocol is designed to be a self-validating system, ensuring safety at every stage.

Step 1: Preparation and Pre-Handling

• Verify Engineering Controls: Ensure the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor).

• Assemble Materials: Bring all necessary equipment (spatulas, weigh boats, glassware, solvents) into the fume hood before introducing the chemical.

• Locate Safety Equipment: Confirm the location and operational status of the nearest safety shower, eyewash station, and fire extinguisher.

• Don PPE: Put on all required PPE in the correct order: lab coat, then safety goggles/face shield, and finally, gloves. Ensure the glove cuffs are pulled over the sleeves of the lab coat.[6]

Step 2: Handling and Dispensing (Inside Fume Hood)

• Work in a Containment: Perform all manipulations of the solid compound on a disposable bench liner within the fume hood to contain any minor spills.

• Minimize Dust: Open the container slowly. Use a spatula to carefully transfer the desired amount of the solid. Avoid any actions that could generate dust, such as dropping or rapid scooping.

• Immediate Cleanup: If any powder is spilled, gently wipe it with a damp paper towel (wetted with an appropriate solvent like isopropanol or ethanol) and dispose of it as hazardous waste immediately. Do not dry sweep.[5]

• Secure Container: Tightly close the primary container after dispensing.

Step 3: Post-Handling and Decontamination

• Decontaminate Surfaces: Wipe down all surfaces inside the fume hood, as well as any equipment used, with an appropriate solvent.

• Doff PPE: Remove PPE in a manner that avoids cross-contamination. First, remove the outer pair of gloves (if double-gloving). Then, remove the lab coat and face shield/goggles. Finally, remove the inner pair of gloves.

• Wash Hands: Immediately wash hands thoroughly with soap and water after removing all PPE.

Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling 4,7-dimethoxy-1H-indole-3-carbaldehyde.

Caption: Workflow for Safe Handling of Indole Derivatives.

Spill and Disposal Procedures

Emergency Response to Spills

• Small Spill (in fume hood):

  • Alert others in the immediate area.

  • Wearing your full PPE, gently cover the spill with an absorbent material or wet paper towels to prevent dust from becoming airborne.[11]

  • Carefully collect the material into a sealed container labeled as hazardous waste.

  • Decontaminate the area with a suitable solvent.

• Large Spill (or any spill outside a fume hood):

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health & Safety (EH&S) department immediately.

  • Do not attempt to clean it up without specific training and equipment.

Waste Disposal Plan

• Solid Waste: All unused chemicals and grossly contaminated materials (e.g., weigh boats, spill cleanup debris) must be collected in a clearly labeled, sealed hazardous waste container.

• Contaminated PPE: Disposable gloves, bench liners, and wipes should be placed in a designated hazardous waste bag. Lab coats, if contaminated, must be professionally laundered or disposed of according to institutional policy.

• Compliance: All waste disposal must adhere strictly to your institution's and local environmental regulations. Never dispose of this chemical down the drain or in regular trash.[4]

By adhering to these rigorous, evidence-based protocols, you are not just ensuring your own safety but also contributing to a culture of responsibility and excellence in the laboratory. Handle every chemical with the respect its potential hazards command.

References

• Benchchem. (n.d.). Personal protective equipment for handling 1-Ethyl-1H-indol-7-amine.
• Sigma-Aldrich. (2025). Safety Data Sheet - Indole.
• Cayman Chemical. (2025). Safety Data Sheet - Indole-3-carboxaldehyde.
• Fisher Scientific. (2025). Safety Data Sheet - 1-Methyl-1H-indole-3-carbaldehyde.
• Sigma-Aldrich. (2025). Safety Data Sheet - Sodium polytungstate.
• UCI Office of Research. (n.d.). Personal Protective Equipment. UC Irvine.
• UCSF. (n.d.). Chemical Safety: Personal Protective Equipment.
• Chemsrc. (2025). 4-Methoxy-1H-indole-3-carbaldehyde | CAS#:90734-97-7.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - 4-Methoxyindole-3-carboxaldehyde.
• Un-Pub. (n.d.). material safety data sheet - indole-3-carboxaldehyde.
• BLD Pharm. (n.d.). 10601-19-1|5-Methoxy-1H-indole-3-carbaldehyde.
• ChemicalBook. (n.d.). 4,7-DIMETHOXY-1H-INDOLE-3-CARBALDEHYDE CAS 170489-17-5.
• Wikipedia. (n.d.). Indole-3-carbaldehyde.
• Seton. (2024). Discover the Various Types of PPE for Optimal Chemical Safety.
• NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.

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